(+)-Cevimeline hydrochloride hemihydrate

Core Science & Biosynthesis

An In-depth Technical Guide to the M1 and M3 Receptor Agonist Activity of (+)-Cevimeline Hydrochloride Hemihydrate

For Researchers, Scientists, and Drug Development Professionals

Abstract

(+)-Cevimeline hydrochloride hemihydrate, a cholinergic agent, demonstrates notable agonist activity at muscarinic M1 and M3 receptors. This technical guide provides a comprehensive overview of its receptor pharmacology, including quantitative binding and efficacy data, detailed experimental protocols for its characterization, and a review of the associated signaling pathways. Cevimeline's preferential activation of M1 and M3 receptors, which are coupled to the Gq/11 signaling cascade, underpins its therapeutic efficacy in conditions such as xerostomia associated with Sjögren's syndrome. This document is intended to serve as a detailed resource for researchers and professionals involved in the study and development of muscarinic receptor agonists.

Introduction

(+)-Cevimeline hydrochloride hemihydrate is a synthetic analog of the natural alkaloid muscarine.[1] It functions as a direct-acting cholinergic agonist with a pronounced selectivity for M1 and M3 muscarinic acetylcholine (B1216132) receptors (mAChRs).[1][2] These receptors are predominantly located in the central nervous system and on exocrine glands, respectively.[3] The activation of M1 and M3 receptors by cevimeline (B1668456) initiates a cascade of intracellular events, leading to increased secretion from glands such as the salivary and lacrimal glands.[4][5] This mechanism of action makes cevimeline an effective treatment for dry mouth (xerostomia) in patients with Sjögren's syndrome.[1][6] This guide delves into the technical aspects of cevimeline's interaction with M1 and M3 receptors, providing quantitative data, experimental methodologies, and visual representations of the underlying molecular processes.

Quantitative Pharmacological Data

The agonist activity of cevimeline at M1 and M3 receptors has been quantified through various in vitro assays. The following tables summarize the key binding affinity and functional potency data.

Table 1: Binding Affinity of Cevimeline at Muscarinic Receptors

Parameter	Receptor Subtype	Value	Species	Source
Ki	M3 (single population)	1.2 ± 0.3 µM	Rat	[7]
IC50	M3 (single population)	14 µM	Rat	[7]

Note: The Ki and IC50 values were determined via competitive displacement of [3H]-quinuclidinyl benzilate binding in rat submandibular/sublingual gland membranes.

Table 2: Functional Potency (EC50) of Cevimeline at Muscarinic Receptor Subtypes

Receptor Subtype	EC50 (µM)	Assay Type	Source
M1	0.023	Inositol (B14025) Phosphate Production	[1][6]
M2	1.04	Adenylate Cyclase Inhibition	[1][6]
M3	0.048	Inositol Phosphate Production	[1][6]
M4	1.31	Adenylate Cyclase Inhibition	[1][6]
M5	0.063	Inositol Phosphate Production	[1][6]

Note: The EC50 values were determined in Chinese Hamster Ovary (CHO) cells expressing the human receptor subtypes.[7]

M1 and M3 Receptor Signaling Pathway

Cevimeline's agonistic effect on M1 and M3 receptors is mediated through the Gq/11 family of G proteins.[1][4] Upon binding of cevimeline, the receptor undergoes a conformational change, leading to the activation of the Gq/11 protein. The activated Gαq subunit then stimulates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[2][4][8] IP3 diffuses through the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, triggering the release of stored calcium ions (Ca2+) into the cytosol.[2][8] The elevated intracellular Ca2+ concentration, along with DAG, activates protein kinase C (PKC), leading to various cellular responses, including smooth muscle contraction and glandular secretion.[4]

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. go.drugbank.com [go.drugbank.com]
• 4. researchgate.net [researchgate.net]
• 5. Radioligand binding assay of M1-M5 muscarinic cholinergic receptor subtypes in human peripheral blood lymphocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Neuropharmacology of Cevimeline and Muscarinic Drugs—Focus on Cognition and Neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Portico [access.portico.org]
• 8. Gq alpha subunit - Wikipedia [en.wikipedia.org]

(+)-Cevimeline hydrochloride hemihydrate CAS number and chemical properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of (+)-Cevimeline hydrochloride hemihydrate, a muscarinic receptor agonist. It details the compound's Chemical Abstracts Service (CAS) number and key chemical properties, organized for clarity and rapid assessment. The guide elucidates the mechanism of action through a detailed description and a visual signaling pathway diagram. Furthermore, it furnishes detailed experimental protocols for the characterization of this active pharmaceutical ingredient, including chromatographic analysis and a key pharmacodynamic assay.

Chemical Identity and Properties

(+)-Cevimeline hydrochloride hemihydrate is a synthetic analogue of the natural alkaloid muscarine. It is a parasympathomimetic agent with agonistic activity at muscarinic acetylcholine (B1216132) receptors.

CAS Number: 153504-70-2[1][2][3][4]

Tabulated Chemical Properties

The following table summarizes the key chemical and physical properties of (+)-Cevimeline hydrochloride hemihydrate.

Property	Value	Reference
Molecular Formula	C₁₀H₁₇NOS · HCl · ½H₂O	[5]
Molecular Weight	244.79 g/mol	[5]
Appearance	White to off-white crystalline powder	[5]
Melting Point	201-203 °C	[5]
Solubility	Very soluble in water; Freely soluble in alcohol and chloroform; Practically insoluble in ether.	[5]
pH (1% aqueous solution)	4.6 - 5.6	[5]

Mechanism of Action and Signaling Pathway

(+)-Cevimeline hydrochloride hemihydrate is a cholinergic agonist with a high affinity for muscarinic M1 and M3 receptors.[6][7][8] Its therapeutic effect, particularly in the treatment of xerostomia (dry mouth) associated with Sjögren's syndrome, is primarily mediated through the activation of M3 receptors on exocrine glands, such as salivary and lacrimal glands.

The binding of cevimeline (B1668456) to the M3 receptor, a G-protein coupled receptor (GPCR), initiates a cascade of intracellular events. The M3 receptor is coupled to a Gq protein. Upon activation, the α-subunit of the Gq protein activates phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of stored intracellular calcium (Ca²⁺). The resulting increase in cytosolic Ca²⁺ concentration is a critical step that leads to the secretion of saliva and tears.

Signaling Pathway Diagram

Caption: Signaling pathway of (+)-Cevimeline hydrochloride hemihydrate.

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the characterization and pharmacodynamic analysis of (+)-Cevimeline hydrochloride hemihydrate.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) for Purity and Related Substances

This method is for the determination of the purity of cevimeline hydrochloride and for the quantification of its related substances.

3.1.1. Chromatographic Conditions

• Column: A suitable C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A filtered and degassed mixture of a suitable buffer (e.g., phosphate (B84403) buffer) and an organic modifier (e.g., acetonitrile (B52724) or methanol) in an isocratic or gradient elution mode. A specific example includes a mixture of 10 mM monobasic sodium phosphate monohydrate buffer (pH adjusted to 3.0 with ortho-phosphoric acid) and methanol (B129727) (85:15 v/v).

• Flow Rate: Typically 1.0 mL/min.

• Column Temperature: Ambient or controlled (e.g., 25 °C).

• Detection: UV spectrophotometer at a suitable wavelength (e.g., 210 nm).

• Injection Volume: 20 µL.

3.1.2. Standard and Sample Preparation

• Standard Solution: Accurately weigh and dissolve an appropriate amount of (+)-Cevimeline hydrochloride hemihydrate reference standard in the mobile phase to obtain a known concentration.

• Sample Solution: Accurately weigh and dissolve the sample in the mobile phase to obtain a concentration similar to the standard solution.

3.1.3. Procedure

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject the standard solution and record the chromatogram.

• Inject the sample solution and record the chromatogram.

• Identify the cevimeline peak in the sample chromatogram by comparing its retention time with that of the standard.

• Calculate the purity and the amount of related substances by comparing the peak areas in the sample chromatogram to the peak area of the cevimeline standard.

Determination of Intracellular Calcium Concentration

This protocol describes a method to measure the increase in intracellular calcium concentration in response to cevimeline, a key indicator of its M3 receptor-mediated activity. This can be performed using a fluorescent calcium indicator like Fluo-4 AM.

3.2.1. Materials

• A suitable cell line expressing muscarinic M3 receptors (e.g., CHO-K1 cells stably expressing the human M3 receptor, or primary salivary gland acinar cells).

• Cell culture medium and supplements.

• Fluo-4 AM (acetoxymethyl ester) calcium indicator dye.

• Pluronic F-127.

• Hanks' Balanced Salt Solution (HBSS) or other suitable physiological buffer.

• (+)-Cevimeline hydrochloride hemihydrate.

• A fluorescence microplate reader or a fluorescence microscope equipped for live-cell imaging.

3.2.2. Cell Preparation

• Seed the cells in a 96-well black, clear-bottom plate at an appropriate density and allow them to adhere and grow overnight.

• On the day of the experiment, aspirate the culture medium.

3.2.3. Dye Loading

• Prepare a Fluo-4 AM loading solution in HBSS. A typical concentration is 2-5 µM Fluo-4 AM with 0.02% Pluronic F-127 to aid in dye dispersal.

• Add the loading solution to each well and incubate the plate at 37 °C for 30-60 minutes in the dark.

• After incubation, wash the cells twice with warm HBSS to remove excess dye.

• Add fresh HBSS to each well.

3.2.4. Measurement of Calcium Mobilization

• Place the 96-well plate in the fluorescence microplate reader.

• Set the instrument to record fluorescence intensity at an excitation wavelength of ~490 nm and an emission wavelength of ~525 nm.

• Establish a stable baseline fluorescence reading for each well.

• Add varying concentrations of (+)-Cevimeline hydrochloride hemihydrate solution to the wells.

• Immediately begin recording the fluorescence intensity over time. An increase in fluorescence indicates a rise in intracellular calcium concentration.

• Data can be expressed as the change in fluorescence (ΔF) from baseline or as a ratio of the fluorescence relative to the baseline (F/F₀).

Experimental Workflow Diagram

Caption: Workflow for key experimental procedures.

Conclusion

This technical guide has provided essential information on (+)-Cevimeline hydrochloride hemihydrate for the research and drug development community. The tabulated chemical properties, detailed mechanism of action, and clear signaling pathway diagram offer a solid foundation for understanding this compound. The inclusion of detailed experimental protocols for HPLC analysis and intracellular calcium measurement provides practical guidance for its characterization and in-vitro efficacy assessment. This comprehensive resource is intended to facilitate further research and development involving (+)-Cevimeline hydrochloride hemihydrate.

References

• 1. assets.fishersci.com [assets.fishersci.com]
• 2. Fluorescence-based measurements of store-operated Ca2+ entry in cancer cells using Fluo-4 and confocal live cell imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 3. abcam.com [abcam.com]
• 4. primescholars.com [primescholars.com]
• 5. Protocol for measurement of calcium dysregulation in human induced pluripotent stem cell-derived dopaminergic neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 6. abcam.com [abcam.com]
• 7. セビメリン 塩酸塩 ヘミ水和物 ≥95% (HPLC, NMR) | Sigma-Aldrich [sigmaaldrich.com]
• 8. file.medchemexpress.com [file.medchemexpress.com]

An In-depth Technical Guide on the Solubility and Stability Characteristics of (+)-Cevimeline Hydrochloride Hemihydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core solubility and stability characteristics of (+)-Cevimeline hydrochloride hemihydrate, a muscarinic receptor agonist used in the treatment of xerostomia. The information presented herein is intended to support research, development, and formulation activities.

Solubility Profile

(+)-Cevimeline hydrochloride hemihydrate is a white to off-white crystalline powder.[1] Its solubility is a critical parameter for its formulation and oral bioavailability. The compound is classified as highly soluble.

Quantitative Solubility Data

The solubility of (+)-Cevimeline hydrochloride hemihydrate has been determined in various solvents, as summarized in the table below.

Solvent System	Solubility	Molar Concentration (approx.)	Reference(s)
Water	Very Soluble[1], ≥25 mg/mL[2], ≥50 mg/mL[3]	≥102.1 mM[2], ≥204.3 mM[3]	[1][2][3]
Phosphate (B84403) Buffered Saline (PBS) pH 7.2	~10 mg/mL	~40.8 mM	[4]
0.1 N HCl	Data not quantified	-	[5]
4.5 pH Phosphate Buffer	Data not quantified	-	[5]
6.8 pH Phosphate Buffer	Data not quantified	-	[5][6]
Ethanol	Freely Soluble[1], ~5 mg/mL	~20.4 mM	[1][4]
Methanol	Soluble	-	[2]
Chloroform	Freely Soluble	-	[1]
Dimethyl Sulfoxide (DMSO)	100 mg/mL[3], ~5 mg/mL[4]	408.5 mM[3], ~20.4 mM[4]	[3][4]
Diethyl Ether	Virtually Insoluble	-	[1]

Experimental Protocol: Shake-Flask Solubility Determination

While specific experimental details for cevimeline (B1668456) are not fully available in the public domain, a standard shake-flask method is typically employed for solubility determination.

Objective: To determine the equilibrium solubility of (+)-Cevimeline hydrochloride hemihydrate in a given solvent.

Materials:

• (+)-Cevimeline hydrochloride hemihydrate powder

• Solvent of interest (e.g., purified water, buffer)

• Glass vials with screw caps

• Orbital shaker or rotator

• Temperature-controlled environment

• Analytical balance

• Filtration apparatus (e.g., syringe filters with appropriate membrane)

• High-Performance Liquid Chromatography (HPLC) system with a validated quantitative method

Procedure:

• Add an excess amount of (+)-Cevimeline hydrochloride hemihydrate to a glass vial.

• Add a known volume of the solvent to the vial.

• Securely cap the vial and place it in an orbital shaker set at a constant temperature (e.g., 25 °C or 37 °C).

• Agitate the mixture for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• After agitation, allow the suspension to settle.

• Carefully withdraw a sample of the supernatant and filter it to remove any undissolved solid.

• Dilute the filtered solution as necessary and analyze the concentration of cevimeline using a validated HPLC method.

• The determined concentration represents the solubility of the compound in the specified solvent at that temperature.

Shake-Flask Solubility Workflow

Stability Profile

The stability of (+)-Cevimeline hydrochloride hemihydrate is a key factor in determining its shelf-life and appropriate storage conditions. Stability-indicating methods are crucial for identifying and quantifying any degradation products.

Forced Degradation Studies

Forced degradation studies are performed to understand the degradation pathways of a drug substance under various stress conditions. For (+)-Cevimeline hydrochloride hemihydrate, these studies have been conducted under hydrolytic (acid and base), oxidative, photolytic, and thermal stress conditions.

Stability-Indicating Analytical Method

A validated stability-indicating Reverse Phase High-Performance Liquid Chromatography (RP-HPLC) method has been developed for the estimation of related substances of Cevimeline Hydrochloride in capsule dosage form.

Table 2: Chromatographic Conditions for Stability-Indicating RP-HPLC Method

Parameter	Condition
Column	Hypersil BDS C18 (250mm x 4.6 mm i.d., 5 µm particle size)
Mobile Phase	Isocratic mixture of 10 mM monobasic sodium phosphate monohydrate buffer (pH 3.0, adjusted with ortho-phosphoric acid) with 1% Triethylamine (TEA) and Methanol (85:15 v/v)
Flow Rate	0.8 mL/min
Injection Volume	20 µL
Detection Wavelength	210 nm
Retention Time	Cevimeline Hydrochloride: ~11.94 min

Experimental Protocol: Forced Degradation Study

The following provides a general protocol for forced degradation studies based on ICH guidelines. The specific conditions for cevimeline are not publicly detailed and would need to be optimized to achieve the target degradation of 5-20%.

Objective: To investigate the degradation of (+)-Cevimeline hydrochloride hemihydrate under various stress conditions.

Materials:

• (+)-Cevimeline hydrochloride hemihydrate

• Hydrochloric acid (e.g., 0.1 N)

• Sodium hydroxide (B78521) (e.g., 0.1 N)

• Hydrogen peroxide (e.g., 3%)

• Photostability chamber

• Oven

• Validated stability-indicating HPLC method

Procedure:

• Acid Hydrolysis: Dissolve the drug substance in 0.1 N HCl and keep at room temperature or elevated temperature (e.g., 60°C) for a specified duration. Neutralize the solution before analysis.

• Base Hydrolysis: Dissolve the drug substance in 0.1 N NaOH and keep at room temperature for a specified duration. Neutralize the solution before analysis.

• Oxidative Degradation: Dissolve the drug substance in a solution of hydrogen peroxide (e.g., 3%) and store at room temperature for a specified duration.

• Thermal Degradation: Expose the solid drug substance to dry heat in an oven (e.g., at 60°C) for a specified duration.

• Photolytic Degradation: Expose the solid drug substance to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

Samples from each stress condition are then analyzed using the validated stability-indicating HPLC method to identify and quantify any degradation products.

Forced Degradation Study Workflow

Mechanism of Action: M1 and M3 Receptor Signaling

(+)-Cevimeline is a cholinergic agonist that selectively binds to and activates M1 and M3 muscarinic acetylcholine (B1216132) receptors.[2] These receptors are coupled to Gq proteins, and their activation initiates a downstream signaling cascade.

The activation of M1 and M3 receptors by cevimeline leads to the stimulation of phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two secondary messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, leading to the release of stored calcium ions (Ca2+) into the cytoplasm. The resulting increase in intracellular calcium concentration is a key event in stimulating secretions from exocrine glands, such as salivary glands.[7][8]

Cevimeline M1/M3 Signaling

Summary

This technical guide has provided a detailed overview of the solubility and stability of (+)-Cevimeline hydrochloride hemihydrate. The compound exhibits high aqueous solubility, a critical attribute for its oral administration. The stability profile, investigated through forced degradation studies and analyzed by a validated stability-indicating HPLC method, provides a foundation for understanding its degradation pathways. The mechanism of action, mediated through the M1 and M3 muscarinic receptor signaling pathway, elucidates its therapeutic effect. The experimental protocols and data presented herein are intended to be a valuable resource for professionals in the field of pharmaceutical research and development.

References

• 1. researchgate.net [researchgate.net]
• 2. Structures of the M1 and M2 muscarinic acetylcholine receptor/G-protein complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. primescholars.com [primescholars.com]
• 6. wjpmr.com [wjpmr.com]
• 7. researchgate.net [researchgate.net]
• 8. Physiology, Muscarinic Receptor - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

A Technical Guide to (+)-Cevimeline Hydrochloride Hemihydrate for Sjögren's Syndrome Research

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (+)-Cevimeline hydrochloride hemihydrate, a key therapeutic agent in the management of Sjögren's syndrome. This document consolidates critical information on its mechanism of action, relevant signaling pathways, quantitative pharmacological data, and established experimental protocols to support ongoing research and drug development efforts.

Core Mechanism of Action

(+)-Cevimeline hydrochloride hemihydrate is a cholinergic agonist that primarily targets muscarinic acetylcholine (B1216132) receptors (mAChRs).[1][2][3] Its therapeutic effect in Sjögren's syndrome stems from its ability to stimulate these receptors on exocrine glands, particularly the salivary and lacrimal glands, thereby increasing saliva and tear production.[2][3][4] Cevimeline (B1668456) exhibits a higher affinity for M1 and M3 muscarinic receptor subtypes, which are prevalent in these glands.[1][3][5] The activation of M3 receptors, in particular, is directly linked to the stimulation of salivary and lacrimal secretion.[1][2]

Signaling Pathway

The therapeutic action of Cevimeline is initiated by its binding to M1 and M3 muscarinic receptors on the surface of salivary and lacrimal gland acinar cells. This binding triggers a cascade of intracellular events. The M1 and M3 receptors are G-protein coupled receptors that, upon activation by an agonist like Cevimeline, stimulate phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two secondary messengers: inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 diffuses through the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, leading to the release of stored calcium ions (Ca2+) into the cytoplasm. The resulting increase in intracellular Ca2+ concentration is a critical step that drives the secretion of saliva and tears.

Figure 1: Cevimeline's signaling pathway in salivary and lacrimal gland cells.

Quantitative Pharmacological Data

The following tables summarize key quantitative data for (+)-Cevimeline hydrochloride hemihydrate, providing a comparative overview for research and development purposes.

Table 1: Muscarinic Receptor Binding Affinity

Receptor Subtype	EC50 (μM)	Reference
M1	0.023	[1]
M2	1.04	[1]
M3	0.048	[1]
M4	1.31	[1]
M5	0.063	[1]

Table 2: Pharmacokinetic Parameters (30 mg Dose)

Parameter	Healthy Volunteers	Elderly Volunteers	Sjögren's Syndrome Patients	Reference
Cmax (ng/mL)	59.9	90.8	91.6	[1]
Tmax (h)	1.8	1.5	1.5	[1]
Half-life (h)	5 ± 1	-	-	[1]
Volume of Distribution (L/kg)	~6	-	-	[1]
Protein Binding	<20%	-	-	[6]

Table 3: Clinical Trial Efficacy (30 mg t.i.d.)

Outcome Measure	Cevimeline Improvement	Placebo Improvement	P-value	Reference
Global Assessment of Dry Mouth	66.1% - 76%	35% - 37.1%	0.0004	[1][7]
Global Assessment of Dry Eyes	38.7%	24.3%	0.0453	[1][7]
Increased Salivary Flow	Statistically Significant	-	0.007	[7][8]
Meta-Analysis Pooled Odds Ratio (Xerostomia Reduction)	-5.79 (95% CI: -10.55, -1.03)	-	-	[5][9][10]

Experimental Protocols

Detailed experimental protocols are essential for reproducible research. Below are summaries of key methodologies cited in the literature for the study of Cevimeline in the context of Sjögren's syndrome.

In Vitro Muscarinic Receptor Binding Assay

This assay determines the binding affinity of Cevimeline for different muscarinic receptor subtypes.

• Objective: To quantify the EC50 values of Cevimeline for M1-M5 receptors.

• Methodology Summary:

  • Receptor Source: Cloned human M1-M5 muscarinic receptors expressed in a suitable cell line (e.g., CHO-K1 cells).

  • Radioligand: A radiolabeled muscarinic antagonist, such as [3H]N-methylscopolamine ([3H]NMS), is used to label the receptors.

  • Competition Binding: Receptor membranes are incubated with a fixed concentration of the radioligand and varying concentrations of Cevimeline.

  • Separation: Bound and free radioligand are separated by rapid filtration through glass fiber filters.

  • Detection: The radioactivity retained on the filters is measured by liquid scintillation counting.

  • Data Analysis: The concentration of Cevimeline that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The Ki (inhibition constant) is then calculated from the IC50 using the Cheng-Prusoff equation. The EC50, the concentration that produces 50% of the maximal response, is determined from functional assays.

Animal Models of Sjögren's Syndrome

Animal models are crucial for evaluating the in vivo efficacy and safety of Cevimeline.

• Objective: To induce a Sjögren's-like disease in mice to test the therapeutic effects of Cevimeline.

• Spontaneous Model:

  • Model: NOD/Ltj mice spontaneously develop features resembling Sjögren's syndrome, including lymphocytic infiltration of salivary glands and reduced saliva production.

• Induced Models:

  • TLR3 Agonist-Induced Model:

    • Animal: New Zealand Black x New Zealand White (NZB/W) F1 mice.

    • Induction Agent: Polyinosinic-polycytidylic acid (Poly(I:C)), a TLR3 agonist.

    • Procedure: Mice are injected with Poly(I:C), which accelerates the onset of Sjögren's-like symptoms.

  • STING Agonist-Induced Model:

    • Animal: C57BL/6 mice.

    • Induction Agent: 5,6-Dimethylxanthenone-4-acetic acid (DMXAA), a STING agonist.

    • Procedure: Injection of DMXAA leads to the development of salivary gland dysfunction and inflammation.

• Efficacy Evaluation:

  • Saliva Collection: Salivation is stimulated using a sialagogue like pilocarpine, and the volume of secreted saliva is measured over a set period.

  • Histopathology: Salivary and lacrimal glands are collected, sectioned, and stained (e.g., with Hematoxylin and Eosin) to assess the degree of lymphocytic infiltration.

  • Autoantibody Detection: Serum is collected to measure the levels of autoantibodies (e.g., anti-Ro/SSA, anti-La/SSB) by ELISA.

Clinical Trial Workflow

The following diagram outlines a typical workflow for a randomized, double-blind, placebo-controlled clinical trial of Cevimeline for Sjögren's syndrome.

Figure 2: A representative workflow for a clinical trial of Cevimeline in Sjögren's syndrome.

This guide provides a foundational resource for professionals engaged in the research and development of therapies for Sjögren's syndrome. The compiled data and summarized protocols aim to facilitate a deeper understanding of (+)-Cevimeline hydrochloride hemihydrate and to support the design of future investigations.

References

• 1. | BioWorld [bioworld.com]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. Protocols for Experimental Sjögren’s Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Novel Animal Models for Sjögren's Syndrome: Expression and Transfer of salivary gland dysfunction from regulatory T cell-deficient mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. In vitro muscarinic receptor radioligand-binding assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Protocols for Experimental Sjögren's Syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Efficacy prediction of cevimeline in patients with Sjögren's syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ClinicalTrials.gov [clinicaltrials.gov]

Downstream Signaling Pathways of (+)-Cevimeline Hydrochloride Hemihydrate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(+)-Cevimeline hydrochloride hemihydrate, a muscarinic acetylcholine (B1216132) receptor (mAChR) agonist, exhibits high affinity and selectivity for M1 and M3 receptor subtypes.[1][2] Its mechanism of action is primarily centered on the activation of the Gαq/11 signaling cascade, leading to the stimulation of phospholipase C (PLC) and the subsequent production of inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). This cascade culminates in an elevation of intracellular calcium concentrations and the activation of protein kinase C (PKC), ultimately modulating cellular responses in target tissues. This technical guide provides an in-depth exploration of the downstream signaling pathways of cevimeline (B1668456), including quantitative data on its receptor interactions, detailed experimental protocols for studying its effects, and visual representations of the signaling cascades. While the primary G-protein-mediated pathway is well-characterized, this guide also addresses the potential for β-arrestin-mediated signaling and downstream effects on ion channels and the phosphoproteome, areas that warrant further investigation.

Introduction

(+)-Cevimeline hydrochloride hemihydrate is a quinuclidine (B89598) derivative of acetylcholine approved for the treatment of xerostomia (dry mouth) associated with Sjögren's syndrome.[2][3] Its therapeutic efficacy stems from its ability to stimulate salivary gland secretion through the activation of M3 muscarinic receptors.[2] Beyond its secretagogue effects, its agonism at M1 receptors has prompted research into its potential for treating cognitive deficits in neurodegenerative diseases like Alzheimer's.[1][4] A thorough understanding of its downstream signaling pathways is crucial for optimizing its therapeutic use and for the development of novel muscarinic receptor modulators.

Receptor Binding and Functional Activity

Cevimeline demonstrates a clear preference for M1 and M3 muscarinic receptor subtypes over M2, M4, and M5. This selectivity is foundational to its therapeutic window, minimizing off-target effects associated with M2 receptor activation in the heart, for instance.

Quantitative Data

Receptor Subtype	Parameter	Value (µM)	Cell Line/System	Reference
M1	EC50	0.023	N/A	[1]
M2	EC50	1.04	N/A	[1]
M3	EC50	0.048	N/A	[1]
M4	EC50	1.31	N/A	[1]
M5	EC50	0.063	N/A	[1]

Note: EC50 values represent the concentration of cevimeline required to elicit 50% of its maximal effect in functional assays.

Primary Signaling Pathway: Gαq/11 Activation

The canonical signaling pathway initiated by cevimeline at M1 and M3 receptors is the Gαq/11 pathway. This pathway is central to its secretagogue and potential cognitive-enhancing effects.

Pathway Description

• Receptor Activation: Cevimeline binds to and stabilizes the active conformation of the M1 or M3 receptor.

• G-protein Coupling: The activated receptor acts as a guanine (B1146940) nucleotide exchange factor (GEF) for the heterotrimeric G-protein Gαq/11.

• G-protein Activation: GDP is exchanged for GTP on the α-subunit (Gαq or Gα11), causing its dissociation from the βγ-subunits.

• PLCβ Activation: The activated Gαq/11-GTP complex binds to and activates phospholipase C-beta (PLCβ).

• PIP2 Hydrolysis: Activated PLCβ catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2), a membrane phospholipid, into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).

• Calcium Mobilization: IP3, being water-soluble, diffuses through the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum (ER), triggering the release of stored calcium (Ca²⁺) into the cytoplasm.

• PKC Activation: DAG remains in the plasma membrane and, in conjunction with the elevated intracellular Ca²⁺, activates protein kinase C (PKC).

• Downstream Effects: Activated PKC phosphorylates a wide array of substrate proteins, leading to various cellular responses, including smooth muscle contraction, glandular secretion, and modulation of neuronal excitability.

Visualization of the Gαq/11 Pathway

Caption: Canonical Gαq/11 signaling pathway activated by cevimeline.

Potential β-Arrestin-Mediated Signaling

While the G-protein-dependent pathway is the primary signaling mechanism for cevimeline, the potential for β-arrestin-mediated signaling exists for muscarinic receptors. This pathway can lead to distinct downstream effects, including receptor desensitization, internalization, and G-protein-independent signaling. To date, specific studies investigating cevimeline-induced β-arrestin recruitment to M1 or M3 receptors are lacking in the public domain.

Hypothetical Pathway

• Receptor Phosphorylation: Upon agonist binding, G-protein-coupled receptor kinases (GRKs) phosphorylate the intracellular loops and C-terminal tail of the M1/M3 receptor.

• β-Arrestin Recruitment: Phosphorylated receptors serve as a docking site for β-arrestins (β-arrestin 1 and/or β-arrestin 2).

• Desensitization and Internalization: β-arrestin binding sterically hinders further G-protein coupling, leading to desensitization. β-arrestins also act as adaptors for clathrin-mediated endocytosis, leading to receptor internalization.

• Signal Scaffolding: β-arrestins can act as scaffolds for various signaling proteins, such as components of the mitogen-activated protein kinase (MAPK) cascade (e.g., ERK1/2), initiating G-protein-independent signaling pathways.

Visualization of Potential β-Arrestin Pathway

References

• 1. Neuropharmacology of Cevimeline and Muscarinic Drugs—Focus on Cognition and Neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cevimeline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cevimeline | Ligand page | IUPHAR/BPS Guide to MALARIA PHARMACOLOGY [guidetomalariapharmacology.org]
• 4. Label-free quantitative phosphoproteomic profiling of cellular response induced by an insect cytokine paralytic peptide - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on (+)-Cevimeline Hydrochloride Hemihydrate and Intracellular Calcium Mobilization

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-Cevimeline hydrochloride hemihydrate, a cholinergic agent, is a muscarinic receptor agonist with a high affinity for M1 and M3 receptors.[1] It is primarily utilized for the treatment of xerostomia (dry mouth) in patients with Sjögren's syndrome.[2] The therapeutic effect of Cevimeline (B1668456) is mediated through its ability to stimulate salivary and lacrimal glands, a process intrinsically linked to the mobilization of intracellular calcium. This technical guide provides a comprehensive overview of the core mechanisms, quantitative data, and experimental methodologies related to Cevimeline-induced intracellular calcium mobilization.

Mechanism of Action: Gq/11-PLC-IP3 Signaling Pathway

Cevimeline exerts its effects by binding to and activating M1 and M3 muscarinic acetylcholine (B1216132) receptors (mAChRs), which are G protein-coupled receptors (GPCRs) linked to Gq/11 proteins.[1][3] This activation initiates a well-defined signaling cascade that culminates in an increase in the intracellular calcium concentration ([Ca²⁺]i).

The key steps in this pathway are as follows:

• Receptor Activation: Cevimeline binds to the M1 and/or M3 muscarinic receptor on the cell surface.

• G Protein Activation: This binding induces a conformational change in the receptor, leading to the activation of the associated Gq/11 protein.

• Phospholipase C (PLC) Activation: The activated α-subunit of the Gq/11 protein stimulates the enzyme phospholipase C (PLC).

• PIP₂ Hydrolysis: PLC catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP₂), a membrane phospholipid, into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG).[3]

• IP₃-Mediated Calcium Release: IP₃ diffuses through the cytoplasm and binds to IP₃ receptors, which are ligand-gated Ca²⁺ channels on the membrane of the endoplasmic reticulum (ER).[3]

• Increase in Intracellular Calcium: The binding of IP₃ opens these channels, allowing the release of stored Ca²⁺ from the ER into the cytoplasm, resulting in a rapid increase in [Ca²⁺]i.[3] This elevation in intracellular calcium is a critical signal that triggers downstream physiological responses, such as the secretion of saliva from salivary gland acinar cells.[3]

Quantitative Data on Cevimeline's Activity

The potency of Cevimeline at different muscarinic receptor subtypes has been quantified through functional assays. The half-maximal effective concentration (EC₅₀) values provide a measure of the drug's potency in eliciting a response.

Muscarinic Receptor Subtype	EC₅₀ (μM)	Reference
M1	0.023	[1][4]
M2	1.04	[1][4]
M3	0.048	[1][4]
M4	1.31	[1][4]
M5	0.063	[1][4]

Table 1: EC₅₀ values of Cevimeline at human muscarinic receptor subtypes.

Studies comparing Cevimeline with another muscarinic agonist, pilocarpine (B147212), have provided further quantitative insights. In isolated rat parotid gland acinar and duct cells, both Cevimeline and pilocarpine were shown to increase intracellular Ca²⁺ concentration in a dose-dependent manner at concentrations over 1 μM.[5] However, pilocarpine-induced responses were observed to be higher than those induced by Cevimeline at equivalent concentrations.[5] The calcium responses to both agonists were completely inhibited by 1 μM of 4-DAMP, a selective M3 muscarinic receptor antagonist, confirming the involvement of the M3 receptor in this process.[5]

Parameter	Observation	Cell Type	Reference
Dose-dependent [Ca²⁺]i Increase	Both Cevimeline and pilocarpine increase [Ca²⁺]i at concentrations >1 μM.	Rat parotid acinar and duct cells	[5]
Comparative Potency	Pilocarpine elicits a higher [Ca²⁺]i response than Cevimeline at the same concentration.	Rat parotid acinar cells	[5]
Receptor Involvement	The [Ca²⁺]i response to both agonists is blocked by a selective M3 antagonist (1 μM 4-DAMP).	Rat parotid acinar cells	[5]
Calcium Source	Both agonists induce a transient increase in [Ca²⁺]i in the absence of extracellular calcium, indicating release from intracellular stores.	Rat parotid acinar cells	[5]

Table 2: Comparative effects of Cevimeline and Pilocarpine on intracellular calcium mobilization.

Experimental Protocols

The following sections describe generalized methodologies for key experiments used to study Cevimeline-induced intracellular calcium mobilization. These are based on common practices in the field, as specific detailed protocols from all cited studies are not fully available.

Cell Culture and Preparation

Chinese Hamster Ovary (CHO) cells stably expressing individual human muscarinic receptor subtypes (M1, M2, M3, M4, or M5) are commonly used for in vitro functional assays.

• Cell Culture: CHO cells are cultured in a suitable medium, such as DMEM/F-12, supplemented with 10% fetal bovine serum, penicillin-streptomycin, and a selection agent (e.g., G418) to maintain receptor expression. Cells are maintained in a humidified incubator at 37°C with 5% CO₂.

• Cell Seeding: For a typical 96-well plate assay, cells are seeded at a density that allows them to reach approximately 90-100% confluency on the day of the experiment.

Intracellular Calcium Mobilization Assay (Fluorescence-Based)

This is a common method to measure changes in [Ca²⁺]i in response to agonist stimulation.

• Dye Loading:

  • Prepare a loading buffer containing a calcium-sensitive fluorescent dye, such as Fura-2 AM or Fluo-4 AM. A common concentration for Fura-2 AM is 2-5 μM.

  • The loading buffer may also contain an anion-transport inhibitor like probenecid (B1678239) (typically 1-2.5 mM) to prevent dye leakage from the cells.

  • Aspirate the cell culture medium and wash the cells with a physiological salt solution (e.g., Hanks' Balanced Salt Solution with HEPES).

  • Add the dye-loading buffer to the cells and incubate for 30-60 minutes at 37°C in the dark.

• Cell Washing: After incubation, gently wash the cells two to three times with the physiological salt solution to remove extracellular dye.

• Compound Addition and Measurement:

  • Prepare serial dilutions of (+)-Cevimeline hydrochloride hemihydrate in the physiological salt solution.

  • Use a fluorescence plate reader capable of kinetic reads (e.g., FlexStation or FLIPR).

  • Set the excitation and emission wavelengths appropriate for the chosen dye (e.g., for Fura-2, ratiometric measurement at excitation wavelengths of 340 nm and 380 nm, and an emission wavelength of 510 nm; for Fluo-4, excitation at ~494 nm and emission at ~516 nm).

  • Establish a baseline fluorescence reading for a short period (e.g., 10-20 seconds).

  • Add the Cevimeline dilutions to the wells and immediately begin recording the fluorescence signal over time (e.g., for 1-3 minutes).

• Data Analysis:

  • The change in fluorescence intensity is proportional to the change in [Ca²⁺]i. For ratiometric dyes like Fura-2, the ratio of the fluorescence at the two excitation wavelengths is calculated.

  • The response is typically quantified as the peak fluorescence change from baseline or the area under the curve.

  • Plot the response against the logarithm of the Cevimeline concentration and fit the data to a four-parameter logistic equation to determine the EC₅₀ value.

Mandatory Visualizations

Signaling Pathway of Cevimeline-Induced Calcium Mobilization

Caption: Signaling cascade of Cevimeline-induced intracellular calcium mobilization.

Experimental Workflow for Intracellular Calcium Mobilization Assay

Caption: Workflow for a fluorescence-based intracellular calcium mobilization assay.

Conclusion

(+)-Cevimeline hydrochloride hemihydrate effectively mobilizes intracellular calcium through the activation of M1 and M3 muscarinic receptors and the subsequent Gq/11-PLC-IP₃ signaling pathway. This mechanism is fundamental to its therapeutic action in stimulating salivary secretion. The quantitative data on its potency at various muscarinic receptor subtypes underscores its selectivity profile. The experimental protocols outlined in this guide provide a framework for the continued investigation of Cevimeline and other muscarinic agonists in both basic research and drug development contexts. A thorough understanding of these core principles is essential for professionals working to advance treatments for conditions characterized by glandular hypofunction.

References

• 1. Highly localized intracellular Ca2+ signals promote optimal salivary gland fluid secretion - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ca2+ mobilization assays in GPCR drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Flow injection microscopy for the study of intracellular calcium mobilization by muscarinic agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Highly localized intracellular Ca2+ signals promote optimal salivary gland fluid secretion | eLife [elifesciences.org]
• 5. Effects of pilocarpine and cevimeline on Ca2+ mobilization in rat parotid acini and ducts - PubMed [pubmed.ncbi.nlm.nih.gov]

The Muscarinic Agonist (+)-Cevimeline Hydrochloride Hemihydrate: A Technical Guide for Salivary Gland Research

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the role of (+)-Cevimeline hydrochloride hemihydrate, a prominent muscarinic agonist, in the field of salivary gland research. With a focus on its application in understanding and treating xerostomia, particularly in the context of Sjögren's syndrome, this document provides a comprehensive overview of its mechanism of action, pharmacological properties, and clinical efficacy. Detailed experimental protocols and quantitative data are presented to support researchers and drug development professionals in their scientific endeavors.

Introduction to (+)-Cevimeline Hydrochloride Hemihydrate

(+)-Cevimeline hydrochloride hemihydrate, commercially known as Evoxac®, is a cholinergic agent that acts as a muscarinic receptor agonist.[1] It is a quinuclidine (B89598) derivative of acetylcholine (B1216132) and is primarily indicated for the treatment of symptoms of dry mouth (xerostomia) in patients with Sjögren's syndrome.[2][3] Its therapeutic effect stems from its ability to stimulate salivary gland secretion, thereby alleviating the discomfort and complications associated with reduced saliva production.[3]

Mechanism of Action

Cevimeline (B1668456) exerts its effects by binding to and activating muscarinic acetylcholine receptors (mAChRs), with a particular affinity for the M1 and M3 subtypes which are prevalent in exocrine glands like the salivary glands.[4] The activation of M3 receptors on salivary gland acinar cells is the primary driver of its secretagogue activity.[5]

Signaling Pathways

Upon binding to the M3 muscarinic receptor, a G-protein-coupled receptor, cevimeline initiates a cascade of intracellular events. This process involves the activation of phospholipase C (PLC), leading to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of stored intracellular calcium (Ca2+), which is a critical step for fluid secretion.[5]

Recent research has also elucidated a cytoprotective signaling pathway induced by muscarinic receptor activation in salivary gland cells. This pathway involves the transactivation of the epidermal growth factor receptor (EGFR) through Src kinase activation. Downstream of EGFR, this leads to the phosphorylation of ERK and Akt, which in turn suppresses apoptotic signals. This suggests that beyond stimulating saliva secretion, cevimeline may also promote the survival of salivary gland cells.[5]

Caption: Cevimeline's dual signaling pathways in salivary gland cells.

Quantitative Pharmacological Data

A clear understanding of the quantitative aspects of cevimeline's pharmacology is crucial for its application in research and development.

Muscarinic Receptor Binding Affinity

The following table summarizes the half-maximal effective concentration (EC50) values of cevimeline for the five human muscarinic receptor subtypes, highlighting its potent agonism at M1 and M3 receptors.[4]

Receptor Subtype	EC50 (μM)
M1	0.023
M2	1.04
M3	0.048
M4	1.31
M5	0.063

Table 1: Cevimeline EC50 Values for Muscarinic Receptor Subtypes.

Pharmacokinetic Properties

The pharmacokinetic profile of cevimeline has been well-characterized in humans.

Parameter	Value
Absorption
Time to Peak Concentration (Tmax)	1.5 - 2 hours
Distribution
Volume of Distribution	~6 L/kg
Plasma Protein Binding	<20%
Metabolism
Primary Metabolizing Enzymes	CYP2D6 and CYP3A3/4
Major Metabolites	Cis and trans-sulfoxide, glucuronic acid conjugate, N-oxide
Excretion
Mean Half-life	5 ± 1 hours
Urinary Excretion (24 hours)	84% of a 30 mg dose

Table 2: Pharmacokinetic Parameters of Cevimeline.

Clinical Efficacy in Xerostomia

Multiple randomized, double-blind, placebo-controlled clinical trials have demonstrated the efficacy of cevimeline in treating xerostomia in patients with Sjögren's syndrome.

Improvement in Salivary Flow

Objective measurements of salivary flow have consistently shown significant increases with cevimeline treatment compared to placebo. A meta-analysis of three randomized controlled trials involving 302 patients revealed a significant improvement in xerostomia symptoms, including increased salivary flow.[6]

Treatment Group	Mean Change from Baseline in Unstimulated Salivary Flow
Cevimeline 30 mg (tid)	Statistically significant increase (p=0.007)
Placebo	-

Table 3: Efficacy of Cevimeline on Unstimulated Salivary Flow in Sjögren's Syndrome Patients.

Patient-Reported Outcomes

Subjective assessments of dry mouth symptoms also show significant improvement with cevimeline.

Treatment Group	Patient-Reported Global Improvement in Dry Mouth
Cevimeline 30 mg (tid)	76%
Placebo	35%

Table 4: Patient-Reported Global Improvement in Dry Mouth Symptoms.[1]

Adverse Events

The most common adverse events associated with cevimeline are related to its muscarinic agonist activity.

Adverse Event	Cevimeline 30 mg (tid) (n=533)	Placebo (tid) (n=164)
Increased Sweating	47.5%	-
Headache	14.4%	20.1%
Sinusitis	12.3%	10.9%
Upper Respiratory Tract Infection	11.4%	9.1%
Dyspepsia	9.4%	-
Nausea	8.2%	-
Diarrhea	6.3%	-

Table 5: Incidence of Common Adverse Events in Sjögren's Syndrome Clinical Trials.[1]

Detailed Experimental Protocols

For researchers investigating salivary gland function, standardized and reproducible experimental protocols are essential.

Clinical Assessment of Salivary Gland Function: Sialometry

Objective: To quantitatively measure unstimulated and stimulated whole salivary flow rates.

Materials:

• Pre-weighed collection tubes

• Timer

• Paraffin (B1166041) wax or 2% citric acid solution for stimulation

Procedure:

• Patient Preparation: The patient should refrain from eating, drinking, smoking, or oral hygiene for at least 1 hour before the measurement.

• Unstimulated Saliva Collection:

  • The patient is seated in a comfortable, upright position.

  • They are instructed to swallow to clear their mouth of any existing saliva.

  • For a period of 15 minutes, the patient allows saliva to passively drool into a pre-weighed collection tube. They should not swallow during this period.

• Stimulated Saliva Collection:

  • Following the unstimulated collection, the patient is given a piece of paraffin wax to chew at a steady rate or has a 2% citric acid solution applied to their tongue.

  • Saliva is collected in a new pre-weighed tube for 5 minutes while stimulation continues.

• Measurement: The collection tubes are weighed, and the initial weight of the tube is subtracted to determine the weight of the saliva. Assuming a density of 1 g/mL, the volume is determined and the flow rate is calculated in mL/min.

Caption: Workflow for performing sialometry.

Preclinical In Vivo Model: Radiation-Induced Xerostomia in Mice

Objective: To create a murine model of salivary gland hypofunction for testing the efficacy of potential therapeutic agents like cevimeline.

Materials:

• Male C3H/HeN mice (8-10 weeks old)

• X-ray irradiator

• Anesthetic (e.g., ketamine/xylazine)

• Lead shielding

Procedure:

• Anesthesia: Anesthetize the mice using an appropriate anesthetic protocol.

• Positioning and Shielding: Place the anesthetized mouse in a prone position. Shield the body of the mouse with lead, leaving only the head and neck region exposed.

• Irradiation: Deliver a single dose of 15 Gy of X-rays to the salivary gland region.

• Post-Irradiation Recovery: Monitor the mice for recovery from anesthesia. Provide soft food and easy access to water.

• Functional Assessment: Salivary flow can be measured at various time points post-irradiation (e.g., weekly) to assess the degree of xerostomia. This is typically done by stimulating saliva production with a secretagogue (e.g., pilocarpine) and collecting saliva for a defined period.

In Vitro Assay: Calcium Imaging in Isolated Salivary Gland Acinar Cells

Objective: To measure changes in intracellular calcium concentration in response to muscarinic agonists.

Materials:

• Freshly excised salivary glands (e.g., from rodents)

• Collagenase and hyaluronidase (B3051955)

• Fura-2 AM (calcium-sensitive fluorescent dye)

• Fluorescence microscopy system with a ratiometric imaging setup

• Perfusion system

Procedure:

• Cell Isolation:

  • Mince the salivary gland tissue and digest with collagenase and hyaluronidase to obtain a single-cell suspension of acinar cells.

  • Wash the cells and resuspend them in a suitable buffer.

• Dye Loading: Incubate the isolated acinar cells with Fura-2 AM to allow the dye to enter the cells and be cleaved into its active, calcium-binding form.

• Imaging:

  • Place the dye-loaded cells on a coverslip in a perfusion chamber on the microscope stage.

  • Excite the cells alternately with 340 nm and 380 nm light and capture the emitted fluorescence at 510 nm.

  • Establish a baseline fluorescence ratio (F340/F380).

• Stimulation: Perfuse the cells with a solution containing the muscarinic agonist (e.g., cevimeline) at the desired concentration.

• Data Analysis: Record the changes in the F340/F380 ratio over time. An increase in this ratio corresponds to an increase in intracellular calcium concentration.

Caption: Workflow for in vitro calcium imaging of salivary gland cells.

Conclusion

(+)-Cevimeline hydrochloride hemihydrate is a valuable tool in salivary gland research, offering a specific mechanism of action to probe muscarinic receptor function and a clinically proven therapeutic for xerostomia. This technical guide provides a foundation of quantitative data and detailed methodologies to aid researchers and drug development professionals in their work. A thorough understanding of its pharmacology and the application of standardized experimental protocols will continue to advance our knowledge of salivary gland physiology and the development of novel treatments for salivary gland dysfunction.

References

• 1. accessdata.fda.gov [accessdata.fda.gov]
• 2. Cevimeline - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Cevimeline for the treatment of xerostomia in patients with Sjögren syndrome: a randomized trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Neuropharmacology of Cevimeline and Muscarinic Drugs—Focus on Cognition and Neurodegeneration | MDPI [mdpi.com]
• 5. Muscarinic Type 3 Receptor Induces Cytoprotective Signaling in Salivary Gland Cells through Epidermal Growth Factor Receptor Transactivation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. rheumatv.com [rheumatv.com]

The Role of (+)-Cevimeline Hydrochloride Hemihydrate in Alzheimer's Disease Models: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Alzheimer's disease (AD) presents a significant global health challenge, characterized by progressive neurodegeneration and cognitive decline. The cholinergic hypothesis of AD posits that a deficiency in the neurotransmitter acetylcholine (B1216132) is a key contributor to the cognitive symptoms of the disease. Consequently, therapeutic strategies aimed at restoring cholinergic function have been a major focus of research. (+)-Cevimeline hydrochloride hemihydrate, a potent and selective muscarinic M1 and M3 receptor agonist, has emerged as a compound of interest in this domain.[1][2] Initially developed for the treatment of xerostomia in Sjögren's syndrome, its ability to cross the blood-brain barrier and modulate key neuropathological pathways has prompted investigation into its potential as a disease-modifying agent in Alzheimer's disease.[3][4] This technical guide provides an in-depth overview of the preclinical research on Cevimeline in AD models, focusing on its mechanism of action, effects on amyloid and tau pathologies, and cognitive outcomes.

Mechanism of Action: Modulating APP Processing and Tau Phosphorylation

Cevimeline, also known by its developmental code AF102B, is a cholinergic agonist with high selectivity for the M1 muscarinic acetylcholine receptor (mAChR), which is relatively preserved in the brains of Alzheimer's patients.[5] Its therapeutic potential in AD stems from its ability to modulate the processing of amyloid precursor protein (APP) and the phosphorylation of tau protein, two central pathological hallmarks of the disease.[1][5]

Activation of the M1 receptor by Cevimeline initiates a signaling cascade that favors the non-amyloidogenic pathway of APP processing.[6] This pathway involves the cleavage of APP by α-secretase, an enzyme whose activity is enhanced by M1 receptor stimulation. This cleavage precludes the formation of the neurotoxic amyloid-beta (Aβ) peptide. The signaling cascade involves the activation of protein kinase C (PKC) and extracellular signal-regulated kinase (ERK), which in turn upregulates the activity of α-secretase (ADAM17).[6][7] Furthermore, M1 receptor activation has been shown to inhibit the activity of β-secretase (BACE1), the initial enzyme in the amyloidogenic pathway, and γ-secretase, thereby reducing the overall production of Aβ.[5][7]

In addition to its effects on Aβ, Cevimeline has been demonstrated to reduce the hyperphosphorylation of tau protein.[1][2] In vitro studies using M1AChR-transfected PC12 cells have shown that stimulation of M1 receptors with Cevimeline leads to a time- and dose-dependent reduction in tau phosphorylation.[1][2] This effect is believed to be mediated through the inhibition of glycogen (B147801) synthase kinase 3β (GSK3β), a key kinase involved in tau hyperphosphorylation.[5]

Signaling Pathways

The signaling pathways modulated by Cevimeline in the context of Alzheimer's disease are multifaceted. The primary pathway involves the activation of the M1 muscarinic receptor, leading to downstream effects on APP processing and tau phosphorylation.

Figure 1: Cevimeline's signaling cascade in Alzheimer's disease models.

Preclinical Evidence in Alzheimer's Disease Models

A substantial body of preclinical research has investigated the efficacy of Cevimeline in various in vitro and in vivo models of Alzheimer's disease.

In Vitro Studies

Model System	Experiment	Key Findings	Reference
M1AChR-transfected PC12 cells	Tau Phosphorylation Assay	Cevimeline reduced tau phosphorylation in a time- and dose-dependent manner. A synergistic effect was observed when combined with Nerve Growth Factor (NGF).	[1][2]
Cells expressing APP	APP Processing Analysis	Cevimeline increased the secretion of the non-amyloidogenic sAPPα fragment and decreased the levels of Aβ.	[5]
Neuronal cell cultures	Aβ-induced Neurotoxicity Assay	Cevimeline protected neurons from Aβ-induced toxicity.	[5]

In Vivo Studies

Animal Model	Behavioral Assay	Biochemical/Histological Findings	Reference
AβPP transgenic mice	-	Acute infusion of Cevimeline (AF102B) via retrodialysis rapidly reduced interstitial fluid Aβ levels in the hippocampus. This was associated with increased PKCα and ERK activation, and elevated levels of ADAM17.	[6]
C57BL/10 mice	Morris Water Maze	Single oral administration of Cevimeline (AF102B) at doses of 0.1-1 mg/kg improved spatial learning. The effect had a long duration of action, lasting up to 5 days.	[8]
Senescence-accelerated mice	Step-through passive avoidance	Oral administration of Cevimeline (3 and 10 mg/kg) prolonged step-through latency, indicating improved learning and memory.	[2]
Rabbits with hypercholesterolemia	-	Treatment with a related M1 agonist, AF267B, decreased brain Aβ levels.	[5]
3xTg-AD mice	-	Chronic treatment with AF267B rescued cognitive deficits and reduced Aβ42 and tau pathologies in the cortex and hippocampus.	[5]

Experimental Protocols

In Vitro Tau Phosphorylation Assay in PC12 Cells

• Cell Culture: Pheochromocytoma (PC12) cells transfected with the M1 muscarinic acetylcholine receptor are cultured in a suitable medium (e.g., DMEM) supplemented with fetal bovine serum and antibiotics.

• Treatment: Cells are treated with varying concentrations of Cevimeline for different time points. In some experiments, cells are co-treated with Nerve Growth Factor (NGF) to assess synergistic effects.

• Cell Lysis: After treatment, cells are washed with ice-cold phosphate-buffered saline (PBS) and lysed in a buffer containing protease and phosphatase inhibitors.

• Western Blotting:

  • Protein concentration in the lysates is determined using a standard assay (e.g., BCA assay).

  • Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

  • The membrane is blocked to prevent non-specific antibody binding.

  • The membrane is incubated with primary antibodies specific for phosphorylated tau (e.g., AT8, PHF-1) and total tau.

  • After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system and quantified by densitometry.

In Vivo Microdialysis for Aβ Measurement in AβPP Transgenic Mice

• Animal Model: Amyloid precursor protein (AβPP) transgenic mice are used.

• Surgical Procedure: Mice are anesthetized, and a guide cannula is stereotaxically implanted into the hippocampus.

• Microdialysis:

  • After a recovery period, a microdialysis probe is inserted through the guide cannula.

  • The probe is perfused with artificial cerebrospinal fluid (aCSF) at a constant flow rate.

  • Dialysate samples are collected at regular intervals before, during, and after the administration of Cevimeline.

• Drug Administration: Cevimeline is administered locally into the hippocampus via retrodialysis (included in the perfusion fluid).

• Aβ Measurement: The concentration of Aβ in the collected dialysate samples is measured using a sensitive immunoassay, such as a sandwich enzyme-linked immunosorbent assay (ELISA).

• Tissue Analysis: At the end of the experiment, brain tissue is collected for the analysis of proteins involved in APP processing (e.g., PKC, ERK, ADAM17) by Western blotting or immunohistochemistry.

Figure 2: Workflow for in vivo microdialysis experiment.

Clinical Development and Future Directions

While preclinical studies have shown promise, the clinical development of Cevimeline for Alzheimer's disease has been challenging. Early clinical trials in AD patients suggested a dose-dependent improvement in cognitive function as measured by the Alzheimer's Disease Assessment Scale-Cognitive subscale (ADAS-Cog).[2] Another study reported a reduction in cerebrospinal fluid (CSF) Aβ levels in AD patients treated with Cevimeline.[2] However, the development of Cevimeline for AD was ultimately discontinued.[3] Despite this, the extensive preclinical data highlighting its multimodal mechanism of action suggest that muscarinic M1 receptor agonists remain a viable therapeutic target for Alzheimer's disease. Future research may focus on developing M1 agonists with improved pharmacokinetic and pharmacodynamic profiles or exploring combination therapies.

Conclusion

(+)-Cevimeline hydrochloride hemihydrate has demonstrated significant potential in preclinical models of Alzheimer's disease. Its ability to favorably modulate both amyloid-beta and tau pathologies through the activation of the M1 muscarinic receptor provides a strong rationale for its investigation. The detailed experimental protocols and quantitative data summarized in this guide offer a valuable resource for researchers in the field. While clinical development has faced setbacks, the foundational research on Cevimeline continues to inform the ongoing efforts to develop effective disease-modifying therapies for Alzheimer's disease by targeting the cholinergic system.

References

• 1. Neuropharmacology of Cevimeline and Muscarinic Drugs—Focus on Cognition and Neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. M1 Muscarinic Agonists Target Major Hallmarks of Alzheimer’s Disease – The Pivotal Role of Brain M1 Receptors | Semantic Scholar [semanticscholar.org]
• 4. Translational animal models for Alzheimer's disease: An Alzheimer's Association Business Consortium Think Tank - PMC [pmc.ncbi.nlm.nih.gov]
• 5. M1 muscarinic agonists target major hallmarks of Alzheimer's disease--an update - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Acute Effects of Muscarinic M1 Receptor Modulation on AβPP Metabolism and Amyloid-β Levels in vivo: A Microdialysis Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. AF102B, a novel M1 agonist, enhanced spatial learning in C57BL/10 mice with a long duration of action - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Synthesis and Enantiomeric Purity of (+)-Cevimeline Hydrochloride Hemihydrate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis of (+)-Cevimeline hydrochloride hemihydrate, a muscarinic M1 and M3 receptor agonist used for the treatment of xerostomia (dry mouth) associated with Sjögren's syndrome. This document details a synthetic pathway to the racemic compound, followed by a diastereomeric resolution strategy to isolate the desired (+)-enantiomer. Furthermore, it outlines analytical methodologies, specifically chiral High-Performance Liquid Chromatography (HPLC) and Capillary Electrophoresis (CE), for the determination of enantiomeric purity. The guide also includes a visualization of the signaling pathway of Cevimeline. All quantitative data is presented in structured tables, and experimental workflows are accompanied by detailed protocols and graphical representations to facilitate understanding and replication.

Synthesis of (±)-Cevimeline

The synthesis of racemic Cevimeline typically commences with quinuclidin-3-one (B120416) and proceeds through a multi-step sequence involving epoxide formation, nucleophilic ring-opening with a thiolating agent, and subsequent cyclization. A greener alternative to the traditional use of hazardous hydrogen sulfide (B99878) involves the use of thiourea (B124793).[1]

Synthesis of Racemic cis-2-methylspiro[1,3-oxathiolane-5,3'-quinuclidine] ((±)-Cevimeline)

The synthesis can be broadly divided into three key steps:

• Epoxidation of Quinuclidin-3-one: Quinuclidin-3-one is reacted with a sulfur ylide, typically generated from trimethylsulfoxonium (B8643921) iodide and a strong base like sodium hydride, to form the corresponding spiro-epoxide.

• Ring-Opening of the Epoxide: The epoxide is then opened by a nucleophilic sulfur source. While hydrogen sulfide has been traditionally used, a safer and less odorous alternative is the in-situ generation of the thiol from thiourea.[1]

• Cyclization with Acetaldehyde (B116499): The resulting 3-hydroxy-3-(mercaptomethyl)quinuclidine is cyclized with acetaldehyde in the presence of an acid catalyst to yield a diastereomeric mixture of cis- and trans-2-methylspiro[1,3-oxathiolane-5,3'-quinuclidine]. The cis-isomer is the desired product, Cevimeline.

The cis and trans diastereomers can be separated by fractional crystallization or chromatography.[2][3]

Chiral Resolution of (cis)-(±)-Cevimeline

To obtain the therapeutically active (+)-enantiomer, the racemic cis-cevimeline is subjected to chiral resolution. This is typically achieved by forming diastereomeric salts with a chiral resolving agent, such as a tartaric acid derivative.

Diastereomeric Salt Crystallization

A common method for resolving racemic amines involves the use of a chiral acid to form diastereomeric salts, which can then be separated by fractional crystallization due to their different solubilities. For the resolution of cis-(±)-Cevimeline, a chiral tartaric acid derivative like (-)-O,O'-dibenzoyl-L-tartaric acid can be employed.

Preparation of (+)-Cevimeline Hydrochloride Hemihydrate

Once the desired diastereomeric salt of (+)-Cevimeline is isolated, the free base is liberated by treatment with a base. The resulting (+)-Cevimeline free base is then converted to the hydrochloride salt and subsequently hydrated to form the stable hemihydrate.

Salt Formation and Hydration

The purified (+)-Cevimeline free base is dissolved in a suitable organic solvent and treated with hydrochloric acid to precipitate the hydrochloride salt. The anhydrous salt is then slurried in a mixture of water and an organic solvent (e.g., acetone) to induce the formation of the hemihydrate.

Experimental Protocols

Synthesis of (±)-Cevimeline (Greener Route)

Materials:

• Quinuclidin-3-one hydrochloride

• Trimethylsulfoxonium iodide

• Potassium tert-butoxide

• Dimethyl sulfoxide (B87167) (DMSO)

• Thiourea

• Acetaldehyde

• p-Toluenesulfonic acid (p-TSA)

• Isopropanol (B130326) (IPA)

• Sodium hydroxide (B78521) (NaOH)

• Hydrochloric acid (HCl)

• Organic solvents for extraction and crystallization (e.g., ethyl acetate, hexane)

Procedure:

• Epoxidation: To a suspension of quinuclidin-3-one hydrochloride and trimethylsulfoxonium iodide in DMSO at 0°C, potassium tert-butoxide is added portion-wise. The reaction is allowed to warm to room temperature and stirred until completion.

• Thiol Synthesis: The reaction mixture containing the epoxide is treated with thiourea and heated. Subsequently, a strong base like NaOH is added to hydrolyze the intermediate and form 3-hydroxy-3-(mercaptomethyl)quinuclidine.[1]

• Cyclization: The resulting thiol is then reacted with acetaldehyde in the presence of p-TSA in a suitable solvent like isopropanol under reflux to form the cis/trans mixture of Cevimeline.[1]

• Isolation of cis-Cevimeline: The diastereomeric mixture is separated by fractional crystallization from a suitable solvent system to isolate the cis-isomer.

Chiral Resolution of (cis)-(±)-Cevimeline

Materials:

• cis-(±)-Cevimeline

• (-)-O,O'-Dibenzoyl-L-tartaric acid

• Methanol (B129727)

• Sodium bicarbonate

• Dichloromethane

Procedure:

• Salt Formation: A solution of cis-(±)-Cevimeline in methanol is treated with a solution of (-)-O,O'-dibenzoyl-L-tartaric acid in methanol. The mixture is heated to reflux and then allowed to cool slowly to induce crystallization of one of the diastereomeric salts.

• Isolation of Diastereomeric Salt: The precipitated salt is collected by filtration and washed with cold methanol. The enantiomeric purity of the salt can be checked at this stage.

• Liberation of (+)-Cevimeline: The isolated diastereomeric salt is treated with an aqueous solution of sodium bicarbonate and the free base is extracted with an organic solvent like dichloromethane. The organic layer is dried and the solvent is evaporated to yield (+)-Cevimeline.

Preparation of (+)-Cevimeline Hydrochloride Hemihydrate

Materials:

• (+)-Cevimeline free base

• Isopropanol

• Hydrochloric acid (gas or concentrated solution)

• Acetone (B3395972)

• Water

Procedure:

• Hydrochloride Salt Formation: The (+)-Cevimeline free base is dissolved in isopropanol and treated with a solution of HCl in isopropanol or by bubbling HCl gas through the solution until precipitation is complete. The hydrochloride salt is collected by filtration.

• Hydration: The anhydrous hydrochloride salt is suspended in a mixture of acetone and water and stirred for several hours to facilitate the formation of the hemihydrate. The solid is then collected by filtration and dried under vacuum.

Enantiomeric Purity Analysis

The enantiomeric purity of (+)-Cevimeline is a critical quality attribute and is typically determined using chiral separation techniques.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a robust method for separating and quantifying enantiomers. Polysaccharide-based chiral stationary phases (CSPs) are often effective for this purpose.

Table 1: Representative Chiral HPLC Method Parameters

Parameter	Value
Column	Polysaccharide-based CSP (e.g., Chiralpak® AD-H, 250 x 4.6 mm, 5 µm)
Mobile Phase	Hexane/Isopropanol/Diethylamine (e.g., 80:20:0.1, v/v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection	UV at 210 nm
Injection Volume	10 µL
Sample Preparation	Dissolve sample in mobile phase

Chiral Capillary Electrophoresis (CE)

Chiral CE offers high separation efficiency and low sample consumption. Cyclodextrins are commonly used as chiral selectors in the background electrolyte.

Table 2: Representative Chiral CE Method Parameters

Parameter	Value
Capillary	Fused silica, 50 µm i.d., effective length 40 cm
Background Electrolyte	50 mM Phosphate buffer (pH 2.5) containing a chiral selector
Chiral Selector	10 mM Heptakis(2,6-di-O-methyl)-β-cyclodextrin
Voltage	20 kV
Temperature	25 °C
Detection	UV at 210 nm
Injection	Hydrodynamic injection (e.g., 50 mbar for 5 s)
Sample Preparation	Dissolve sample in water or background electrolyte

Signaling Pathway and Experimental Workflows

Cevimeline Signaling Pathway

Cevimeline acts as a muscarinic agonist, primarily at M1 and M3 receptors. Activation of these G-protein coupled receptors leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium, leading to the physiological effects of cevimeline, such as increased salivation.[4][5][6]

Caption: Signaling pathway of (+)-Cevimeline as a muscarinic M3 receptor agonist.

Synthetic and Analytical Workflow

The overall process from starting materials to the final, enantiomerically pure active pharmaceutical ingredient (API) and its analysis is depicted below.

Caption: Overall workflow for the synthesis and analysis of (+)-Cevimeline HCl Hemihydrate.

References

• 1. researchgate.net [researchgate.net]
• 2. Separation of Enantiomers by Capillary Electrophoresis Using Cyclodextrins | Springer Nature Experiments [experiments.springernature.com]
• 3. Separation of drug enantiomers by capillary electrophoresis in the presence of neutral cyclodextrins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Dibenzoyl-L-Tartaric Acid: Applications in Chiral Resolution and its Production by Continuous Method_Chemicalbook [chemicalbook.com]
• 5. Chiral resolution of dl-leucine via salifying tartaric acid derivatives - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 6. Enantioseparations by Capillary Electrophoresis Using Cyclodextrins as Chiral Selectors | Springer Nature Experiments [experiments.springernature.com]

Protocols & Analytical Methods

Application Notes and Protocols for Animal Models in (+)-Cevimeline Hydrochloride Hemihydrate Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-Cevimeline hydrochloride hemihydrate, a cholinergic agonist that primarily targets M1 and M3 muscarinic receptors, is a therapeutic agent for xerostomia (dry mouth) associated with Sjögren's syndrome.[1][2] Its mechanism of action involves the stimulation of exocrine glands, leading to increased secretion of saliva and tears.[1][3] Preclinical evaluation of cevimeline's efficacy and safety relies on the use of well-characterized animal models that mimic the clinical conditions of xerostomia and keratoconjunctivitis sicca (dry eye).

These application notes provide detailed protocols for key animal models and experimental procedures used in the study of (+)-cevimeline hydrochloride hemihydrate. The information is intended to guide researchers in designing and executing robust preclinical studies to evaluate the pharmacodynamics, efficacy, and mechanism of action of cevimeline (B1668456) and other muscarinic agonists.

Mechanism of Action and Signaling Pathway

Cevimeline is a cholinergic agonist that binds to and activates M1 and M3 muscarinic acetylcholine (B1216132) receptors (mAChRs).[4] These receptors are G-protein coupled receptors (GPCRs) linked to Gq/11 proteins.[4] Upon activation by an agonist like cevimeline, the Gq/11 protein activates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC). This signaling cascade in salivary and lacrimal gland acinar cells ultimately leads to fluid and protein secretion, resulting in increased saliva and tear production.[4]

Cevimeline's M3 receptor signaling cascade.

Quantitative Data Summary

The following tables summarize key quantitative data from animal studies involving cevimeline.

Table 1: Pharmacodynamic and Pharmacokinetic Parameters of Cevimeline in Animals

Parameter	Species	Value	Route of Administration	Reference
EC50
M1 Receptor	In vitro	0.023 µM	-	[4]
M2 Receptor	In vitro	1.04 µM	-	[4]
M3 Receptor	In vitro	0.048 µM	-	[4]
M4 Receptor	In vitro	1.31 µM	-	[4]
M5 Receptor	In vitro	0.063 µM	-	[4]
Dissociation Constant (Ki)
from [3H]QNB binding	Rat (submandibular/sublingual gland membranes)	1-2 µM	-	[3]
Sialagogic Effects
Minimum Effective Dose	Rat	10 mg/kg	Intraduodenal	[5]
Dose-dependent Salivation	Rat & Mouse	3-30 mg/kg	Intraduodenal	[3]
Pharmacokinetics
Bioavailability	Rat	50%	Oral	[6]
Dog	30%	Oral	[6]
Time to Cmax	Rat & Dog	Within 1 hour	Oral	[6]
Half-life (t1/2)	Rat & Dog	0.4 - 1.1 hours	Oral	[6]
Toxicology
Oral LD50	Rat (male)	122 mg/kg	Intragastric	[7]

Table 2: Efficacy of Cevimeline in a Rat Model of Radiation-Induced Xerostomia

Treatment Group	Dose (mg/kg, i.d.)	Outcome	Reference
Cevimeline	3-30	Dose-dependently increased salivary flow rate and total salivary volume over 120 minutes.	[5]
Pilocarpine (B147212) Hydrochloride	0.1-0.8	Dose-dependently increased salivary flow rate and total salivary volume over 120 minutes.	[5]

Experimental Protocols

Induction of Sjögren's Syndrome-Like Disease in Mice (NOD/Ltj Spontaneous Model)

The Non-Obese Diabetic (NOD)/Ltj mouse strain spontaneously develops an autoimmune disease with features resembling Sjögren's syndrome, including lymphocytic infiltration of the lacrimal and salivary glands, reduced tear and saliva secretion, and the presence of autoantibodies.

Protocol:

• Animal Model: Use female NOD/Ltj mice. The disease phenotype typically develops with age, with significant symptoms appearing around 8-12 weeks of age and progressing thereafter.

• Housing: House mice under specific pathogen-free conditions to avoid confounding immune responses.

• Monitoring Disease Progression:

  • Salivary Flow: Measure pilocarpine-stimulated salivary flow rates at regular intervals (e.g., every 4 weeks) starting from 8 weeks of age (see Protocol 3).

  • Tear Production: Measure tear volume using the Phenol (B47542) Red Thread Test at the same intervals (see Protocol 4).

  • Histopathology: At the end of the study, euthanize mice and collect submandibular, sublingual, and parotid salivary glands, as well as lacrimal glands. Fix tissues in 10% neutral buffered formalin, embed in paraffin, and section for Hematoxylin and Eosin (H&E) staining to assess the extent of lymphocytic infiltration.

  • Autoantibody Detection: Collect serum and measure levels of anti-Ro/SSA and anti-La/SSB autoantibodies using ELISA.

• Cevimeline Administration:

  • Route: Oral gavage or intraperitoneal injection are common routes.

  • Dose: Based on general rodent studies, a dose range of 3-30 mg/kg can be explored.

  • Frequency: Administer once or multiple times daily, depending on the study design.

  • Duration: Treatment can be initiated before or after the onset of significant symptoms and continued for several weeks to assess therapeutic efficacy.

Workflow for Sjögren's syndrome studies in NOD mice.

Induction of Xerostomia by X-Ray Irradiation in Rats

This model is useful for studying radiation-induced salivary gland dysfunction.

Protocol:

• Animal Model: Use adult male Sprague-Dawley or Wistar rats.

• Anesthesia: Anesthetize the rats (e.g., with a ketamine/xylazine cocktail, intraperitoneally).

• Irradiation:

  • Shield the body of the rat with lead, exposing only the head and neck region.

  • Deliver a single dose of 15 Gy of X-irradiation to the salivary gland region using a suitable irradiator (e.g., a Cobalt-60 unit).[8][9] The dose rate may be around 0.83 Gy/min.[9]

• Post-Irradiation Care: House the rats individually and provide a soft diet and easy access to water. Monitor for any signs of distress. Salivary hypofunction will develop over the days following irradiation.

• Efficacy Testing:

  • Begin cevimeline or vehicle treatment at a predetermined time point post-irradiation (e.g., 7 days).

  • Administer cevimeline (e.g., 3-30 mg/kg, intraduodenally or orally) and measure the effect on salivary secretion (see Protocol 3).[3][5]

Measurement of Pilocarpine-Stimulated Salivary Secretion in Mice/Rats

This is a standard method to assess salivary gland function.

Protocol:

• Preparation:

  • Fast the animals for at least 2 hours before the experiment, with free access to water.[1]

  • Weigh the animal to calculate the correct dose of pilocarpine.

  • Prepare a fresh solution of pilocarpine hydrochloride in sterile saline (e.g., 0.5 mg/mL).

  • Pre-weigh collection tubes (e.g., 1.5 mL microcentrifuge tubes) containing a small, pre-weighed absorbent cotton ball or swab.[10]

• Anesthesia: Anesthetize the animal (e.g., ketamine/xylazine, i.p.).

• Pilocarpine Administration: Inject pilocarpine intraperitoneally. A common dose for mice is 5 mg/kg.

• Saliva Collection:

  • Immediately after pilocarpine injection, start a timer.

  • Carefully place the pre-weighed cotton ball into the animal's oral cavity.

  • Collect saliva for a fixed period, typically 15 minutes.[10][11]

  • Ensure the animal's airway remains clear throughout the collection period.

• Quantification:

  • Remove the cotton ball and place it back into its pre-weighed tube.

  • Weigh the tube with the saliva-soaked cotton ball.

  • The weight of the collected saliva is the difference between the final weight and the initial weight of the tube and dry cotton ball.

  • Salivary flow rate can be expressed as mg of saliva per minute.

Measurement of Tear Production in Mice (Phenol Red Thread Test)

This is a minimally invasive method to quantify tear production.

Protocol:

• Animal Handling: Gently restrain the mouse without anesthesia.[12]

• Thread Placement:

  • Use commercially available phenol red threads.

  • Gently pull down the lower eyelid.

  • Place the folded end of the thread into the lateral canthus of the lower eyelid.[6]

• Measurement:

  • Leave the thread in place for a specific duration, typically 15 or 20 seconds.[6][12]

  • The thread will change color from yellow to red as it absorbs the alkaline tears.

• Quantification:

  • Carefully remove the thread.

  • Measure the length of the red portion of the thread in millimeters using the scale provided with the test kit. This length is directly proportional to the volume of tears produced.

Muscarinic Receptor Binding Assay ([3H]Quinuclidinyl Benzilate - QNB)

This in vitro assay is used to determine the affinity of cevimeline for muscarinic receptors.

Protocol:

• Membrane Preparation:

  • Homogenize tissue (e.g., rat submandibular/sublingual glands) in a cold buffer (e.g., 50 mM Tris-HCl).[3][13]

  • Centrifuge the homogenate at low speed to remove nuclei and debris.

  • Centrifuge the resulting supernatant at high speed (e.g., 20,000 x g) to pellet the cell membranes.[13]

  • Wash the membrane pellet by resuspension and re-centrifugation.

  • Resuspend the final pellet in the assay buffer and determine the protein concentration.

• Binding Assay (Competitive Inhibition):

  • In a 96-well plate, add the following to each well in a final volume of ~250 µL:[13]

    • A fixed, low concentration of the radioligand [3H]QNB (e.g., at its Kd value).[3]

    • Increasing concentrations of unlabeled cevimeline hydrochloride hemihydrate (the competitor).

    • The membrane preparation (a specific amount of protein, e.g., 50-120 µg).[13]

  • For determining non-specific binding, use a high concentration of a known muscarinic antagonist like atropine (B194438) (e.g., 1-2 µM) instead of cevimeline in a set of wells.[3]

• Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a sufficient time to reach equilibrium (e.g., 60 minutes).[13]

• Termination and Filtration:

  • Rapidly terminate the binding reaction by vacuum filtration through glass fiber filters (e.g., GF/C filters) that have been pre-soaked in a solution like polyethyleneimine to reduce non-specific binding.[13]

  • Quickly wash the filters with ice-cold buffer to remove unbound radioligand.

• Quantification:

  • Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific [3H]QNB binding against the log concentration of cevimeline.

  • Determine the IC50 value (the concentration of cevimeline that inhibits 50% of the specific [3H]QNB binding).

  • Calculate the inhibition constant (Ki) for cevimeline using the Cheng-Prusoff equation.

Workflow for a competitive muscarinic receptor binding assay.

References

• 1. Saliva Collection [protocols.io]
• 2. go.drugbank.com [go.drugbank.com]
• 3. (+/-)-cis-2-methylspiro[1,3-oxathiolane-5,3'-quinuclidine] hydrochloride, hemihydrate (SNI-2011, cevimeline hydrochloride) induces saliva and tear secretions in rats and mice: the role of muscarinic acetylcholine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Neuropharmacology of Cevimeline and Muscarinic Drugs—Focus on Cognition and Neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effects of pilocarpine hydrochloride and cevimeline on submandibular/sublingual salivation in rat xerostomia model produced by X-ray irradiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medline.com [medline.com]
• 7. apexbt.com [apexbt.com]
• 8. thieme-connect.com [thieme-connect.com]
• 9. Acute Radiation-Induced Changes in Sprague-Dawley Rat Submandibular Glands: A Histomorphometric Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A Method for the Measurement of Salivary Gland Function in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Video: A Method for the Measurement of Salivary Gland Function in Mice [jove.com]
• 12. Ophthalmology: Phenol Red Thread Test | Taconic Biosciences [taconic.com]
• 13. giffordbioscience.com [giffordbioscience.com]

Application Notes and Protocols for the Dissolution of (+)-Cevimeline Hydrochloride Hemihydrate in Buffers

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-Cevimeline hydrochloride hemihydrate is a selective muscarinic M1 and M3 receptor agonist, primarily used in the treatment of xerostomia (dry mouth) associated with Sjögren's syndrome.[1] For in vitro and preclinical research, the accurate and reproducible preparation of cevimeline (B1668456) solutions in various buffer systems is critical. These application notes provide detailed protocols and solubility data to facilitate the use of (+)-Cevimeline hydrochloride hemihydrate in a research setting.

Physicochemical Properties

(+)-Cevimeline hydrochloride hemihydrate is a white to off-white crystalline powder. It is known to be very soluble in water and freely soluble in alcohol and chloroform.[2][3] The pH of a 1% aqueous solution typically ranges from 4.6 to 5.6.[2][3]

Quantitative Solubility Data

The solubility of (+)-Cevimeline hydrochloride hemihydrate has been determined in a variety of solvents and buffer systems. The following table summarizes the available quantitative data for easy comparison.

Solvent/Buffer System	pH	Solubility	Molar Concentration (mM)	Notes
Water	Not Specified	Very Soluble[2][3]	-	-
Water	Not Specified	≥ 50 mg/mL[4]	≥ 204.27 mM	Saturation unknown.
Water	Not Specified	75 mM	75 mM	-
0.1 N HCl	~1	Soluble[5]	-	Specific solubility value not provided.
Phosphate Buffer	4.5	Soluble[5]	-	Specific solubility value not provided.
Phosphate Buffer (PBS)	7.2	~10 mg/mL[6]	~42.41 mM	-
Phosphate Buffer	6.8	Soluble[5]	-	Used for in vitro dissolution studies.[7][8]
DMSO	Not Applicable	~3 mg/mL[6]	~12.72 mM	-
DMSO	Not Applicable	50 mM	50 mM	-
DMSO	Not Applicable	100 mg/mL[4]	408.53 mM	Ultrasonic bath may be needed.
Ethanol	Not Applicable	~5 mg/mL[6]	~21.21 mM	-
Dimethylformamide (DMF)	Not Applicable	~3 mg/mL[6]	~12.72 mM	-

Experimental Protocols for Dissolving (+)-Cevimeline Hydrochloride Hemihydrate

Below are detailed protocols for the preparation of stock and working solutions of (+)-Cevimeline hydrochloride hemihydrate in common laboratory buffers.

Protocol 1: Preparation of an Aqueous Stock Solution

This protocol is suitable for creating a high-concentration stock solution in water that can be further diluted into various buffers.

Materials:

• (+)-Cevimeline hydrochloride hemihydrate powder

• Sterile, deionized, or distilled water

• Sterile conical tubes or vials

• Vortex mixer

• Sonicator (optional)

• 0.22 µm sterile filter

Procedure:

• Weigh the desired amount of (+)-Cevimeline hydrochloride hemihydrate powder in a sterile conical tube.

• Add the required volume of sterile water to achieve the target concentration (e.g., for a 50 mg/mL solution, add 1 mL of water to 50 mg of powder).

• Vortex the solution vigorously for 1-2 minutes to aid dissolution.

• If precipitation or cloudiness persists, sonicate the solution in a water bath for 5-10 minutes.[5]

• Once the solid is completely dissolved, sterilize the solution by passing it through a 0.22 µm filter.[9]

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C for up to one month or at -80°C for up to six months.[9][10] For aqueous solutions, it is recommended to use them within one day if not frozen.[6]

Protocol 2: Preparation of a Working Solution in Phosphate-Buffered Saline (PBS)

This protocol is designed for preparing a ready-to-use solution in a physiologically relevant buffer.

Materials:

• (+)-Cevimeline hydrochloride hemihydrate powder

• Phosphate-Buffered Saline (PBS), pH 7.2

• Sterile conical tubes or vials

• Vortex mixer

• Sonicator (optional)

Procedure:

• Weigh the appropriate amount of (+)-Cevimeline hydrochloride hemihydrate for your desired concentration (e.g., 10 mg for a 10 mg/mL solution).

• Add the corresponding volume of PBS (pH 7.2) to the tube (e.g., 1 mL for a 10 mg/mL solution).

• Vortex the mixture thoroughly until the powder is fully dissolved.

• If needed, use a sonicator to facilitate dissolution.

• Prepare this working solution fresh for each experiment and do not store for more than one day.[6]

Protocol 3: Preparation of a Stock Solution in Dimethyl Sulfoxide (DMSO)

This protocol is useful when a high concentration stock is needed and the presence of a small amount of organic solvent is acceptable in the final assay.

Materials:

• (+)-Cevimeline hydrochloride hemihydrate powder

• Anhydrous, high-purity DMSO

• Sterile, amber glass vials or tubes

• Vortex mixer

Procedure:

• Weigh the desired amount of (+)-Cevimeline hydrochloride hemihydrate powder in a sterile amber vial.

• Add the required volume of DMSO to achieve the target concentration (e.g., for a 50 mM solution, add the appropriate volume of DMSO based on the molecular weight).

• Vortex the solution until the powder is completely dissolved.

• Store the DMSO stock solution at -20°C for long-term stability.[11] Avoid repeated freeze-thaw cycles.

Diagrams

Experimental Workflow for Dissolution

Caption: Workflow for dissolving (+)-Cevimeline hydrochloride hemihydrate.

Cevimeline Signaling Pathway

Caption: Cevimeline's mechanism of action via the M1/M3 receptor pathway.

References

• 1. mdpi.com [mdpi.com]
• 2. dailymed.nlm.nih.gov [dailymed.nlm.nih.gov]
• 3. Cevimeline Hydrochloride [dailymed.nlm.nih.gov]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. primescholars.com [primescholars.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. impactfactor.org [impactfactor.org]
• 8. wjpmr.com [wjpmr.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. (+)-Cevimeline hydrochloride hemihydrate | Benchchem [benchchem.com]

Application Note: A Validated Stability-Indicating HPLC Method for the Quantification of (+)-Cevimeline Hydrochloride Hemihydrate

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed application note and protocol for the quantitative analysis of (+)-Cevimeline hydrochloride hemihydrate in pharmaceutical formulations using a stability-indicating Reverse Phase High-Performance Liquid Chromatography (RP-HPLC) method. This method is specific, accurate, precise, and capable of separating the active pharmaceutical ingredient (API) from its degradation products.

Introduction

(+)-Cevimeline hydrochloride hemihydrate is a muscarinic M1 and M3 receptor agonist used for the treatment of xerostomia (dry mouth) associated with Sjögren's syndrome.[1][2] Accurate and reliable quantification of Cevimeline in pharmaceutical dosage forms is crucial for ensuring product quality, safety, and efficacy. High-Performance Liquid Chromatography (HPLC) is a powerful analytical technique widely used in the pharmaceutical industry for the determination of drug substances and their impurities.[3][4] This application note describes a validated RP-HPLC method that can be readily implemented in a quality control or research laboratory.

The method has been developed and validated in accordance with the International Council for Harmonisation (ICH) guidelines, ensuring its suitability for its intended purpose. Forced degradation studies were conducted to demonstrate the stability-indicating nature of the method, confirming its ability to separate Cevimeline from potential degradation products formed under various stress conditions.[5][6]

Experimental Protocols

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV detector is required. The chromatographic conditions are summarized in the table below.

Table 1: HPLC Chromatographic Conditions

Parameter	Specification
HPLC Column	Hypersil BDS C18 (250mm x 4.6 mm i.d., 5 µm particle size)
Mobile Phase	10 mM Monobasic Sodium Phosphate (B84403) Monohydrate Buffer (pH 3.0, adjusted with orthophosphoric acid) containing 1% Triethylamine (B128534) (TEA) : Methanol (B129727) (85:15 v/v)
Flow Rate	0.8 mL/min
Detection Wavelength	210 nm
Injection Volume	20 µL
Column Oven Temperature	Ambient
Mode	Isocratic

Preparation of Solutions

2.2.1. Mobile Phase Preparation

• Buffer Preparation: Dissolve an appropriate amount of monobasic sodium phosphate monohydrate in HPLC grade water to obtain a 10 mM solution.

• Add 1% triethylamine (TEA) to the buffer solution.

• Adjust the pH of the solution to 3.0 using orthophosphoric acid.

• Mobile Phase Preparation: Mix the prepared buffer and methanol in a ratio of 85:15 (v/v).

• Filter the mobile phase through a 0.45 µm membrane filter and degas prior to use.

2.2.2. Standard Stock Solution Preparation

• Accurately weigh and transfer about 25 mg of (+)-Cevimeline hydrochloride hemihydrate reference standard into a 25 mL volumetric flask.

• Dissolve and dilute to volume with the mobile phase to obtain a stock solution of approximately 1000 µg/mL.

2.2.3. Working Standard Solution Preparation

• Dilute the standard stock solution with the mobile phase to prepare working standard solutions at the desired concentrations for calibration.

Sample Preparation (from Capsule Dosage Form)

• Weigh and finely powder the contents of not fewer than 20 capsules.

• Accurately weigh a portion of the powder equivalent to a target concentration of Cevimeline hydrochloride and transfer it to a suitable volumetric flask.

• Add a portion of the mobile phase and sonicate for 15 minutes to ensure complete dissolution of the drug.

• Dilute to the mark with the mobile phase and mix well.

• Filter the solution through a 0.45 µm syringe filter, discarding the first few mL of the filtrate.[7]

• The clear filtrate is ready for injection into the HPLC system.

Method Validation Summary

The developed HPLC method was validated according to ICH guidelines for specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

Table 2: Summary of Method Validation Parameters

Parameter	Result
Linearity Range	LOQ to 150% of the analytical concentration
Correlation Coefficient (r²)	> 0.998
Limit of Detection (LOD)	0.8 µg/mL
Limit of Quantification (LOQ)	2.5 µg/mL
Retention Time	Approximately 11.9 minutes

Further details on accuracy and precision studies can be found in the referenced literature.

Forced Degradation Studies

Forced degradation studies were performed to demonstrate the stability-indicating nature of the method.[5] The drug was subjected to acid, base, oxidative, photolytic, and thermal stress conditions. The method was found to be specific, with no interference from degradation products at the retention time of Cevimeline.

Table 3: Forced Degradation Conditions

Stress Condition	Reagent/Condition
Acid Hydrolysis	0.1 N HCl[8]
Base Hydrolysis	0.1 N NaOH[8]
Oxidative Degradation	3% Hydrogen Peroxide[8]
Photolytic Degradation	Exposure to UV light
Thermal Degradation	Heat exposure

Visualizations

Experimental Workflow

Caption: Workflow for the HPLC analysis of Cevimeline HCl.

Method Validation Logical Flow

Caption: Logical flow for HPLC method validation.

Conclusion

The described RP-HPLC method is a reliable and robust technique for the routine quality control analysis of (+)-Cevimeline hydrochloride hemihydrate in pharmaceutical formulations. The method is specific, accurate, precise, and stability-indicating, meeting the requirements for pharmaceutical analysis. The detailed protocol and validation data provide a comprehensive guide for researchers and scientists in the field of drug development and quality control.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
• 4. web.vscht.cz [web.vscht.cz]
• 5. openaccessjournals.com [openaccessjournals.com]
• 6. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. nacalai.com [nacalai.com]
• 8. ijarsct.co.in [ijarsct.co.in]

Characterization of (+)-Cevimeline Hydrochloride Hemihydrate by Mass Spectrometry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the characterization of (+)-Cevimeline hydrochloride hemihydrate using mass spectrometry. The information is intended to guide researchers in developing and validating analytical methods for this compound.

Introduction

(+)-Cevimeline is a muscarinic M1 and M3 receptor agonist used for the treatment of dry mouth (xerostomia) associated with Sjögren's syndrome. Accurate and robust analytical methods are crucial for its characterization, impurity profiling, and pharmacokinetic studies. Mass spectrometry (MS), particularly when coupled with liquid chromatography (LC-MS/MS), offers high sensitivity and specificity for the analysis of cevimeline (B1668456) in various matrices.

Physicochemical Properties

A summary of the key physicochemical properties of (+)-Cevimeline hydrochloride hemihydrate is presented in Table 1.

Table 1: Physicochemical Properties of (+)-Cevimeline Hydrochloride Hemihydrate

Property	Value
Chemical Formula	C₁₀H₁₇NOS · HCl · ½H₂O
Molecular Weight (Free Base)	199.31 g/mol
Molecular Weight (HCl Hemihydrate)	244.78 g/mol
Appearance	White to off-white crystalline powder
Melting Point	201-203°C
Solubility	Very soluble in water; freely soluble in alcohol and chloroform; virtually insoluble in ether.

Mass Spectrometry Analysis

Electrospray ionization (ESI) in positive ion mode is the preferred method for the mass spectrometric analysis of cevimeline due to the presence of a tertiary amine in its structure, which is readily protonated.

Parent and Fragment Ions

Fragmentation of the protonated molecule in the collision cell of a tandem mass spectrometer will yield characteristic product ions. The exact m/z values of these fragments and their relative abundances would need to be determined experimentally.

Proposed Fragmentation Pathway

A plausible fragmentation pathway for (+)-Cevimeline can be proposed based on the general principles of mass spectrometry and the fragmentation of similar quinuclidine-containing compounds. The fragmentation is likely to involve the cleavage of the oxathiolane ring and the quinuclidine (B89598) core. A simplified theoretical fragmentation pathway is depicted below.

Caption: Proposed fragmentation pathway for (+)-Cevimeline.

Experimental Protocols

The following are generalized protocols for the analysis of (+)-Cevimeline hydrochloride hemihydrate by LC-MS/MS. These should be optimized and validated for specific instrumentation and applications.

Sample Preparation

For Standard Solutions:

• Prepare a stock solution of (+)-Cevimeline hydrochloride hemihydrate in a suitable solvent such as methanol (B129727) or water at a concentration of 1 mg/mL.

• Perform serial dilutions of the stock solution with the mobile phase to prepare working standard solutions at the desired concentrations.

For Biological Matrices (e.g., Plasma):

• To 100 µL of plasma, add an appropriate internal standard.

• Add 300 µL of a protein precipitation agent (e.g., acetonitrile (B52724) or methanol).

• Vortex the mixture for 1-2 minutes.

• Centrifuge at high speed (e.g., 10,000 x g) for 10 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable volume of the mobile phase.

• Inject an aliquot into the LC-MS/MS system.

Liquid Chromatography

Table 2: Suggested Liquid Chromatography Parameters

Parameter	Recommended Conditions
Column	C18 reversed-phase (e.g., 50 x 2.1 mm, 3.5 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	Start with a low percentage of B, ramp up to a high percentage of B to elute the analyte, then return to initial conditions.
Flow Rate	0.2 - 0.4 mL/min
Column Temperature	30 - 40°C
Injection Volume	5 - 20 µL

Mass Spectrometry

Table 3: Suggested Mass Spectrometry Parameters

Parameter	Recommended Conditions
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.0 - 4.0 kV
Source Temperature	120 - 150°C
Desolvation Temperature	350 - 450°C
Cone Gas Flow	50 - 100 L/hr
Desolvation Gas Flow	600 - 800 L/hr
Collision Gas	Argon
MRM Transitions	To be determined experimentally (e.g., Precursor ion: m/z 200.1; Product ions to be optimized)
Collision Energy	To be optimized for each transition

Data Presentation

Quantitative data obtained from the mass spectrometry analysis should be summarized in clear and structured tables.

Table 4: Example of Quantitative Mass Spectrometry Data for (+)-Cevimeline

Parameter	Value
Precursor Ion (m/z)	To be determined
Product Ion 1 (m/z)	To be determined
Collision Energy for Product Ion 1 (eV)	To be determined
Product Ion 2 (m/z)	To be determined
Collision Energy for Product Ion 2 (eV)	To be determined
Limit of Detection (LOD)	To be determined
Limit of Quantification (LOQ)	To be determined

Experimental Workflow

The overall experimental workflow for the characterization of (+)-Cevimeline hydrochloride hemihydrate by LC-MS/MS is illustrated in the following diagram.

Caption: Experimental workflow for LC-MS/MS analysis.

Conclusion

The protocols and information provided in this document serve as a foundational guide for the mass spectrometric characterization of (+)-Cevimeline hydrochloride hemihydrate. For regulatory submissions and quantitative bioanalysis, it is imperative that these methods are fully validated in accordance with the relevant guidelines from authorities such as the FDA and EMA. This includes establishing parameters for linearity, accuracy, precision, selectivity, and stability.

Application Notes and Protocols for (+)-Cevimeline Hydrochloride Hemihydrate in Patch Clamp Electrophysiology

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-Cevimeline hydrochloride hemihydrate is a cholinergic agonist that acts as a potent and selective agonist for M1 and M3 muscarinic acetylcholine (B1216132) receptors (mAChRs).[1] It is clinically approved for the treatment of xerostomia (dry mouth) associated with Sjögren's syndrome, where it stimulates salivary gland secretion.[2][3][4] In the context of patch clamp electrophysiology, cevimeline (B1668456) serves as a valuable tool for investigating the modulation of ion channels by M1 and M3 receptor activation in various cell types, including neurons and secretory cells. These application notes provide detailed protocols for utilizing cevimeline in whole-cell patch clamp experiments to characterize its effects on cellular excitability and specific ion channel currents.

Mechanism of Action and Signaling Pathways

Cevimeline exhibits a high affinity for M1 and M3 muscarinic receptors, which are G-protein coupled receptors (GPCRs) that primarily couple to the Gq/11 family of G-proteins.[1] Upon agonist binding, the Gq/11 protein activates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, leading to the release of intracellular calcium (Ca2+). The subsequent increase in intracellular Ca2+ and the presence of DAG activate protein kinase C (PKC). This signaling cascade can modulate the activity of various ion channels, leading to changes in membrane potential and cellular excitability.

Signaling Pathway of Cevimeline via M1/M3 Receptors

Caption: Cevimeline activates M1/M3 receptors, initiating a Gq/11-PLC signaling cascade.

Data Presentation

The following tables summarize the receptor binding affinities of cevimeline and its observed electrophysiological effects from published studies.

Receptor	EC50 (µM) [1]
M1	0.023
M2	1.04
M3	0.048
M4	1.31
M5	0.063
Table 1: Cevimeline Receptor Selectivity

Cell Type	Effect	Receptor(s) Implicated	Reference
Superior Salivatory Nucleus Neurons	Inward current, membrane depolarization, increased mEPSC frequency	M1, M3	Mitoh et al., 2017[5]
Adrenal Chromaffin Cells (muscarine)	Suppression of K+ currents	Muscarinic	A patch clamp study of muscarinic excitation...
Myenteric Neurons (muscarinic agonists)	Suppression of Ca2+-dependent K+ conductance and background K+ conductance	M1	Muscarinic agonists and potassium currents...[6]
Hippocampal Neurons (carbachol)	Enhancement of retrograde endocannabinoid signaling	M1, M3	Postsynaptic M1 and M3 receptors...[7]
Table 2: Electrophysiological Effects of Cevimeline and other Muscarinic Agonists

Experimental Protocols

The following are detailed protocols for investigating the effects of cevimeline using whole-cell patch clamp electrophysiology. These protocols are based on standard methodologies and should be adapted to the specific experimental setup and cell type.

Protocol 1: General Characterization of Cevimeline-Induced Currents in Neurons (Current-Clamp)

Objective: To determine the effect of cevimeline on the resting membrane potential and firing properties of neurons.

Materials:

• Cell Preparation: Cultured neurons or acute brain slices.

• Extracellular Solution (aCSF): 125 mM NaCl, 2.5 mM KCl, 1.25 mM NaH2PO4, 25 mM NaHCO3, 2 mM CaCl2, 1 mM MgCl2, 10 mM glucose. Bubbled with 95% O2 / 5% CO2.

• Intracellular Solution: 130 mM K-gluconate, 5 mM KCl, 10 mM HEPES, 0.5 mM EGTA, 4 mM Mg-ATP, 0.4 mM Na-GTP. pH adjusted to 7.3 with KOH, osmolarity adjusted to ~290 mOsm.

• Cevimeline Stock Solution: 10 mM stock in sterile water or DMSO.

Procedure:

• Prepare cells for recording in a chamber continuously perfused with aCSF.

• Establish a whole-cell patch clamp configuration in current-clamp mode.

• Allow the cell to stabilize for 5-10 minutes.

• Record the baseline resting membrane potential and firing response to depolarizing current injections (e.g., 500 ms (B15284909) steps from -100 pA to +200 pA in 20 pA increments).

• Bath apply cevimeline at the desired concentration (e.g., 1-10 µM).

• Record changes in the resting membrane potential.

• Repeat the current injection protocol to assess changes in neuronal excitability (e.g., number of action potentials, firing threshold).

• Wash out the drug with aCSF and record the recovery.

Experimental Workflow for Current-Clamp Analysis

Caption: Workflow for assessing cevimeline's effect on neuronal excitability.

Protocol 2: Investigating Cevimeline's Effect on M-type Potassium Currents (KCNQ/M-current) (Voltage-Clamp)

Objective: To determine if cevimeline modulates the M-current, a key regulator of neuronal excitability.

Materials:

• Same as Protocol 1, with the following modifications to the intracellular solution to better isolate potassium currents.

• Intracellular Solution: 140 mM KCl, 10 mM HEPES, 1 mM EGTA, 4 mM Mg-ATP, 0.4 mM Na-GTP. pH adjusted to 7.3 with KOH, osmolarity adjusted to ~290 mOsm.

Procedure:

• Establish a whole-cell patch clamp configuration in voltage-clamp mode.

• Hold the cell at a potential where M-current is typically studied (e.g., -20 to -30 mV).

• To measure the M-current, apply hyperpolarizing voltage steps (e.g., to -60 mV for 500 ms) to deactivate the channels, and then return to the holding potential. The deactivating current upon hyperpolarization is the M-current.

• Record baseline M-currents.

• Bath apply cevimeline (e.g., 10 µM).

• Record the M-current during drug application. M1/M3 receptor activation is expected to inhibit the M-current.

• Wash out the drug and record the recovery of the M-current.

Protocol 3: Investigating Cevimeline's Effect on G-protein-coupled Inwardly Rectifying Potassium (GIRK) Channels (Voltage-Clamp)

Objective: To determine if cevimeline activates GIRK channels, which can lead to membrane hyperpolarization. Although cevimeline primarily acts via Gq/11, potential Gβγ subunit-mediated effects on GIRK channels can be investigated.

Materials:

• Same as Protocol 1.

Procedure:

• Establish a whole-cell patch clamp configuration in voltage-clamp mode.

• Hold the cell at a potential near the resting membrane potential (e.g., -60 mV).

• Apply a voltage ramp protocol (e.g., from -120 mV to +40 mV over 500 ms) to observe the current-voltage relationship.

• Record baseline currents.

• Bath apply cevimeline (e.g., 10 µM).

• Repeat the voltage ramp protocol during drug application. Activation of GIRK channels will result in an inwardly rectifying potassium current.

• To confirm the involvement of GIRK channels, a specific blocker such as Tertiapin-Q can be used in a subsequent experiment.

Concluding Remarks

(+)-Cevimeline hydrochloride hemihydrate is a valuable pharmacological tool for studying M1 and M3 muscarinic receptor-mediated modulation of ion channels. The protocols outlined above provide a framework for characterizing the electrophysiological effects of cevimeline in various cell types. Researchers should optimize these protocols based on their specific experimental conditions and the properties of the cells under investigation. Careful experimental design and data analysis will contribute to a better understanding of the role of M1 and M3 receptors in regulating cellular function and may aid in the development of novel therapeutics.

References

• 1. mdpi.com [mdpi.com]
• 2. Cevimeline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cevimeline for the treatment of xerostomia in patients with Sjögren syndrome: a randomized trial [pubmed.ncbi.nlm.nih.gov]
• 4. Efficacy of Cevimeline on Xerostomia in Sjögren's Syndrome Patients: A Systematic Review and Meta-Analysis of Randomized Clinical Trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Single Channel Studies of Inward Rectifier Potassium Channel Regulation by Muscarinic Acetylcholine Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Muscarinic agonists and potassium currents in guinea-pig myenteric neurones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Postsynaptic M1 and M3 receptors are responsible for the muscarinic enhancement of retrograde endocannabinoid signalling in the hippocampus - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Calcium Imaging Assays with (+)-Cevimeline Hydrochloride Hemihydrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-Cevimeline hydrochloride hemihydrate is a cholinergic agonist that shows a high affinity for muscarinic M1 and M3 receptors. Its primary therapeutic application is in the treatment of dry mouth (xerostomia), particularly in individuals with Sjögren's syndrome. The mechanism of action involves the stimulation of M3 receptors in exocrine glands, such as salivary glands, leading to increased secretion.

The activation of the M3 muscarinic acetylcholine (B1216132) receptor, a G-protein coupled receptor (GPCR), initiates a well-defined signaling cascade. Upon agonist binding, the receptor couples to Gq/11 proteins, activating phospholipase C (PLC). PLC then catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into two secondary messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 diffuses through the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, triggering the release of stored intracellular calcium (Ca2+). This transient increase in cytosolic calcium concentration is a hallmark of M3 receptor activation and can be quantitatively measured using fluorescent calcium indicators.

Calcium imaging assays provide a robust and high-throughput method to study the activation of the M3 receptor by agonists like cevimeline. These assays are crucial in drug discovery for identifying and characterizing novel muscarinic receptor modulators. This document provides detailed protocols for performing calcium imaging assays using (+)-Cevimeline hydrochloride hemihydrate in cell lines recombinantly expressing the human M3 receptor, such as Human Embryonic Kidney 293 (HEK293) and Chinese Hamster Ovary (CHO) cells.

Data Presentation

The following table summarizes key quantitative data for (+)-Cevimeline hydrochloride hemihydrate relevant to calcium imaging assays.

Parameter	Value	Cell Line	Notes
EC50 at M3 Receptor	0.048 µM	-	This value represents the concentration of Cevimeline that elicits a half-maximal response at the M3 receptor and can be used as a reference for designing concentration-response experiments.
Recommended Concentration Range for Concentration-Response Curve	10 pM to 10 µM	HEK293-M3 or CHO-M3	A wide concentration range is recommended to capture the full dose-response relationship, from baseline to saturation.
Fluo-4 AM Loading Concentration	2 - 5 µM	HEK293 or CHO	The optimal concentration should be determined empirically for the specific cell line and experimental conditions to ensure sufficient signal with minimal cytotoxicity.
Probenecid Concentration	1 - 2.5 mM	HEK293 or CHO	Probenecid is an organic anion transport inhibitor that can be used to reduce the leakage of the de-esterified fluorescent dye from the cells, thereby improving signal stability.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the M3 receptor signaling pathway activated by Cevimeline and the general workflow of a calcium imaging experiment.

M3 Receptor Signaling Pathway Activated by Cevimeline.

Application Notes and Protocols for In Vivo Administration of (+)-Cevimeline Hydrochloride Hemihydrate in Rodents

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-Cevimeline hydrochloride hemihydrate, a cholinergic agonist, selectively targets muscarinic M1 and M3 receptors.[1][2][3][4][5] This action stimulates secretions from exocrine glands, such as salivary and lacrimal glands, making it a valuable compound for studying and potentially treating conditions characterized by glandular hypofunction, notably xerostomia (dry mouth) and keratoconjunctivitis sicca (dry eye), which are hallmark symptoms of Sjögren's syndrome.[1][3][6] Rodent models are instrumental in the preclinical evaluation of Cevimeline's efficacy and mechanism of action. These application notes provide detailed protocols for the in vivo administration of Cevimeline in rodents to assess its effects on salivation and lacrimation.

Mechanism of Action

Cevimeline acts as a parasympathomimetic agent by binding to and activating M1 and M3 muscarinic acetylcholine (B1216132) receptors.[1][2][3][4][5] The M3 receptors are predominantly located on exocrine glands.[6] Upon activation by Cevimeline, a cascade of intracellular events is initiated, leading to increased glandular secretion.[6]

Signaling Pathway

The binding of Cevimeline to the M3 receptor activates an associated Gq/11 G-protein. This, in turn, stimulates phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two secondary messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[6] IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of stored calcium ions (Ca2+) into the cytoplasm.[6] The elevated intracellular Ca2+ concentration is a critical step that facilitates the fusion of secretory vesicles with the plasma membrane, resulting in the exocytosis of saliva or tears.

Caption: Cevimeline M3 Receptor Signaling Pathway

Data Presentation

Table 1: Acute Toxicity of Cevimeline Hydrochloride in Rats

Administration Route	Sex	LD50 (mg/kg)	95% Confidence Interval (mg/kg)
Oral (intragastric)	Male	122	116.5 - 128
Intravenous	Male	49.7	44 - 55

Data sourced from acute toxicity studies in Crj: Fisher rats.[7]

Table 2: Dose-Dependent Effects of Cevimeline on Saliva and Tear Secretion in Rodents

Species	Administration Route	Dose (mg/kg)	Effect
Rat	Intraduodenal	3 - 30	Dose-dependent increase in saliva secretion.
Mouse	Intraduodenal	3 - 30	Dose-dependent increase in saliva secretion.
Rat	Intravenous	1 - 10	Dose-dependent increase in saliva secretion.
Rat	Intraperitoneal	80 µmol/kg	Slowly increasing and lasting salivation.

This table summarizes findings from multiple in vivo studies.[8][9][10]

Experimental Protocols

Protocol 1: Assessment of Cevimeline-Induced Salivation in Rats (Sialometry)

This protocol details the procedure for measuring stimulated saliva secretion in rats following the administration of Cevimeline.

Materials:

• (+)-Cevimeline hydrochloride hemihydrate

• Vehicle (e.g., sterile saline or water)

• Anesthetic agent (e.g., ketamine/xylazine cocktail or tribromoethanol)

• Ophthalmic ointment

• Pre-weighed cotton balls or absorbent swabs

• Microcentrifuge tubes

• Forceps

• Analytical balance

• Timer

Procedure:

• Animal Preparation:

  • House male Wistar or Sprague-Dawley rats under standard laboratory conditions.

  • Fast the animals for at least 2 hours prior to the experiment to prevent contamination of saliva with food particles.

  • Weigh each rat to determine the correct dosage of anesthetic and Cevimeline.

• Anesthesia:

  • Anesthetize the rat via an intraperitoneal (i.p.) injection of the chosen anesthetic agent.

  • Confirm the depth of anesthesia by the absence of a pedal withdrawal reflex.

  • Apply ophthalmic ointment to the eyes to prevent corneal drying.

• Drug Administration:

  • Prepare a stock solution of Cevimeline in the chosen vehicle.

  • Administer the desired dose of Cevimeline via the intended route (e.g., intraperitoneal, intravenous, or oral gavage). For control animals, administer an equivalent volume of the vehicle.

• Saliva Collection:

  • This procedure is adapted from methods used for other secretagogues like pilocarpine.

  • Carefully place a pre-weighed cotton ball or absorbent swab into the rat's oral cavity using forceps.

  • Start a timer immediately after placing the cotton ball.

  • Collect saliva for a predetermined period, typically 15 minutes.

  • Remove the cotton ball and immediately place it into a pre-weighed microcentrifuge tube.

• Measurement and Data Analysis:

  • Weigh the microcentrifuge tube containing the wet cotton ball.

  • Calculate the weight of the collected saliva by subtracting the initial weight of the tube and dry cotton ball from the final weight.

  • The salivary flow rate can be expressed as the total weight of saliva collected over the collection period (e.g., mg/15 min).

  • For normalization, the flow rate can be divided by the body weight of the animal (e.g., mg/15 min/100 g body weight).

Caption: Workflow for Rat Salivation Assay

Protocol 2: Assessment of Cevimeline-Induced Tear Secretion in Mice

This protocol provides a method to evaluate the effect of topically administered Cevimeline on tear production in mice, which can be particularly useful for dry eye models.

Materials:

• (+)-Cevimeline hydrochloride hemihydrate

• Vehicle for topical formulation (e.g., sterile saline)

• Schirmer test strips (can be cut to a narrower width for mice, e.g., 1.5 mm)

• Forceps with fine tips

• Timer

Procedure:

• Animal Preparation:

  • Use a suitable mouse strain for the study (e.g., C57BL/6 or a dry eye model like NOD.B10.H2b mice).[2]

  • Acclimatize the animals to handling to minimize stress-induced physiological changes.

• Drug Administration:

  • Prepare a sterile solution of Cevimeline in the vehicle at the desired concentration (e.g., 2%).[2]

  • Gently restrain the mouse.

  • Instill a small, precise volume (e.g., 5 µL) of the Cevimeline solution or vehicle into the conjunctival sac of one or both eyes.

• Tear Volume Measurement (Modified Schirmer Test):

  • At a predetermined time point after drug administration (e.g., 15-30 minutes), measure the tear volume.

  • Gently pull down the lower eyelid of the mouse.

  • Place the bent end of a Schirmer strip into the lateral canthus of the lower eyelid.

  • Hold the strip in place for a set duration, typically 60 seconds.

  • Remove the strip and immediately measure the length of the wetted area in millimeters using the scale on the strip.

• Data Analysis:

  • Record the tear production in millimeters per unit of time (e.g., mm/60 sec).

  • Compare the tear production in the Cevimeline-treated group with the vehicle-treated control group using appropriate statistical methods.

Caption: Workflow for Mouse Tear Secretion Assay

Conclusion

The provided protocols and data offer a comprehensive guide for the in vivo administration and evaluation of (+)-Cevimeline hydrochloride hemihydrate in rodent models. Adherence to these detailed methodologies will facilitate the generation of reproducible and reliable data, which is crucial for advancing our understanding of muscarinic receptor pharmacology and the development of novel therapies for secretory dysfunctions.

References

• 1. A Method for the Measurement of Salivary Gland Function in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. A Tear Production Assessment by Using Schirmer Tear Test Strips in Mice, Rats and Dogs [jstage.jst.go.jp]
• 4. Establishment of a Tear Ferning Test Protocol in the Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Schirmer's test - Wikipedia [en.wikipedia.org]
• 6. mdpi.com [mdpi.com]
• 7. semanticscholar.org [semanticscholar.org]
• 8. Murine Salivary Functional Assessment via Pilocarpine Stimulation Following Fractionated Radiation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. iovs.arvojournals.org [iovs.arvojournals.org]
• 10. tvst.arvojournals.org [tvst.arvojournals.org]

Application Notes and Protocols for Long-Term Stability Testing of (+)-Cevimeline Hydrochloride Hemihydrate 30 mg Capsules

Audience: Researchers, scientists, and drug development professionals.

Introduction: (+)-Cevimeline hydrochloride hemihydrate is a cholinergic agent and a muscarinic agonist, primarily acting on M1 and M3 receptors.[1] It is used for the treatment of symptoms of dry mouth in patients with Sjögren's Syndrome.[2] Stability testing is a critical component of the drug development process, providing evidence on how the quality of a drug substance or drug product varies with time under the influence of environmental factors such as temperature, humidity, and light. These studies are essential for determining recommended storage conditions, retest periods, and shelf-life. This document outlines the protocols for conducting long-term stability testing on (+)-Cevimeline hydrochloride hemihydrate 30 mg capsules in accordance with the International Council for Harmonisation (ICH) guidelines.

Data Presentation

The following tables summarize illustrative quantitative data from a long-term stability study of (+)-Cevimeline hydrochloride hemihydrate 30 mg capsules.

Disclaimer: The data presented in these tables is illustrative and for demonstration purposes only. It does not represent actual study results but is designed to exemplify the expected outcomes of a comprehensive stability program.

Table 1: Stability Data for Long-Term Storage Condition (25°C ± 2°C / 60% RH ± 5% RH)

Test Parameter	Acceptance Criteria	Initial	3 Months	6 Months	9 Months	12 Months	18 Months	24 Months
Appearance	White, opaque capsule	Complies	Complies	Complies	Complies	Complies	Complies	Complies
Assay (%)	95.0 - 105.0	100.2	100.1	99.8	99.6	99.5	99.2	99.0
Cevimeline (B1668456) N-Oxide (%)	NMT 0.2%	< 0.05	< 0.05	0.06	0.06	0.07	0.08	0.09
Cevimeline Sulfoxide (%)	NMT 0.2%	< 0.05	0.05	0.05	0.06	0.06	0.07	0.07
Any Unspecified Impurity (%)	NMT 0.1%	< 0.05	< 0.05	< 0.05	0.06	0.06	0.07	0.07
Total Impurities (%)	NMT 1.0%	< 0.10	0.10	0.11	0.12	0.13	0.15	0.16
Dissolution (%)	Q ≥ 80% in 30 min	95	94	94	93	92	91	90
Water Content (%)	3.0 - 4.5	3.6	3.6	3.7	3.7	3.8	3.8	3.9

Table 2: Stability Data for Intermediate Storage Condition (30°C ± 2°C / 65% RH ± 5% RH)

Test Parameter	Acceptance Criteria	Initial	3 Months	6 Months	9 Months	12 Months
Appearance	White, opaque capsule	Complies	Complies	Complies	Complies	Complies
Assay (%)	95.0 - 105.0	100.2	99.9	99.5	99.2	98.9
Cevimeline N-Oxide (%)	NMT 0.2%	< 0.05	0.06	0.07	0.08	0.10
Cevimeline Sulfoxide (%)	NMT 0.2%	< 0.05	0.05	0.06	0.07	0.08
Any Unspecified Impurity (%)	NMT 0.1%	< 0.05	0.06	0.06	0.07	0.08
Total Impurities (%)	NMT 1.0%	< 0.10	0.11	0.13	0.15	0.18
Dissolution (%)	Q ≥ 80% in 30 min	95	93	92	91	89
Water Content (%)	3.0 - 4.5	3.6	3.7	3.8	3.9	4.0

Table 3: Stability Data for Accelerated Storage Condition (40°C ± 2°C / 75% RH ± 5% RH)

Test Parameter	Acceptance Criteria	Initial	1 Month	2 Months	3 Months	6 Months
Appearance	White, opaque capsule	Complies	Complies	Complies	Complies	Complies
Assay (%)	95.0 - 105.0	100.2	99.8	99.4	99.0	98.1
Cevimeline N-Oxide (%)	NMT 0.2%	< 0.05	0.08	0.10	0.12	0.15
Cevimeline Sulfoxide (%)	NMT 0.2%	< 0.05	0.07	0.08	0.09	0.11
Any Unspecified Impurity (%)	NMT 0.1%	< 0.05	0.07	0.08	0.08	0.09
Total Impurities (%)	NMT 1.0%	< 0.10	0.15	0.18	0.21	0.26
Dissolution (%)	Q ≥ 80% in 30 min	95	92	90	88	85
Water Content (%)	3.0 - 4.5	3.6	3.8	4.0	4.1	4.3

Experimental Protocols

Long-Term Stability Study Protocol

This protocol outlines the storage and testing plan for the long-term stability evaluation of (+)-Cevimeline hydrochloride hemihydrate 30 mg capsules.

• Objective: To evaluate the stability of the drug product under ICH recommended long-term, intermediate, and accelerated storage conditions to establish the shelf-life and storage statement.

• Materials:

  • Three primary batches of (+)-Cevimeline hydrochloride hemihydrate 30 mg capsules in the proposed commercial packaging (e.g., HDPE bottles with child-resistant closures).

• Storage Conditions:

  • Long-Term: 25°C ± 2°C / 60% RH ± 5% RH

  • Intermediate: 30°C ± 2°C / 65% RH ± 5% RH (conducted if significant change occurs during accelerated testing)

  • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH[3]

• Testing Frequency:

  • Long-Term: 0, 3, 6, 9, 12, 18, 24, and 36 months.

  • Intermediate: 0, 6, and 12 months.

  • Accelerated: 0, 3, and 6 months.

• Tests to be Performed:

  • Appearance (visual inspection)

  • Assay and Degradation Products (by HPLC)

  • Dissolution (per FDA method)[4][5]

  • Water Content (by Karl Fischer Titration)

• Procedure:

  • Place a sufficient number of samples from each of the three batches into stability chambers maintained at the specified conditions.

  • At each designated time point, withdraw samples and perform the tests as per the established analytical procedures detailed below.

  • Record all results and evaluate any trends. A significant change is typically defined as a 5% change in assay from its initial value, or failure to meet the acceptance criteria for any other test.

Stability-Indicating HPLC Method for Assay and Impurities

This RP-HPLC method is for the simultaneous determination of (+)-Cevimeline hydrochloride hemihydrate assay and its related substances.

• Chromatographic Conditions:

  • Column: Hypersil BDS C18, 250 mm x 4.6 mm, 5 µm particle size

  • Mobile Phase: 10 mM monobasic sodium phosphate (B84403) monohydrate buffer (pH 3.0, adjusted with ortho-phosphoric acid) containing 1% Triethylamine (TEA) : Methanol (B129727) (85:15 v/v)

  • Flow Rate: 0.8 mL/min

  • Injection Volume: 20 µL

  • Detector Wavelength: 210 nm

  • Column Temperature: Ambient

• Reagent Preparation:

  • Buffer Preparation: Dissolve an appropriate amount of monobasic sodium phosphate monohydrate in water to make a 10 mM solution. Add 10 mL of TEA per liter of buffer. Adjust the pH to 3.0 with ortho-phosphoric acid.

• Standard Preparation (100 µg/mL):

  • Accurately weigh about 25 mg of Cevimeline Hydrochloride Reference Standard into a 50 mL volumetric flask.

  • Dissolve in and dilute to volume with mobile phase.

  • Further dilute 5.0 mL of this solution to 25.0 mL with mobile phase.

• Sample Preparation (100 µg/mL):

  • Determine the average weight of the capsule contents.

  • Accurately weigh a portion of the pooled capsule powder equivalent to 20 mg of Cevimeline into a 200 mL volumetric flask.

  • Add approximately 150 mL of mobile phase and sonicate for 15 minutes to dissolve.

  • Dilute to volume with mobile phase and mix well.

  • Filter a portion of the solution through a 0.45 µm nylon filter, discarding the first few mL of the filtrate.

• Procedure:

  • Inject the blank (mobile phase), followed by the standard preparation and the sample preparation into the chromatograph.

  • Record the chromatograms and measure the peak areas.

  • The retention time for Cevimeline is approximately 12 minutes.

• Calculations:

  • Assay: Calculate the percentage of the labeled amount of Cevimeline Hydrochloride in the portion of capsules taken using the standard formula comparing the peak area of the sample to the standard.

  • Impurities: Calculate the percentage of each impurity using the peak area of the impurity relative to the peak area of Cevimeline in the standard or sample, applying appropriate relative response factors if known.

Dissolution Test Protocol

This protocol is based on the FDA Dissolution Methods Database for Cevimeline HCL Capsules.[4][5]

• Apparatus: USP Apparatus 2 (Paddle)[4][5]

• Dissolution Medium: 0.1 N HCl[4][5]

• Volume of Medium: 900 mL[4][5]

• Temperature: 37°C ± 0.5°C

• Paddle Speed: 50 RPM[4][5]

• Sampling Times: 5, 10, 15, and 30 minutes[4][5]

• Procedure:

  • Place 900 mL of 0.1 N HCl in each dissolution vessel and allow the medium to equilibrate to 37°C.

  • Place one capsule in each vessel (a sinker may be used if capsules float).

  • Start the apparatus and withdraw an aliquot (e.g., 10 mL) of the medium at each specified time point from a zone midway between the surface of the dissolution medium and the top of the rotating paddle, not less than 1 cm from the vessel wall.

  • Filter the samples immediately through a suitable filter (e.g., 0.45 µm PVDF).

  • Analyze the filtered samples for dissolved Cevimeline using a validated analytical method (e.g., HPLC or UV-Vis spectrophotometry at ~207 nm).[1]

• Acceptance Criteria: Not less than 80% (Q) of the labeled amount of Cevimeline Hydrochloride is dissolved in 30 minutes.

Water Content Determination by Karl Fischer Titration

This protocol describes the determination of water content using volumetric Karl Fischer titration.

• Apparatus: Automatic Karl Fischer Titrator (Volumetric)

• Reagents:

  • Karl Fischer Reagent (single component, titer ~5 mg/mL)

  • Anhydrous Methanol

• Standardization of Karl Fischer Reagent:

  • Add a suitable volume of anhydrous methanol to the titration vessel and titrate to a stable endpoint with the Karl Fischer reagent to neutralize the solvent.

  • Accurately weigh a suitable amount of Di-sodium tartrate dihydrate (or inject a precise volume of pure water) into the vessel.

  • Titrate to the endpoint.

  • Calculate the water equivalence factor (F) of the reagent in mg/mL.

• Procedure for Sample Analysis:

  • Neutralize the methanol in the titration vessel as described above.

  • Accurately weigh a suitable amount of the capsule powder (typically 1-2 g) and transfer it quickly into the titration vessel.[6]

  • Stir to dissolve/disperse the sample and titrate with the standardized Karl Fischer reagent to the electrometric endpoint.[6]

  • Record the volume of reagent consumed.

• Calculation:

  • Calculate the percentage of water in the sample using the formula: % Water = (V x F) / (W) x 100 Where:

    • V = Volume of Karl Fischer reagent consumed by the sample (mL)

    • F = Water equivalence factor of the reagent (mg/mL)

    • W = Weight of the sample (mg)

Mandatory Visualizations

Caption: Experimental workflow for long-term stability testing.

Caption: Signaling pathway for Cevimeline-mediated saliva secretion.

References

• 1. wjpmr.com [wjpmr.com]
• 2. Open-label, long-term safety study of cevimeline in the treatment of postirradiation xerostomia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. primescholars.com [primescholars.com]
• 4. scribd.com [scribd.com]
• 5. mypharmatools.com [mypharmatools.com]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Chiral Separation of Cevimeline Isomers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cevimeline (B1668456) is a cholinergic agonist used to treat dry mouth associated with Sjögren's syndrome.[1][2] It possesses a chiral center, meaning it exists as two non-superimposable mirror images, or enantiomers.[3] While cevimeline is marketed as a racemic mixture, the individual enantiomers may exhibit different pharmacological and toxicological profiles.[4] Therefore, the ability to separate and quantify the individual isomers is crucial for advanced drug development, pharmacokinetic studies, and ensuring the quality and safety of the final drug product.[5]

These application notes provide detailed protocols and guidance for the chiral separation of cevimeline isomers using High-Performance Liquid Chromatography (HPLC), Supercritical Fluid Chromatography (SFC), and Capillary Electrophoresis (CE).

High-Performance Liquid Chromatography (HPLC) for Chiral Separation of Cevimeline

HPLC is a robust and widely used technique for chiral separations in the pharmaceutical industry.[4] The direct approach, utilizing a chiral stationary phase (CSP), is the most common and effective method for resolving enantiomers.[6] Polysaccharide-based and macrocyclic glycopeptide CSPs are often successful in separating a wide range of chiral compounds.[6]

Data Presentation: HPLC Method Parameters

Below is a table summarizing suggested starting conditions for the chiral HPLC separation of cevimeline isomers. Optimization of these parameters will likely be necessary to achieve baseline separation.

Parameter	Recommended Starting Conditions
Chiral Stationary Phase (CSP)	Chiralpak® AD-H (Amylose tris(3,5-dimethylphenylcarbamate)) or Chiralcel® OD-H (Cellulose tris(3,5-dimethylphenylcarbamate))
Column Dimensions	4.6 x 250 mm, 5 µm
Mobile Phase	Isocratic elution with n-Hexane/Isopropanol/Diethylamine (DEA) (80:20:0.1, v/v/v)
Flow Rate	1.0 mL/min
Temperature	25°C
Detection	UV at 254 nm
Injection Volume	10 µL
Sample Concentration	1 mg/mL in mobile phase

Experimental Protocol: Chiral HPLC Separation

• System Preparation:

  • Ensure the HPLC system is clean and free of contaminants.

  • Install the chosen chiral column (e.g., Chiralpak® AD-H).

  • Equilibrate the column with the mobile phase (n-Hexane/Isopropanol/DEA 80:20:0.1) at a flow rate of 1.0 mL/min for at least 30 minutes or until a stable baseline is achieved.

• Sample Preparation:

  • Accurately weigh 10 mg of racemic cevimeline and dissolve it in 10 mL of the mobile phase to prepare a 1 mg/mL stock solution.

  • Filter the sample solution through a 0.45 µm syringe filter before injection.

• Chromatographic Analysis:

  • Set the injection volume to 10 µL.

  • Inject the prepared sample onto the column.

  • Run the analysis for a sufficient time to allow for the elution of both enantiomers (e.g., 30 minutes).

  • Monitor the separation at a UV wavelength of 254 nm.

• Data Analysis:

  • Identify the peaks corresponding to the two cevimeline enantiomers.

  • Calculate the resolution (Rs) between the two peaks. A resolution of >1.5 indicates baseline separation.

  • Determine the retention times (tR) for each enantiomer.

  • Calculate the enantiomeric excess (ee%) if analyzing a non-racemic sample.

Visualization: HPLC Experimental Workflow

Caption: Workflow for chiral HPLC separation of cevimeline.

Supercritical Fluid Chromatography (SFC) for Chiral Separation of Cevimeline

SFC is a powerful technique for chiral separations, often providing faster analysis times and higher efficiency compared to HPLC.[7][8] It uses a supercritical fluid, typically carbon dioxide, as the main component of the mobile phase.[9]

Data Presentation: SFC Method Parameters

The following table outlines potential starting conditions for the chiral SFC separation of cevimeline isomers.

Parameter	Recommended Starting Conditions
Chiral Stationary Phase (CSP)	Chiralpak® IC-3 or Chiralcel® OZ-H
Column Dimensions	4.6 x 150 mm, 3 µm
Mobile Phase	Supercritical CO2 / Methanol (B129727) with 0.1% Diethylamine (DEA) (Gradient or Isocratic)
Flow Rate	3.0 mL/min
Back Pressure	150 bar
Temperature	40°C
Detection	UV at 254 nm or MS/MS
Injection Volume	5 µL
Sample Concentration	0.5 mg/mL in Methanol

Experimental Protocol: Chiral SFC Separation

• System Preparation:

  • Ensure the SFC system is properly set up and the CO2 supply is adequate.

  • Install the chosen chiral column.

  • Equilibrate the column with the mobile phase at the specified flow rate and back pressure until a stable baseline is observed.

• Sample Preparation:

  • Prepare a 0.5 mg/mL stock solution of racemic cevimeline in methanol.

  • Filter the solution through a 0.22 µm syringe filter.

• Chromatographic Analysis:

  • Set the injection volume to 5 µL.

  • Inject the sample.

  • Run the separation using either an isocratic or gradient elution method. For method development, a gradient of 5% to 40% methanol over 10 minutes can be a good starting point.

  • Monitor the eluent using a UV detector at 254 nm or a mass spectrometer for enhanced sensitivity and selectivity.

• Data Analysis:

  • Analyze the resulting chromatogram to determine retention times and resolution of the enantiomers.

  • Optimize the mobile phase composition, temperature, and back pressure to improve the separation.

Visualization: SFC Experimental Workflow

Caption: Workflow for chiral SFC separation of cevimeline.

Capillary Electrophoresis (CE) for Chiral Separation of Cevimeline

CE is a high-efficiency separation technique that is particularly well-suited for the analysis of charged and polar compounds.[10] Chiral separations in CE are achieved by adding a chiral selector to the background electrolyte (BGE).[10] Cyclodextrins (CDs) are the most commonly used chiral selectors in CE.[11]

Data Presentation: CE Method Parameters

The table below provides suggested starting conditions for the chiral CE separation of cevimeline isomers.

Parameter	Recommended Starting Conditions
Chiral Selector	20 mM Hydroxypropyl-β-cyclodextrin (HP-β-CD)
Background Electrolyte (BGE)	50 mM Phosphate (B84403) buffer, pH 2.5
Capillary	Fused silica, 50 µm i.d., 375 µm o.d., 50 cm total length (40 cm effective length)
Voltage	20 kV
Temperature	25°C
Detection	UV at 214 nm
Injection	Hydrodynamic injection at 50 mbar for 5 seconds
Sample Concentration	0.1 mg/mL in water

Experimental Protocol: Chiral CE Separation

• System and Capillary Preparation:

  • Condition a new capillary by flushing with 1 M NaOH for 20 min, followed by water for 10 min, and finally with the BGE for 15 min.

  • Between runs, flush the capillary with 0.1 M NaOH for 2 min, water for 2 min, and then the BGE for 5 min to ensure reproducibility.

• Sample and BGE Preparation:

  • Prepare the BGE by dissolving the appropriate amount of phosphate salt in water, adjusting the pH to 2.5 with phosphoric acid, and then adding the chiral selector (HP-β-CD).

  • Prepare a 0.1 mg/mL solution of racemic cevimeline in water.

• Electrophoretic Analysis:

  • Fill the capillary and vials with the prepared BGE.

  • Introduce the sample into the capillary using hydrodynamic injection.

  • Apply a voltage of 20 kV.

  • Monitor the separation at a UV wavelength of 214 nm.

• Data Analysis:

  • Identify the migration times of the two enantiomer peaks.

  • Calculate the resolution between the peaks.

  • Optimize the separation by varying the type and concentration of the chiral selector, the pH and concentration of the BGE, and the applied voltage.

Visualization: CE Experimental Workflow

Caption: Workflow for chiral CE separation of cevimeline.

Conclusion

The successful chiral separation of cevimeline isomers is an essential step in understanding the stereoselective properties of this drug. The protocols provided for HPLC, SFC, and CE offer robust starting points for method development. Researchers should anticipate the need for systematic optimization of the described parameters to achieve the desired resolution and sensitivity for their specific application. The choice of technique will depend on the available instrumentation, the required sample throughput, and the specific goals of the analysis, whether for analytical quantification or preparative isolation of the enantiomers.

References

• 1. veeprho.com [veeprho.com]
• 2. Cevimeline [dailymed.nlm.nih.gov]
• 3. Cevimeline | C10H17NOS | CID 25137844 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. csfarmacie.cz [csfarmacie.cz]
• 5. Analysis and evaluation of chiral drugs in biological samples – secrets of science [shimadzu-webapp.eu]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. sphinxsai.com [sphinxsai.com]
• 8. Supercritical fluid chromatography for the enantioseparation of pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. chromatographytoday.com [chromatographytoday.com]
• 11. Chiral Separations by Capillary Electrophoresis | Springer Nature Experiments [experiments.springernature.com]

Technical Notes & Optimization

Navigating (+)-Cevimeline Hydrochloride Hemihydrate Solubility: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the experimental use of (+)-Cevimeline hydrochloride hemihydrate, with a focus on solubility issues.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My (+)-Cevimeline hydrochloride hemihydrate is not dissolving in water. What could be the issue and how can I resolve it?

A1: (+)-Cevimeline hydrochloride hemihydrate is generally described as very soluble in water.[1][2] If you are experiencing difficulties, consider the following:

• Concentration: You may be exceeding the solubility limit. While specific quantitative limits can vary, one source indicates a solubility of ≥ 50 mg/mL in H₂O.[3]

• Temperature: The dissolution rate can be temperature-dependent. Gentle warming may aid in dissolving the compound.

• Sonication: Using an ultrasonic bath can help to break up aggregates and facilitate dissolution.[3]

• pH of Water: The pH of a 1% aqueous solution of Cevimeline hydrochloride is between 4.6 and 5.6.[2][4][5] Ensure your water source does not have an unusually high or low pH that might affect solubility.

• Purity of Water: Use high-purity water (e.g., deionized, distilled, or Milli-Q) to avoid contaminants that could interfere with solubility.

Q2: I'm observing precipitation after dissolving the compound in DMSO. Why is this happening and what can I do?

A2: While (+)-Cevimeline hydrochloride hemihydrate is soluble in DMSO, precipitation can occur due to a few factors:

• Hygroscopic Nature of DMSO: DMSO is highly hygroscopic, meaning it readily absorbs moisture from the air. The presence of water in your DMSO can significantly impact the solubility of the compound.[3] It is recommended to use newly opened or properly stored anhydrous DMSO.[3]

• Concentration and Temperature: You may have created a supersaturated solution. Ensure you are working within the known solubility limits (e.g., 100 mg/mL with the aid of ultrasound, or 40 mg/mL).[3][6] If the solution was warmed to dissolve the compound, it might precipitate upon cooling to room temperature.

• Troubleshooting Steps:

  • Use a fresh aliquot of anhydrous DMSO.[3]

  • Apply ultrasonication to aid dissolution.[3]

  • If precipitation occurs after cooling, gentle warming and sonication may be required before use.[3]

  • Prepare fresh solutions and use them promptly.[3]

Q3: Can I store stock solutions of (+)-Cevimeline hydrochloride hemihydrate? What are the recommended storage conditions?

A3: Yes, stock solutions can be prepared and stored. However, proper storage is crucial to maintain the stability and prevent degradation of the compound.

• Recommended Storage:

  • For long-term storage, it is recommended to aliquot the stock solution and store it at -80°C for up to 6 months.[3]

  • For shorter-term storage, -20°C for up to 1 month is also an option.[3]

• Freeze-Thaw Cycles: It is important to avoid repeated freeze-thaw cycles, as this can degrade the compound. Aliquoting the stock solution into smaller, single-use volumes is highly recommended.[3]

• Aqueous Solutions: Aqueous solutions are not recommended for storage for more than one day.[7] If you prepare an aqueous stock solution, it is best to use it fresh. If it must be stored for a short period, sterile filtration (0.22 µm filter) is advised before use.[3]

Q4: I need to prepare a formulation for in vivo studies. What solvent systems are recommended?

A4: For in vivo experiments, several multi-component solvent systems have been used to ensure the solubility and bioavailability of Cevimeline. Here are a few examples:

• DMSO/PEG300/Tween-80/Saline: A common formulation involves a mixture of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline. This system can achieve a solubility of at least 2.5 mg/mL.[3]

• DMSO/SBE-β-CD in Saline: Another option is a solution of 10% DMSO and 90% (20% SBE-β-CD in Saline), which also provides a solubility of ≥ 2.5 mg/mL.[3]

• DMSO/Corn Oil: A mixture of 10% DMSO and 90% Corn Oil can also be used, with a similar solubility of ≥ 2.5 mg/mL.[3]

It is recommended to prepare these working solutions fresh and use them promptly.[3] If precipitation occurs during preparation, gentle heating and/or sonication can be used to aid dissolution.[3]

Quantitative Solubility Data

The following table summarizes the solubility of (+)-Cevimeline hydrochloride hemihydrate in various solvents as reported in the literature.

Solvent	Concentration	Conditions
Water	≥ 50 mg/mL (204.27 mM)	Saturation unknown
Water	Very Soluble	Qualitative description
DMSO	100 mg/mL (408.53 mM)	Requires sonication; use new DMSO
DMSO	40 mg/mL (163.41 mM)	---
Ethanol	Freely Soluble	Qualitative description
Ethanol	~5 mg/mL	---
Chloroform	Freely Soluble	Qualitative description
Diethyl Ether	Virtually Insoluble	Qualitative description
PBS (pH 7.2)	~10 mg/mL	---
DMSO/Water	40 mg/mL	---
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL (10.21 mM)	Clear solution
10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.5 mg/mL (10.21 mM)	Clear solution
10% DMSO, 90% Corn Oil	≥ 2.5 mg/mL (10.21 mM)	Clear solution

Experimental Protocols

Protocol 1: Preparation of a Stock Solution in DMSO

• Weigh the desired amount of (+)-Cevimeline hydrochloride hemihydrate in a sterile conical tube.

• Add the appropriate volume of fresh, anhydrous DMSO to achieve the desired concentration (e.g., for a 100 mg/mL stock, add 1 mL of DMSO to 100 mg of the compound).

• Vortex the tube to mix the contents.

• Place the tube in an ultrasonic water bath and sonicate until the compound is fully dissolved. Note that the hygroscopic nature of DMSO can impact solubility, so using a fresh, unopened bottle is recommended.[3]

• Once dissolved, aliquot the stock solution into smaller, single-use sterile tubes.

• Store the aliquots at -80°C for up to 6 months or -20°C for up to 1 month.[3] Avoid repeated freeze-thaw cycles.[3]

Protocol 2: Preparation of an Aqueous Working Solution

• Weigh the required amount of (+)-Cevimeline hydrochloride hemihydrate.

• Add high-purity water to the desired final concentration (e.g., up to 50 mg/mL).

• Vortex and, if necessary, gently warm the solution or use sonication to aid dissolution.

• It is recommended to use aqueous solutions fresh.[7]

• If immediate use is not possible, sterile filter the solution through a 0.22 µm filter before use.[3] Do not store aqueous solutions for more than one day.[7]

Visualizations

Signaling Pathway of Cevimeline

Cevimeline acts as a selective agonist for muscarinic M1 and M3 receptors.[1][3][8] Its therapeutic effect in treating xerostomia is primarily mediated through the activation of M3 receptors on salivary glands.[9] The binding of Cevimeline to the M3 receptor, a Gq-protein coupled receptor, initiates a signaling cascade that leads to increased intracellular calcium and subsequent saliva secretion.[9][10][11]

Caption: Cevimeline M3 receptor signaling pathway.

Experimental Workflow for Solubility Testing

The following workflow outlines a general procedure for troubleshooting solubility issues with (+)-Cevimeline hydrochloride hemihydrate.

References

• 1. Cevimeline | C10H17NOS | CID 25137844 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. newdrugapprovals.org [newdrugapprovals.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. (+)-Cevimeline hydrochloride hemihydrate | Benchchem [benchchem.com]
• 5. Cevimeline Hydrchloride Capsules [dailymed.nlm.nih.gov]
• 6. selleck.co.jp [selleck.co.jp]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. Cevimeline - Wikipedia [en.wikipedia.org]
• 9. What is the mechanism of Cevimeline Hydrochloride? [synapse.patsnap.com]
• 10. Muscarinic acetylcholine receptor M3 - Wikipedia [en.wikipedia.org]
• 11. atsjournals.org [atsjournals.org]

Preventing precipitation of (+)-Cevimeline hydrochloride hemihydrate in media

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address the precipitation of (+)-Cevimeline hydrochloride hemihydrate in experimental media.

Frequently Asked Questions (FAQs)

Q1: What is (+)-Cevimeline hydrochloride hemihydrate and what are its key properties?

(+)-Cevimeline hydrochloride hemihydrate is the active enantiomer of a cholinergic agent that acts as a muscarinic M1 and M3 receptor agonist.[1][2] It is a white to off-white crystalline powder.[3][4] Its key physicochemical properties are summarized in the table below.

Q2: Why is my (+)-Cevimeline hydrochloride hemihydrate precipitating in my experimental media?

Precipitation of (+)-Cevimeline hydrochloride hemihydrate, despite its high water solubility, can occur in experimental media due to several factors:

• pH Shift: This is the most common cause. (+)-Cevimeline hydrochloride hemihydrate is the acidic salt of a weak base. The pH of a 1% aqueous solution is between 4.6 and 5.6.[3][4][5] Many experimental media, such as cell culture media, are buffered at a neutral or slightly alkaline pH (e.g., pH 7.2-7.4). This increase in pH can cause the conversion of the highly soluble hydrochloride salt to the less soluble free base form, leading to precipitation.

• High Concentration: The final concentration of the compound in the media may exceed its solubility limit under the specific experimental conditions (e.g., temperature, presence of other solutes).

• Improper Dissolution Technique: Adding a highly concentrated stock solution (especially in an organic solvent like DMSO) directly to the aqueous media without proper mixing can cause the compound to "crash out" of solution.

• Interactions with Media Components: Although less common for this compound, interactions with salts or other components in complex media could potentially reduce its solubility.

Q3: What is the mechanism of action of (+)-Cevimeline?

(+)-Cevimeline is a muscarinic acetylcholine (B1216132) receptor agonist with selectivity for M1 and M3 subtypes.[6] By activating M3 receptors, particularly in exocrine glands, it stimulates secretions such as saliva.[7] The signaling pathway is initiated by the binding of Cevimeline to the M3 receptor, a G-protein coupled receptor (GPCR). This activates the Gq alpha subunit, which in turn activates phospholipase C (PLC). PLC cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to receptors on the endoplasmic reticulum, leading to the release of intracellular calcium (Ca2+), which is a key step in stimulating glandular secretion.

Troubleshooting Guides

Issue: Immediate Precipitation Upon Addition to Media

Problem: A precipitate forms immediately after adding the (+)-Cevimeline hydrochloride hemihydrate stock solution to the experimental medium.

Potential Cause	Explanation	Recommended Solution
pH Shift	The experimental medium has a pH that is significantly higher than the pH of the stock solution, causing the conversion of the soluble hydrochloride salt to the less soluble free base.	- Adjust the pH of the final solution. A slightly acidic pH will favor the soluble salt form. - Consider using a different buffer system that maintains a lower pH, if compatible with your experimental setup.
High Final Concentration	The target concentration in the media exceeds the solubility of the compound at the specific pH and temperature of the experiment.	- Reduce the final working concentration of the compound. - Perform a solubility test in your specific medium to determine the maximum soluble concentration.
Rapid Dilution/Solvent Shock	Adding a concentrated stock solution (especially in an organic solvent) directly to a large volume of aqueous media can cause localized supersaturation and rapid precipitation.	- Perform a serial dilution of the stock solution in the experimental medium. - Add the stock solution dropwise to the medium while gently vortexing or stirring.
Low Temperature of Media	The solubility of most compounds decreases at lower temperatures.	- Always use pre-warmed experimental media (e.g., 37°C for cell culture experiments).

Issue: Precipitation Over Time

Problem: The solution is initially clear after adding (+)-Cevimeline hydrochloride hemihydrate, but a precipitate forms after a period of incubation.

| Potential Cause | Explanation | Recommended Solution | | :--- | :--- | | Slow Equilibration to a Less Soluble Form | The conversion to the less soluble free base may be a time-dependent process at the experimental pH. | - Monitor the solution for precipitation over the time course of your experiment. If precipitation occurs, it may be necessary to prepare fresh solutions more frequently. - Consider if a lower, more stable concentration can be used. | | Instability of the Compound | The compound may be degrading over time under the experimental conditions, with the degradation products being less soluble. | - Prepare fresh solutions for each experiment. - Store stock solutions appropriately (see Q&A for storage recommendations). | | Interaction with Media Components Over Time | Slow interactions with components in the media could lead to the formation of a less soluble complex. | - If possible, simplify the media to identify the interacting component. |

Data Presentation

Physicochemical Properties of (+)-Cevimeline Hydrochloride Hemihydrate

Property	Value	Reference(s)
Molecular Formula	C₁₀H₁₇NOS · HCl · ½H₂O	[4]
Molecular Weight	244.78 g/mol	[4]
Appearance	White to off-white crystalline powder	[3][4]
Melting Point	201-203 °C	[3][4]
pH of 1% Aqueous Solution	4.6 - 5.6	[3][4][5]
Predicted pKa (Strongest Basic)	8.59

Solubility Data

Solvent	Solubility	Reference(s)
Water	Very soluble; ≥25 mg/mL; up to 75 mM	[8]
Phosphate Buffered Saline (PBS, pH 7.2)	~10 mg/mL	[5]
Ethanol	Freely soluble	[4]
Chloroform	Freely soluble	[4]
DMSO	40 mg/mL	[3]
Ether	Virtually insoluble	[4]

Experimental Protocols

Protocol 1: Preparation of a Stock Solution

• Solvent Selection: Based on the desired stock concentration and experimental constraints, choose an appropriate solvent. For high concentrations, water or DMSO are recommended.

• Calculation: Calculate the mass of (+)-Cevimeline hydrochloride hemihydrate required to achieve the desired stock concentration.

• Dissolution: Add the weighed powder to the solvent in a sterile container. Vortex or sonicate briefly until the solid is completely dissolved. Visually inspect the solution to ensure there are no undissolved particles.

• Storage: Store the stock solution at -20°C for long-term stability. For aqueous stock solutions, it is recommended to use them fresh or store for no more than one day.[5]

Protocol 2: Dilution into Experimental Media to Prevent Precipitation

• Pre-warm Media: Ensure your experimental medium is pre-warmed to the temperature of your experiment (e.g., 37°C).

• Intermediate Dilution (Optional but Recommended): If using a highly concentrated stock solution (e.g., in DMSO), prepare an intermediate dilution in the experimental medium.

• Final Dilution: Add the stock solution (or intermediate dilution) to the pre-warmed experimental medium dropwise while gently vortexing or swirling the medium. This gradual addition helps to avoid localized high concentrations that can lead to precipitation.

• Final pH Check (Optional): If precipitation is a persistent issue, you can measure the pH of your final solution. If it is significantly above 7, a slight acidification (if permissible for your experiment) may help maintain solubility.

• Visual Inspection: After preparation, visually inspect the final solution for any signs of cloudiness or precipitate before use.

Visualizations

Caption: Troubleshooting workflow for precipitation issues.

Caption: (+)-Cevimeline M3 receptor signaling pathway.

Caption: Recommended workflow for preparing experimental solutions.

References

• 1. (+)-Cevimeline hydrochloride hemihydrate | Benchchem [benchchem.com]
• 2. dailymed.nlm.nih.gov [dailymed.nlm.nih.gov]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. researchgate.net [researchgate.net]
• 5. What is the mechanism of Cevimeline Hydrochloride? [synapse.patsnap.com]
• 6. Dulbecco's Modified Eagle Medium F12 (DMEM F12) | Thermo Fisher Scientific - UK [thermofisher.com]
• 7. go.drugbank.com [go.drugbank.com]
• 8. biocompare.com [biocompare.com]

Addressing variability in (+)-Cevimeline hydrochloride hemihydrate experimental results

Welcome to the technical support center for (+)-Cevimeline hydrochloride hemihydrate. This resource is designed to assist researchers, scientists, and drug development professionals in addressing variability and troubleshooting common issues encountered during experimentation with this compound.

Frequently Asked Questions (FAQs)

Q1: What is (+)-Cevimeline hydrochloride hemihydrate and what is its primary mechanism of action?

A1: (+)-Cevimeline hydrochloride hemihydrate is a parasympathomimetic agent that acts as a muscarinic acetylcholine (B1216132) receptor agonist with a strong affinity for M1 and M3 receptors.[1][2] Its primary mechanism of action involves the stimulation of these receptors, which are commonly found on exocrine glands such as salivary and sweat glands.[2] This stimulation leads to an increase in secretions, which is why it is used to treat symptoms of dry mouth, particularly in individuals with Sjögren's syndrome.[3][4]

Q2: What are the recommended storage and handling conditions for (+)-Cevimeline hydrochloride hemihydrate?

A2: To ensure the stability and integrity of (+)-Cevimeline hydrochloride hemihydrate, it should be stored in a desiccated environment at -20°C.[5] When preparing stock solutions, it is recommended to store them at -80°C for up to 6 months or at -20°C for up to 1 month in sealed storage, away from moisture.[6] The compound is a white to tan powder.[5]

Q3: What are the solubility characteristics of (+)-Cevimeline hydrochloride hemihydrate?

A3: (+)-Cevimeline hydrochloride hemihydrate is soluble in water. Specific solubility data indicates a solubility of ≥25 mg/mL in water and 100 mg/mL in water (may require sonication).[5][7] In DMSO, the solubility is approximately 40 mg/mL; however, it is noted that moisture-absorbing DMSO can reduce solubility, so fresh DMSO is recommended.[1]

Troubleshooting Guides

Analytical & HPLC Issues

Q1: We are observing inconsistent peak areas and retention times in our RP-HPLC analysis of Cevimeline. What could be the cause?

A1: Variability in RP-HPLC results for Cevimeline hydrochloride can stem from several factors. A common issue is the degradation of the compound, especially under stress conditions like acid/base hydrolysis, oxidation, or photolysis. It is also crucial to ensure the stability of your analytical method.

Potential Causes & Solutions:

• Mobile Phase pH: The pH of the mobile phase is critical. A validated method uses a 10 mM monobasic sodium phosphate (B84403) monohydrate buffer with the pH adjusted to 3.0 with ortho-phosphoric acid. Deviations from the optimal pH can lead to shifts in retention time.

• Column Integrity: Ensure the Hypersil BDS C18 column (or equivalent) is properly conditioned and has not degraded.

• Sample Degradation: Protect your samples from light and extreme temperatures. Forced degradation studies have shown that Cevimeline can degrade under various stress conditions.

• Inconsistent Sample Preparation: Ensure a consistent and validated procedure for sample dilution and handling.

Here is a summary of a validated RP-HPLC method for Cevimeline and its related substances:

Parameter	Value
Column	Hypersil BDS C18 (250mm x 4.6mm, 5µm)
Mobile Phase	10 mM NaH2PO4·H2O (pH 3.0) : Methanol (85:15 v/v) with 1% TEA
Flow Rate	0.8 mL/min
Injection Volume	20 µL
Detection Wavelength	210 nm
Retention Time (Cevimeline)	~11.9 min

In Vitro & Cell-Based Assay Variability

Q1: We are seeing a high degree of variability in our cell-based assays measuring muscarinic receptor activation. What are some potential sources of this inconsistency?

A1: Inconsistent results in cell-based assays with Cevimeline can be due to its specific mechanism of action and handling properties. As a muscarinic agonist, it stimulates M1 and M3 receptors, leading to downstream signaling events.[2]

Troubleshooting Workflow for In Vitro Assays

References

• 1. selleckchem.com [selleckchem.com]
• 2. Cevimeline | C10H17NOS | CID 25137844 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. wjpmr.com [wjpmr.com]
• 4. Cevimeline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cevimeline hydrochloride hemihydrate ≥95% (HPLC, NMR) | 153504-70-2 [sigmaaldrich.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medchemexpress.com [medchemexpress.com]

Technical Support Center: (+)-Cevimeline Hydrochloride Hemihydrate In Vivo Use

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using (+)-Cevimeline hydrochloride hemihydrate in in vivo experiments.

Troubleshooting Guide

Unexpected results or adverse events can occur during in vivo studies. This guide addresses common pitfalls and offers potential solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
Inconsistent or lack of efficacy (e.g., no increase in salivation)	Improper drug preparation or storage: Cevimeline solution may have degraded. Aqueous solutions are not recommended for storage for more than one day.[1]	Prepare fresh solutions for each experiment. For stock solutions, store at -20°C for up to one month or -80°C for up to six months.[2]
Incorrect dosage or administration: The dose may be too low for the specific animal model or the administration technique may be flawed.	Refer to the detailed experimental protocols below. Ensure accurate dosing based on the animal's body weight. For oral gavage, ensure the needle is correctly placed in the esophagus.
Food in the stomach: Food can decrease the rate of absorption and lower peak plasma concentrations of Cevimeline by approximately 17.3%.	For oral administration, fast the animals overnight while allowing access to water to ensure maximal and consistent absorption.
High incidence of adverse effects (e.g., excessive salivation, diarrhea, tremors)	Dosage is too high: The administered dose may be approaching the toxic level for the animal model.	Reduce the dosage. Conduct a dose-response study to determine the optimal dose that provides efficacy with minimal side effects.
Rapid absorption from the administration vehicle: The vehicle may be promoting a rapid peak in plasma concentration.	Consider using a vehicle that provides a more sustained release, such as a 0.5% carboxymethylcellulose (CMC) suspension for oral gavage.
Animal distress or mortality	Cholinergic crisis: Overstimulation of muscarinic receptors can lead to severe adverse effects, including respiratory distress, convulsions, and death.[3][4]	Immediately cease administration of Cevimeline. Provide supportive care. In severe cases, administration of a muscarinic antagonist like atropine (B194438) may be necessary to counteract the effects.[5] Consult with a veterinarian for appropriate animal care.
Improper administration technique: For example, incorrect oral gavage can lead to esophageal trauma or accidental tracheal administration.	Ensure all personnel are properly trained in animal handling and administration techniques. For oral gavage, use appropriate gavage needles and ensure the animal swallows the needle before advancing it.[3]
Precipitation of the compound in the vehicle	Poor solubility: The concentration of Cevimeline may exceed its solubility limit in the chosen vehicle.	Refer to the solubility data in the FAQs. Consider using a co-solvent system or a different vehicle. For example, a solution of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline can achieve a solubility of at least 2.5 mg/mL.[2] Sonication may also aid in dissolution.[2]

Frequently Asked Questions (FAQs)

Formulation and Administration

Q1: What is the recommended solvent/vehicle for in vivo administration of (+)-Cevimeline hydrochloride hemihydrate?

A1: The choice of vehicle depends on the route of administration:

• Oral Gavage: For a simple aqueous solution, sterile water or 0.9% saline can be used.[3] For a suspension, 0.5% methylcellulose (B11928114) or 0.25-1% carboxymethylcellulose (CMC) in water are common choices.[3][6]

• Intraperitoneal (IP) Injection: Sterile 0.9% saline is a suitable vehicle.[3]

• Intravenous (IV) Injection: Sterile 0.9% saline is the recommended vehicle.[3]

A co-solvent system can also be used to achieve higher concentrations. One such formulation is 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[2]

Q2: What is the solubility of (+)-Cevimeline hydrochloride hemihydrate in common vehicles?

A2: The solubility is as follows:

• Water: Very soluble.[7]

• Phosphate-Buffered Saline (PBS, pH 7.2): Approximately 10 mg/mL.[1]

• Ethanol: Approximately 5 mg/mL.[1]

• DMSO: Approximately 5 mg/mL.[1]

Q3: How should I prepare a solution of (+)-Cevimeline hydrochloride hemihydrate for in vivo use?

A3: For an aqueous solution, directly dissolve the crystalline solid in the chosen aqueous buffer (e.g., sterile saline or PBS).[1] If using a co-solvent system, add each solvent sequentially and ensure the compound is fully dissolved before adding the next.[2] Sonication can be used to aid dissolution.[2] It is recommended to prepare aqueous solutions fresh daily.[1]

Q4: What is the stability of (+)-Cevimeline hydrochloride hemihydrate in solution?

A4: Aqueous solutions of Cevimeline hydrochloride are not recommended for storage for more than one day.[1] For longer-term storage, stock solutions in DMSO can be stored at -20°C for up to one month or -80°C for up to six months.[2]

Dosage and Efficacy

Q5: What are the typical dosage ranges for in vivo studies in rodents?

A5: The effective dose can vary depending on the animal model and the desired effect. Here are some reported effective doses for increasing salivation:

• Mice: 3 mg/kg and higher (intraduodenal administration).

• Rats: 3-10 mg/kg (oral administration) for sialagogic effects without affecting the central nervous system.[1] Doses of 3-30 mg/kg (intraduodenal) have also been shown to be effective.

Q6: What is the expected onset and duration of action in vivo?

A6: In rats, after intraduodenal administration, an increase in saliva secretion is observed within 10 minutes, peaking at 20 minutes. The sialagogic effect of Cevimeline is reported to be longer-lasting than that of pilocarpine.

Experimental Protocols

Protocol 1: Oral Gavage Administration in Mice

• Animal Model: Adult mice (specify strain, age, and sex).

• Drug Preparation:

  • Vehicle: 0.5% methylcellulose in sterile water.[3]

  • Preparation: Calculate the required amount of Cevimeline based on the mean body weight of the mice and the desired dose (e.g., 3 mg/kg). Prepare a homogenous suspension of Cevimeline in the vehicle.

• Administration:

  • Fast the mice overnight with free access to water.

  • Gently restrain the mouse and administer the calculated volume of the Cevimeline suspension using a 20-gauge, 1.5-inch curved, ball-tipped gavage needle.[3] The typical volume for mice is up to 10 mL/kg.

  • Ensure the gavage needle is inserted into the esophagus and not the trachea.

• Post-Administration Monitoring: Observe the animals for signs of efficacy (e.g., increased salivation) and any adverse effects.

Protocol 2: Intraperitoneal (IP) Injection in Rats

• Animal Model: Adult rats (specify strain, age, and sex).

• Drug Preparation:

  • Vehicle: Sterile 0.9% saline.[3]

  • Preparation: Dissolve Cevimeline in sterile saline to the desired concentration. Ensure the solution is clear and free of particulates.

• Administration:

  • Restrain the rat (a two-person technique is recommended).

  • Identify the injection site in the lower right quadrant of the abdomen.

  • Insert a 23-25 gauge needle at a 30-45 degree angle.[8]

  • Aspirate to ensure no fluid is drawn into the syringe, indicating correct placement in the peritoneal cavity.

  • Inject the calculated volume (up to 10 mL/kg for rats).[8]

• Post-Administration Monitoring: Monitor the animals for desired effects and any signs of distress or adverse reactions.

Visualizations

Signaling Pathway of (+)-Cevimeline Hydrochloride Hemihydrate

Caption: Signaling pathway of Cevimeline via M1/M3 muscarinic receptors.

Experimental Workflow for In Vivo Sialagogue Study

Caption: General workflow for an in vivo sialagogue study in rodents.

Troubleshooting Logic for Inconsistent Efficacy

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. A Spoonful of Sugar Helps the Medicine Go Down: A Novel Technique to Improve Oral Gavage in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cholinergic crisis - Wikipedia [en.wikipedia.org]
• 5. Cholinergic Crisis - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. dailymed.nlm.nih.gov [dailymed.nlm.nih.gov]
• 8. animalcare.ubc.ca [animalcare.ubc.ca]

Technical Support Center: Forced Degradation Studies of (+)-Cevimeline Hydrochloride Hemihydrate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals conducting forced degradation studies on (+)-Cevimeline hydrochloride hemihydrate.

Frequently Asked Questions (FAQs)

Q1: What are the primary objectives of conducting forced degradation studies on Cevimeline hydrochloride?

A1: Forced degradation studies are crucial for several reasons:

• To identify the potential degradation products of Cevimeline hydrochloride under various stress conditions (hydrolytic, oxidative, thermal, and photolytic).[1][2]

• To understand the degradation pathways and the intrinsic stability of the molecule.

• To develop and validate a stability-indicating analytical method, typically an HPLC method, that can accurately separate and quantify Cevimeline hydrochloride from its degradation products.

• This ensures the developed analytical method is specific for the active pharmaceutical ingredient (API) in the presence of its degradants.

Q2: What are the typical stress conditions applied in forced degradation studies of Cevimeline hydrochloride?

A2: As per ICH guidelines, the typical stress conditions include:

• Acid Hydrolysis: Treatment with an acid (e.g., 0.1 M HCl) at elevated temperatures.

• Base Hydrolysis: Treatment with a base (e.g., 0.1 M NaOH) at elevated temperatures.

• Oxidative Degradation: Exposure to an oxidizing agent, commonly hydrogen peroxide (e.g., 3% H₂O₂).

• Thermal Degradation: Exposing the solid drug substance to dry heat.

• Photolytic Degradation: Exposing the drug substance to UV and visible light.

Q3: What are the known or expected degradation products of Cevimeline hydrochloride?

A3: Based on the structure of Cevimeline, which contains a sulfide (B99878) and a tertiary amine, the expected primary degradation products are:

• Cevimeline Sulfoxide (cis- and trans-isomers): Formed under oxidative conditions.

• Cevimeline N-Oxide: Formed under oxidative conditions.

• While specific degradation products from hydrolytic, thermal, and photolytic stress are not detailed in the provided literature, the stability-indicating HPLC method is designed to separate any such formed impurities.

Troubleshooting Guides

Issue	Possible Cause(s)	Recommended Solution(s)
No degradation observed under stress conditions.	The stress condition is not harsh enough (concentration, temperature, or duration).	Incrementally increase the severity of the stress condition. For example, increase the concentration of the acid/base, raise the temperature, or prolong the exposure time. Ensure the conditions are not overly harsh to avoid the formation of secondary, irrelevant degradation products.
Complete degradation of Cevimeline hydrochloride.	The stress condition is too severe.	Reduce the severity of the stress condition. Use a lower concentration of the stressing agent, decrease the temperature, or shorten the exposure duration. The goal is to achieve partial degradation (typically 5-20%) to observe the primary degradation products.
Poor resolution between Cevimeline and its degradation peaks in the HPLC chromatogram.	The HPLC method is not optimized or is not a stability-indicating method.	Optimize the HPLC method. This may involve adjusting the mobile phase composition (organic-to-aqueous ratio, pH), changing the column type (e.g., a different C18 column or a phenyl-hexyl column), or modifying the gradient elution program. Ensure the method is validated for specificity.
Appearance of extraneous peaks in the chromatogram.	Contamination from glassware, solvents, or excipients (if using a formulated product).	Ensure all glassware is scrupulously clean. Use high-purity solvents and reagents. Analyze a placebo (formulation without the API) under the same stress conditions to identify any peaks originating from the excipients.
Inconsistent or non-reproducible degradation results.	Variability in experimental parameters (e.g., temperature fluctuations, inconsistent exposure times, inaccurate concentrations of stressing agents).	Tightly control all experimental parameters. Use calibrated equipment (ovens, pH meters, etc.) and accurately prepare all solutions. Document all experimental conditions in detail for each run.

Quantitative Data Summary

The following table summarizes the results from a stability-indicating RP-HPLC method development study for Cevimeline hydrochloride. The goal of such a study is to achieve a level of degradation that is sufficient to demonstrate the specificity of the analytical method.

Stress Condition	Reagent/Parameter	Duration	Temperature	% Degradation of Cevimeline HCl
Acid Hydrolysis	0.1 M HCl	8 hours	60°C	Data not available in cited literature
Base Hydrolysis	0.1 M NaOH	4 hours	60°C	Data not available in cited literature
Oxidative Degradation	3% H₂O₂	24 hours	Room Temperature	Data not available in cited literature
Thermal Degradation	Dry Heat	48 hours	80°C	Data not available in cited literature
Photolytic Degradation	UV & Visible Light	7 days	Room Temperature	Data not available in cited literature

Note: While the referenced literature describes the development of a stability-indicating method and mentions that forced degradation was performed, the specific quantitative results (% degradation) were not provided. Researchers should perform these experiments to generate data specific to their experimental conditions.

Experimental Protocols

Stability-Indicating RP-HPLC Method

This method is designed to separate Cevimeline hydrochloride from its potential degradation products.

• Column: Hypersil BDS C18 (250mm x 4.6 mm, 5 µm particle size)

• Mobile Phase: A mixture of 10 mM monobasic sodium phosphate (B84403) monohydrate buffer (pH adjusted to 3.0 with ortho-phosphoric acid and containing 1% triethylamine) and Methanol in a ratio of 85:15 (v/v).

• Flow Rate: 0.8 mL/min

• Injection Volume: 20 µL

• Detection Wavelength: 210 nm

• Retention Time of Cevimeline HCl: Approximately 11.9 minutes

Forced Degradation Sample Preparation

The following are general protocols. The exact conditions may need to be adjusted to achieve the desired level of degradation (5-20%).

• Acid Hydrolysis:

  • Dissolve a known amount of Cevimeline hydrochloride in 0.1 M HCl.

  • Heat the solution at 60°C for a specified period (e.g., 8 hours).

  • Cool the solution to room temperature.

  • Neutralize the solution with an equivalent amount of 0.1 M NaOH.

  • Dilute the sample with the mobile phase to a suitable concentration for HPLC analysis.

• Base Hydrolysis:

  • Dissolve a known amount of Cevimeline hydrochloride in 0.1 M NaOH.

  • Heat the solution at 60°C for a specified period (e.g., 4 hours).

  • Cool the solution to room temperature.

  • Neutralize the solution with an equivalent amount of 0.1 M HCl.

  • Dilute the sample with the mobile phase to a suitable concentration for HPLC analysis.

• Oxidative Degradation:

  • Dissolve a known amount of Cevimeline hydrochloride in a 3% solution of hydrogen peroxide.

  • Keep the solution at room temperature for a specified period (e.g., 24 hours).

  • Dilute the sample with the mobile phase to a suitable concentration for HPLC analysis.

• Thermal Degradation:

  • Place the solid Cevimeline hydrochloride powder in a hot air oven at 80°C for a specified period (e.g., 48 hours).

  • After the specified time, allow the sample to cool to room temperature.

  • Dissolve a known amount of the stressed sample in the mobile phase for HPLC analysis.

• Photolytic Degradation:

  • Expose the solid Cevimeline hydrochloride powder to a combination of UV and visible light in a photostability chamber for a specified period (e.g., 7 days).

  • After exposure, dissolve a known amount of the sample in the mobile phase for HPLC analysis.

Visualizations

Experimental Workflow for Forced Degradation Studies

Caption: Workflow for forced degradation studies of Cevimeline HCl.

Proposed Degradation Pathways of Cevimeline

Caption: Proposed degradation pathways for Cevimeline under stress.

References

• 1. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 2. biomedres.us [biomedres.us]

Identifying and minimizing impurities in (+)-Cevimeline hydrochloride hemihydrate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (+)-Cevimeline hydrochloride hemihydrate. The information is presented in a question-and-answer format to directly address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities associated with (+)-Cevimeline hydrochloride hemihydrate?

A1: Impurities in (+)-Cevimeline hydrochloride hemihydrate can be categorized as process-related impurities and degradation products.[1]

• Process-Related Impurities: These are byproducts formed during the synthesis of Cevimeline (B1668456). The most significant process-related impurity is the trans-isomer of Cevimeline hydrochloride .[2] Other potential process-related impurities can include starting materials and intermediates like 3-Quinuclidinone (HCl Salt) .[1]

• Degradation Products: These impurities form due to the degradation of Cevimeline over time, especially when exposed to environmental factors like light, heat, or humidity.[1] Common degradation products include Cevimeline N-Oxide and Cevimeline Sulfoxide .[3][4][5]

Q2: What are the regulatory limits for impurities in an Active Pharmaceutical Ingredient (API) like Cevimeline?

A2: The International Council for Harmonisation (ICH) provides guidelines for impurity thresholds in new drug substances. These thresholds are based on the maximum daily dose of the drug and guide the need for reporting, identification, and qualification of impurities.[6][7][8][9]

Maximum Daily Dose	Reporting Threshold	Identification Threshold	Qualification Threshold
≤ 2 g/day	0.05%	> 0.10% or 1.0 mg per day intake (whichever is lower)	> 0.15% or 1.0 mg per day intake (whichever is lower)

Table 1: ICH Q3A/B Impurity Thresholds for New Drug Substances.

Q3: How does (+)-Cevimeline exert its therapeutic effect?

A3: (+)-Cevimeline is a muscarinic agonist with a high affinity for M1 and M3 receptors.[1][10][11] It stimulates these receptors in exocrine glands, such as salivary and sweat glands, leading to increased secretion. This mechanism of action makes it effective in treating conditions like xerostomia (dry mouth) associated with Sjögren's syndrome.[1][10]

Troubleshooting Guides

Issue 1: High levels of trans-Cevimeline hydrochloride detected in the synthesized product.

Q: My synthesis of (+)-Cevimeline hydrochloride resulted in a high percentage of the trans-isomer. How can I minimize this impurity?

A: The formation of a cis/trans mixture is common in Cevimeline synthesis, with some routes reporting ratios of 70:30 or 75:25 (cis:trans).[12] To minimize the trans-isomer, you can employ an isomerization step followed by purification.

Experimental Protocol: Isomerization of trans-Cevimeline to cis-Cevimeline

This protocol describes the acid-catalyzed isomerization of the trans-isomer to the desired cis-isomer.[13][14]

• Dissolution: Dissolve the cis/trans mixture of Cevimeline in a suitable organic solvent such as toluene, hexane, or chloroform.

• Acid Catalyst Addition: Add an acidic catalyst. Options include:

  • Organic Sulfonic Acids: p-toluenesulfonic acid, methanesulfonic acid, or trifluoromethanesulfonic acid.

  • Lewis Acids: Tin(IV) chloride (SnCl4), iron(III) chloride (FeCl3), or boron trifluoride (BF3).

  • Inorganic Acids: Sulfuric acid.

• Reaction Conditions: Reflux the mixture. The reaction time will vary depending on the chosen solvent and catalyst and should be monitored by HPLC.

• Work-up: After the reaction, neutralize the acid and perform a liquid-liquid extraction to isolate the isomerized product.

• Purification: The enriched cis-isomer can be further purified by fractional crystallization. A patent describes a method involving salification with a chiral acid and recrystallization to isolate the pure cis-isomer.[3]

dot

Caption: Troubleshooting workflow for high trans-isomer content.

Issue 2: Presence of degradation products (N-Oxide, Sulfoxide) in the final product.

Q: I have identified Cevimeline N-Oxide and Sulfoxide in my sample. What are the likely causes and how can I prevent their formation?

A: The presence of N-Oxide and Sulfoxide impurities typically indicates degradation due to exposure to oxidative conditions, light, or elevated temperatures.[1]

Minimization Strategies:

• Controlled Storage: Store (+)-Cevimeline hydrochloride hemihydrate in well-closed, light-resistant containers at controlled room temperature. Avoid exposure to high humidity.

• Inert Atmosphere: During synthesis and handling, particularly in solution, use an inert atmosphere (e.g., nitrogen or argon) to minimize contact with oxygen.

• Avoid High Temperatures: During drying and storage, avoid prolonged exposure to high temperatures.

Experimental Protocol: Forced Degradation Study

To understand the degradation profile of your specific material, a forced degradation study is recommended. This involves subjecting the sample to various stress conditions.

Representative Data from a Forced Degradation Study:

Stress Condition	% Degradation of Cevimeline	Major Degradation Products Observed
Acid Hydrolysis (0.1 M HCl, 60°C, 24h)	~5%	Minor levels of unknown degradants
Base Hydrolysis (0.1 M NaOH, 60°C, 8h)	~15%	Cevimeline related substance A
Oxidative (3% H2O2, RT, 24h)	~20%	Cevimeline N-Oxide, Cevimeline Sulfoxide
Thermal (80°C, 48h)	~8%	Minor increase in N-Oxide and Sulfoxide
Photolytic (ICH Q1B conditions)	~10%	Cevimeline N-Oxide

Table 2: Representative results of a forced degradation study on (+)-Cevimeline hydrochloride hemihydrate. Actual results may vary.

dot

Caption: Factors leading to the degradation of Cevimeline.

Issue 3: Difficulty in obtaining a pure crystalline form of (+)-Cevimeline hydrochloride hemihydrate.

Q: I am struggling to obtain a pure, crystalline final product. What purification strategies are recommended?

A: Purification of (+)-Cevimeline hydrochloride hemihydrate is typically achieved through crystallization. The choice of solvent system is critical.

Experimental Protocol: Crystallization of (+)-Cevimeline Hydrochloride Hemihydrate

This is a general procedure; optimization of solvents and conditions may be necessary.

• Dissolution: Dissolve the crude Cevimeline hydrochloride in a suitable solvent at an elevated temperature. A common solvent system is a mixture of isopropanol (B130326) and water.[13]

• Hot Filtration: If any insoluble material is present, perform a hot filtration to remove it.

• Cooling: Slowly cool the solution to induce crystallization. A controlled cooling rate is crucial for forming well-defined crystals.

• Anti-Solvent Addition (Optional): An anti-solvent (a solvent in which Cevimeline hydrochloride is poorly soluble), such as n-hexane, can be slowly added to the cooled solution to increase the yield of the crystalline product.[13]

• Isolation: Collect the crystals by filtration.

• Washing: Wash the crystals with a small amount of a cold solvent or anti-solvent to remove any remaining impurities.

• Drying: Dry the crystals under vacuum at a controlled temperature.

Analytical Methodologies

HPLC Method for Impurity Profiling

A validated stability-indicating RP-HPLC method is essential for the analysis of (+)-Cevimeline hydrochloride and its related substances.

Parameter	Condition
Column	Hypersil BDS C18 (250mm x 4.6 mm, 5 µm)
Mobile Phase	10 mM monobasic sodium phosphate (B84403) monohydrate buffer (pH 3.0 with ortho-phosphoric acid) containing 1% TEA : Methanol (85:15 v/v)
Flow Rate	0.8 ml/min
Injection Volume	20 µl
Detection	210 nm
Retention Time (Cevimeline)	~11.9 min
Retention Time (Impurity-A)	~13.2 min

Table 3: HPLC parameters for the analysis of Cevimeline and its impurities.

Signaling Pathway

Cevimeline's Mechanism of Action on M1/M3 Receptors

Cevimeline acts as an agonist on M1 and M3 muscarinic acetylcholine (B1216132) receptors, which are G-protein coupled receptors (GPCRs).[1] The activation of these receptors initiates a signaling cascade that results in increased secretion from exocrine glands.

dot

Caption: Signaling pathway of Cevimeline via M1/M3 receptors.

References

• 1. Neuropharmacology of Cevimeline and Muscarinic Drugs—Focus on Cognition and Neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. CN101798311A - Method for preparing cis cevimeline - Google Patents [patents.google.com]
• 4. unifr.ch [unifr.ch]
• 5. Study of Degradation Profile and Development of Stability Indicating Methods for Cefixime Trihydrate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Impurity guidelines in drug development under ICH Q3 | AMSbiopharma [amsbiopharma.com]
• 7. jpionline.org [jpionline.org]
• 8. database.ich.org [database.ich.org]
• 9. pharma.gally.ch [pharma.gally.ch]
• 10. go.drugbank.com [go.drugbank.com]
• 11. ijbs.org [ijbs.org]
• 12. 2024.sci-hub.se [2024.sci-hub.se]
• 13. newdrugapprovals.org [newdrugapprovals.org]
• 14. Portico [access.portico.org]

Technical Support Center: Optimizing Patch Clamp Recordings with Muscarinic Agonists

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing patch clamp electrophysiology to study the effects of muscarinic agonists. The information is tailored for scientists and drug development professionals to address specific issues encountered during experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Issue 1: Unstable Seal (Gigaohm Seal) After Agonist Application

• Question: My gigaohm seal becomes unstable or is lost shortly after applying a muscarinic agonist. What could be the cause and how can I fix it?

• Answer: This is a common issue that can arise from several factors related to both the experimental setup and cellular responses.

  • Mechanical Instability: Ensure your perfusion system is not introducing mechanical vibrations. A low and slow flow rate (1-1.5 mL/min) is recommended to minimize physical disturbance to the patched cell.[1] Check for any movement in the coverslip or instability in the micromanipulator and microscope stage.[1]

  • Cellular Health & Morphology Changes: Muscarinic receptor activation can induce changes in cell volume or morphology, stressing the membrane-pipette interface. Ensure cells are healthy and have not been cultured for too long. Patching too close to the nucleus can also increase the likelihood of seal loss.[1]

  • Pipette Tip and Resistance: An inappropriate pipette resistance can contribute to seal instability. For whole-cell recordings, a resistance of 2-5 MΩ is often optimal, while 5-10 MΩ is preferred for single-channel recordings to facilitate a tight seal.[2] Ensure the pipette tip is smooth by fire-polishing.[3][4] A dirty or clogged pipette can also prevent a stable seal.[1]

  • Internal Solution Osmolarity: The osmolarity of your intracellular (pipette) solution should be 10-20 mOsm lower than your extracellular solution to prevent cell swelling upon going whole-cell.[5]

Issue 2: Diminishing or Disappearing Response to Agonist (Receptor Desensitization)

• Question: I observe a robust initial response to the muscarinic agonist, but with repeated applications, the response diminishes or disappears completely. What is happening?

• Answer: This phenomenon is likely due to receptor desensitization, a process where the receptor becomes less responsive to the agonist.

  • Mechanism: Muscarinic receptor desensitization can be rapid and is often dependent on intracellular signaling components. For instance, studies have shown that the presence of ATP and GTP in the pipette solution can increase the rate and extent of nicotinic acetylcholine (B1216132) receptor (nAChR) desensitization when co-activated by acetylcholine, which also stimulates muscarinic receptors.[3][6] This process may involve the activation of Protein Kinase C (PKC).[3][6] Fast desensitization of the muscarinic K+ channel has been linked to ATP-dependent dephosphorylation of the channel or its associated G-protein.[7]

  • Troubleshooting Strategies:

    • Washing Periods: Ensure adequate washout time between agonist applications to allow for receptor resensitization.

    • Internal Solution Composition: Be mindful of the components in your internal solution. The presence or absence of ATP and GTP can modulate desensitization.[3][6][7]

    • Limit Agonist Exposure: Use the lowest effective concentration of the agonist and apply it for the shortest duration necessary to elicit a response.

    • Investigate Specific Subtypes: Different muscarinic receptor subtypes may exhibit different desensitization kinetics.

Issue 3: No Response or a Very Weak Response to the Muscarinic Agonist

• Question: I am not observing any response, or the response is much weaker than expected, upon agonist application. What should I check?

• Answer: A lack of response can stem from issues with the agonist itself, the cells, or the recording conditions.

  • Agonist Viability: Confirm the concentration and integrity of your muscarinic agonist stock solution.

  • Receptor Expression: Verify that your cells express the target muscarinic receptor subtype.

  • G-Protein Function: Muscarinic receptors are G-protein coupled receptors (GPCRs).[8][9] Their function is dependent on the presence of GTP in the intracellular solution to allow for G-protein activation. A standard internal solution for these recordings includes 0.1-0.25 mM GTP.[3][10]

  • Internal Solution Components: The ionic composition of the internal solution is critical. For example, studying muscarinic activation of K+ channels requires a potassium-based internal solution (e.g., K-gluconate or KCl).[5] Also, some components of internal solutions can affect the activity of kinases like PKA, which can modulate channel activity.[11]

  • Voltage Clamp Parameters: Ensure your holding potential is appropriate for the ion channel you are studying. For example, when recording K+ currents, you may need to hold the cell at a depolarized potential.

Issue 4: Difficulty in Achieving Whole-Cell Configuration

• Question: I can form a gigaohm seal, but I'm having trouble rupturing the membrane to get into whole-cell mode. What can I do?

• Answer: Difficulty in achieving whole-cell access is a common frustration in patch clamping.

  • Suction: Apply brief, strong pulses of suction to rupture the membrane patch.[2] Some researchers prefer gentle, controlled suction using a syringe or a U-tube system.[12]

  • Zap Function: Many patch clamp amplifiers have a "zap" function that delivers a brief electrical pulse to help rupture the membrane.[1]

  • Pipette Resistance: Lower resistance pipettes (2-5 MΩ) generally make it easier to rupture the membrane for whole-cell access.[2]

  • Cell Health: Unhealthy cells may be more difficult to break into without losing the seal. Ensure your cell culture is healthy and properly oxygenated.[1]

Data Presentation: Quantitative Parameters

For successful experiments, it is crucial to use appropriate concentrations of agonists and antagonists, as well as optimized patch clamp parameters. The following tables summarize key quantitative data from various studies.

Table 1: Muscarinic Agonist and Antagonist Concentrations in Patch Clamp Studies

Compound	Agonist/Antagonist	Concentration(s) Used	Cell Type/Preparation	Reference
Acetylcholine (ACh)	Agonist	1 mM	Myenteric Neurons	[3][6]
Nicotine	Agonist	1 mM	Myenteric Neurons	[3][6]
Oxotremorine	Agonist	100 µM, 500 µM	Rat Superior Cervical Ganglion	[13]
Pilocarpine	Agonist	100 µM	Rat Superior Cervical Ganglion	[13]
Carbachol	Agonist	10 µM	Guinea-pig Ileal Smooth Muscle	[14]
McN-A343	Agonist	100 µM	Guinea-pig Ileal Smooth Muscle	[14]
Oxotremorine	Agonist	10 µM	Rat Auditory Cortex Neurons	[15]
Muscarine	Agonist	1 µM	Rat Auditory Cortex Neurons	[15]
Scopolamine	Antagonist	1 µM	Myenteric Neurons	[3][6]
Hexamethonium	Antagonist	100 µM	Myenteric Neurons	[3][6]
Atropine	Antagonist	1 µM	Neonatal Rat Hippocampus	[16]
Pirenzepine	Antagonist (M1)	EC50: 30 nM	Neonatal Rat Hippocampus	[16]
Methoctramine	Antagonist (M2)	EC50: 430 nM	Neonatal Rat Hippocampus	[16]

Table 2: Standard Patch Clamp Recording Parameters

Parameter	Typical Value(s)	Purpose	Reference(s)
Pipette Resistance (Whole-Cell)	2-7 MΩ	Lower resistance for easier whole-cell access	[1][2][3]
Pipette Resistance (Single-Channel)	5-20 MΩ	Higher resistance for better seal formation	[2][4]
Seal Resistance	> 1 GΩ	Minimizes current leakage for low-noise recordings	[2]
Series Resistance	< 28 MΩ	Should be monitored and compensated for accuracy	[17]
Holding Potential	-60 to -70 mV	Typical resting membrane potential for neurons	[1][18]

Experimental Protocols

Protocol 1: Whole-Cell Patch Clamp Recording of Muscarinic Agonist Effects in Neurons

This protocol is a generalized procedure based on methodologies described in the cited literature.[3][16][18]

• Solutions Preparation:

  • External (Bath) Solution (aCSF): (in mM) 126 NaCl, 2.5 KCl, 1.25 NaH2PO4, 26 NaHCO3, 2 CaCl2, 2 MgSO4, 10 glucose. Bubble with 95% O2 / 5% CO2.[1][18]

  • Internal (Pipette) Solution: (in mM) 140 Potassium-gluconate (or KCl/KMeSO4), 10 HEPES, 8 NaCl, 2 Mg-ATP, 0.3 Na-GTP, 1 EGTA. Adjust pH to 7.2-7.3 with KOH and osmolarity to be 10-20 mOsm lower than the external solution.[5][16][18] Filter through a 0.22 µm filter before use.[4][5]

• Pipette Fabrication:

  • Pull pipettes from borosilicate glass capillaries to a resistance of 3-7 MΩ when filled with internal solution.[1][3]

  • Fire-polish the pipette tips to ensure a smooth surface for sealing.[3][4]

• Cell Preparation:

  • Place the coverslip with cultured neurons or the brain slice in the recording chamber on the microscope stage.

  • Continuously perfuse with oxygenated aCSF at 1-1.5 mL/min.[1]

• Achieving a Gigaohm Seal and Whole-Cell Configuration:

  • Fill the pipette with internal solution and apply positive pressure.

  • Lower the pipette into the bath and locate a healthy neuron.

  • Gently press the pipette against the cell membrane and release the positive pressure to form a seal.

  • Apply gentle suction to achieve a gigaohm seal (>1 GΩ).

  • Rupture the membrane with brief, strong suction or a zap pulse to enter the whole-cell configuration.

• Recording and Agonist Application:

  • In voltage-clamp mode, hold the cell at -60 or -70 mV.

  • Record a stable baseline current for several minutes.

  • Apply the muscarinic agonist via the perfusion system.

  • After observing the response, wash out the agonist with aCSF until the current returns to baseline.

Mandatory Visualizations

Signaling Pathways

Muscarinic receptors are GPCRs that couple to different G-proteins to initiate diverse intracellular signaling cascades.[8][9]

Caption: Major signaling pathways for muscarinic acetylcholine receptors.

Experimental Workflow

The following diagram illustrates the typical workflow for a whole-cell patch clamp experiment designed to test the effects of a muscarinic agonist.

Caption: Standard workflow for a muscarinic agonist patch clamp experiment.

Troubleshooting Logic

This diagram provides a logical flow for troubleshooting a common issue: an unstable recording after agonist application.

Caption: Troubleshooting flowchart for unstable patch clamp recordings.

References

• 1. docs.axolbio.com [docs.axolbio.com]
• 2. Patch-Clamp Techniques: Choosing Equipment and Optimizing Experiments [labx.com]
• 3. journals.physiology.org [journals.physiology.org]
• 4. Troubleshooting patch clamping - G23 Instruments [g23instruments.com]
• 5. scientifica.uk.com [scientifica.uk.com]
• 6. Muscarinic receptors couple to modulation of nicotinic ACh receptor desensitization in myenteric neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ATP-dependent desensitization of the muscarinic K+ channel in rat atrial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Muscarinic acetylcholine receptor - Wikipedia [en.wikipedia.org]
• 9. Physiology, Muscarinic Receptor - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Muscarinic agonist potencies at three different effector systems linked to the M2 or M3 receptor in longitudinal smooth muscle of guinea-pig small intestine - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Common components of patch-clamp internal recording solutions can significantly affect protein kinase A activity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Muscarinic receptor activities potentiated by desensitization of nicotinic receptors in rat superior cervical ganglia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Receptor signaling mechanisms underlying muscarinic agonist-evoked contraction in guinea-pig ileal longitudinal smooth muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 15. journals.physiology.org [journals.physiology.org]
• 16. Muscarinic receptor modulation of GABA-mediated giant depolarizing potentials in the neonatal rat hippocampus - PMC [pmc.ncbi.nlm.nih.gov]
• 17. jneurosci.org [jneurosci.org]
• 18. Modulation of Synaptic Plasticity by Physiological Activation of M1 Muscarinic Acetylcholine Receptors in the Mouse Hippocampus | Journal of Neuroscience [jneurosci.org]

Improving signal-to-noise in calcium imaging with (+)-Cevimeline hydrochloride hemihydrate

Welcome to the technical support center for the application of (+)-Cevimeline hydrochloride hemihydrate in calcium imaging experiments. This resource provides troubleshooting guidance and frequently asked questions to help researchers, scientists, and drug development professionals optimize their experimental outcomes and improve signal-to-noise ratio.

Frequently Asked Questions (FAQs)

Q1: What is (+)-Cevimeline hydrochloride hemihydrate and how does it work in the context of calcium imaging?

A1: (+)-Cevimeline hydrochloride hemihydrate is a selective muscarinic acetylcholine (B1216132) receptor agonist with high affinity for M1 and M3 subtypes.[1][2] These receptors are coupled to Gq/11 proteins.[3] Upon activation by cevimeline (B1668456), the Gq protein activates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[4] IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of stored calcium ions into the cytoplasm.[4] This increase in intracellular calcium concentration is the signal detected by calcium indicators in imaging experiments. By amplifying the calcium signal, cevimeline can potentially increase the signal-to-noise ratio of calcium transients.

Q2: What is the primary application of cevimeline in calcium imaging?

A2: Cevimeline is primarily used to potentiate or elicit calcium signals in cells expressing M1 or M3 muscarinic receptors. This is particularly useful for studying the signaling pathways downstream of these receptors and for investigating cellular processes regulated by intracellular calcium. In the context of improving signal-to-noise, cevimeline can be used to increase the amplitude of calcium transients, making them more distinguishable from background noise.

Q3: What are the typical concentrations of cevimeline used in in-vitro calcium imaging experiments?

A3: The optimal concentration of cevimeline should be determined empirically for each cell type and experimental setup. However, based on its EC50 values, concentrations ranging from 100 nM to 10 µM are commonly used to elicit calcium responses.[3] It is recommended to perform a dose-response curve to identify the concentration that provides a robust and reproducible calcium signal without causing receptor desensitization or cytotoxicity.

Q4: How does cevimeline compare to other muscarinic agonists like pilocarpine (B147212)?

A4: Both cevimeline and pilocarpine are muscarinic receptor agonists used to stimulate salivary secretion in the treatment of xerostomia.[5] In experimental settings, both can induce increases in intracellular calcium.[5] However, cevimeline exhibits a higher affinity for M3 receptors compared to M2 receptors, which may offer more targeted effects in some experimental models.[6] Studies in rats have shown that cevimeline can have a slower onset and longer duration of action compared to pilocarpine.[5]

Q5: Are there any known off-target effects of cevimeline that could interfere with calcium imaging experiments?

A5: While cevimeline is selective for muscarinic receptors, particularly M1 and M3, high concentrations may lead to the activation of other muscarinic receptor subtypes (M2, M4, M5), which are coupled to Gi/o proteins and can have opposing effects on intracellular signaling.[3] Additionally, as with any pharmacological agent, it is crucial to include appropriate controls to account for any potential non-specific effects on cell health or the fluorescent indicator itself.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
No observable calcium response after cevimeline application.	1. Low or no expression of M1/M3 receptors: The cell line or primary cells being used may not endogenously express the target receptors. 2. Receptor desensitization: Prolonged exposure to high concentrations of agonists can lead to receptor internalization and uncoupling from signaling pathways. 3. Incorrect drug concentration: The concentration of cevimeline may be too low to elicit a response. 4. Problems with the calcium indicator: The dye may not have loaded properly, or may have been photobleached.	1. Verify receptor expression: Use techniques like immunocytochemistry, western blot, or qPCR to confirm the presence of M1/M3 receptors. Consider transfecting cells with the receptor of interest. 2. Optimize agonist exposure: Use the lowest effective concentration of cevimeline and minimize the duration of exposure. Include washout steps in your protocol. 3. Perform a dose-response curve: Test a range of cevimeline concentrations to determine the optimal one for your system. 4. Check dye loading and imaging parameters: Verify dye loading efficiency with a positive control (e.g., ionomycin). Optimize illumination intensity and exposure time to minimize photobleaching.
High background noise or low signal-to-noise ratio (SNR).	1. Suboptimal cevimeline concentration: The concentration may be too low to induce a significant increase in calcium transient amplitude. 2. Intrinsic properties of the imaging system: High levels of shot noise or detector noise. 3. Autofluorescence: The cells or the medium may have high intrinsic fluorescence. 4. Low affinity of the calcium indicator: The chosen indicator may not be sensitive enough to detect the changes in calcium concentration.	1. Optimize cevimeline concentration: As determined by your dose-response curve, use a concentration that maximizes the calcium transient amplitude without causing adverse effects. 2. Adjust imaging parameters: Increase laser power or exposure time if possible, but be mindful of phototoxicity and photobleaching. Use image analysis techniques like frame averaging or denoising algorithms. 3. Use appropriate controls and media: Image a field of view without cells to assess background fluorescence. Use phenol (B47542) red-free media during imaging.[7] 4. Select a suitable calcium indicator: Choose an indicator with a dissociation constant (Kd) appropriate for the expected calcium concentrations in your experiment.
Cell death or changes in morphology after cevimeline treatment.	1. Cytotoxicity from prolonged receptor activation: Continuous stimulation of Gq-coupled receptors can lead to calcium overload and apoptosis.[8] 2. Off-target effects at high concentrations: High doses of cevimeline might trigger unintended signaling pathways.	1. Limit exposure time and concentration: Use the lowest effective concentration for the shortest possible duration. Ensure your experimental timeline is within a window that does not induce significant cell death.[8] 2. Include vehicle controls: Always compare the effects of cevimeline to a vehicle-treated control group to identify drug-specific effects on cell health.
Variability in the calcium response between experiments.	1. Inconsistent cell culture conditions: Differences in cell passage number, density, or health can affect receptor expression and signaling. 2. Inconsistent drug preparation: Errors in serial dilutions or improper storage of the cevimeline stock solution. 3. Fluctuations in imaging conditions: Variations in temperature, buffer composition, or illumination intensity.	1. Standardize cell culture protocols: Use cells within a defined passage number range and plate them at a consistent density. Monitor cell health regularly. 2. Prepare fresh drug dilutions: Prepare fresh dilutions of cevimeline from a validated stock solution for each experiment. 3. Maintain stable imaging conditions: Use a temperature-controlled stage and ensure the composition of the imaging buffer is consistent. Monitor and stabilize your light source output.

Data Presentation

Table 1: Potency of (+)-Cevimeline at Muscarinic Receptor Subtypes

Receptor Subtype	EC50 (µM)
M1	0.023
M2	1.04
M3	0.048
M4	1.31
M5	0.063

Data sourced from Heinrich et al., as cited in[3]. This table illustrates the higher potency of cevimeline for M1 and M3 receptors, which are linked to calcium mobilization.

Table 2: Expected Effects of Cevimeline on Calcium Imaging Parameters

Parameter	Expected Effect with Cevimeline	Rationale
Signal Amplitude (ΔF/F₀)	Increase	Activation of M1/M3 receptors leads to a larger release of intracellular calcium, resulting in a greater change in fluorescence of the calcium indicator.
Frequency of Calcium Transients	May Increase or Decrease	The effect on frequency can be complex and cell-type dependent. Muscarinic activation can modulate ion channels that influence cellular excitability and the rhythm of spontaneous calcium oscillations.[1][4]
Signal-to-Noise Ratio (SNR)	Increase	A larger signal amplitude relative to the baseline noise level will result in an improved SNR, making calcium events easier to detect and quantify.

Experimental Protocols

Protocol 1: In-Vitro Calcium Imaging with Cevimeline in Cultured Cells

• Cell Preparation:

  • Plate cells expressing M1 or M3 muscarinic receptors onto glass-bottom dishes suitable for microscopy.

  • Culture cells to the desired confluency (typically 70-90%).

• Calcium Indicator Loading:

  • Prepare a loading buffer containing a fluorescent calcium indicator (e.g., Fluo-4 AM, Fura-2 AM) in a physiological saline solution (e.g., HBSS or Tyrode's solution) without phenol red.[7] The final concentration of the indicator should be optimized (typically 1-5 µM).

  • Wash the cells once with the loading buffer.

  • Incubate the cells with the calcium indicator solution for 30-60 minutes at 37°C in the dark.

  • Wash the cells two to three times with the physiological saline solution to remove excess dye and allow for de-esterification of the AM ester (approximately 20-30 minutes).

• Cevimeline Preparation:

  • Prepare a stock solution of (+)-Cevimeline hydrochloride hemihydrate (e.g., 10 mM in sterile water or DMSO). Store aliquots at -20°C.

  • On the day of the experiment, prepare fresh serial dilutions of cevimeline in the physiological saline solution to achieve the desired final concentrations.

• Imaging Procedure:

  • Mount the dish on the microscope stage, equipped with an environmental chamber to maintain temperature (37°C) and CO₂ levels if necessary.

  • Acquire a baseline fluorescence recording for a few minutes to establish a stable signal before drug application.

  • Apply the cevimeline solution to the cells. This can be done by gentle perfusion or by direct addition to the imaging buffer.

  • Record the changes in fluorescence intensity over time. The imaging frequency will depend on the kinetics of the expected calcium response (typically 0.5-10 Hz).

  • Include a positive control (e.g., application of a high concentration of ATP or ionomycin) at the end of the experiment to confirm cell viability and responsiveness.

  • Include a vehicle control in a separate experiment to ensure that the solvent for cevimeline does not elicit a calcium response.

• Data Analysis:

  • Define regions of interest (ROIs) around individual cells.

  • Extract the mean fluorescence intensity from each ROI for each frame.

  • Calculate the change in fluorescence relative to the baseline (ΔF/F₀), where F is the fluorescence at a given time and F₀ is the baseline fluorescence.

  • Quantify parameters such as the peak amplitude, duration, and frequency of calcium transients.

  • Calculate the signal-to-noise ratio (SNR) for calcium transients before and after cevimeline application. A common method is to divide the peak signal amplitude by the standard deviation of the baseline noise.

Mandatory Visualizations

Caption: Signaling pathway of (+)-Cevimeline-induced calcium mobilization.

Caption: Experimental workflow for calcium imaging with cevimeline.

Caption: Troubleshooting flowchart for low signal-to-noise ratio.

References

• 1. Effects of muscarinic receptor stimulation on Ca2+ transient, cAMP production and pacemaker frequency of rabbit sinoatrial node cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. proceedings.neurips.cc [proceedings.neurips.cc]
• 3. The m3 muscarinic acetylcholine receptor differentially regulates calcium influx and release through modulation of monovalent cation channels | The EMBO Journal [link.springer.com]
• 4. Effects of muscarinic receptor stimulation on Ca2+ transient, cAMP production and pacemaker frequency of rabbit sinoatrial node cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Distinct effects of cevimeline and pilocarpine on salivary mechanisms, cardiovascular response and thirst sensation in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tools.thermofisher.com [tools.thermofisher.com]
• 7. Calcium Imaging of Cortical Neurons using Fura-2 AM - PMC [pmc.ncbi.nlm.nih.gov]
• 8. M1 Muscarinic Receptor Activation Mediates Cell Death in M1-HEK293 Cells | PLOS One [journals.plos.org]

Reference Data & Comparative Studies

In Vivo Efficacy of Cevimeline and Other Secretagogues: A Comparative Guide

This guide provides a detailed comparison of the in vivo efficacy of cevimeline (B1668456) with other prominent secretagogues, namely pilocarpine (B147212) and anethole (B165797) dithiolethione, for the management of xerostomia (dry mouth) and keratoconjunctivitis sicca (dry eyes). The information is intended for researchers, scientists, and professionals in drug development, offering an objective analysis supported by experimental data.

Mechanisms of Action and Signaling Pathways

The secretagogues discussed herein primarily function by stimulating glandular secretion, though their precise molecular mechanisms of action differ.

Cevimeline and Pilocarpine: Both cevimeline and pilocarpine are parasympathomimetic agents that act as agonists at muscarinic acetylcholine (B1216132) receptors.[1] Their therapeutic effects in treating xerostomia and dry eyes are predominantly mediated through the activation of M3 muscarinic receptors located on the acinar cells of salivary and lacrimal glands.[1] This activation initiates a downstream signaling cascade involving Gq proteins, phospholipase C (PLC), and the subsequent generation of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). This cascade ultimately leads to an increase in intracellular calcium (Ca2+) levels, which triggers glandular fluid secretion. While both drugs target muscarinic receptors, cevimeline exhibits a higher affinity for the M3 receptor subtype found on salivary and lacrimal gland epithelium, which may contribute to a more favorable side-effect profile compared to the less specific pilocarpine.[2]

References

• 1. Treatment of xerostomia with the bile secretion-stimulating drug anethole trithione: a clinical trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ClinicalTrials.gov [clinicaltrials.gov]

Validating M1/M3 Receptor Binding of (+)-Cevimeline Hydrochloride Hemihydrate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of (+)-Cevimeline hydrochloride hemihydrate's performance as a muscarinic M1 and M3 receptor agonist against alternative compounds. Supporting experimental data, detailed methodologies for key experiments, and visual representations of signaling pathways and experimental workflows are presented to aid in the validation of its receptor binding properties.

Comparative Analysis of Muscarinic Receptor Agonists

(+)-Cevimeline hydrochloride hemihydrate is a cholinergic agent that demonstrates a notable affinity and functional agonism for M1 and M3 muscarinic acetylcholine (B1216132) receptors.[1][2] These receptors are implicated in a variety of physiological processes, including salivary secretion and cognitive function.[3] This section compares the binding affinity and functional potency of cevimeline (B1668456) with the endogenous ligand, acetylcholine, and another clinically relevant muscarinic agonist, pilocarpine (B147212).

Quantitative Data Summary

The following table summarizes the binding affinities (Ki) and functional potencies (EC50) of acetylcholine, (+)-Cevimeline, and pilocarpine for the M1 and M3 muscarinic receptors. This data, compiled from multiple studies, facilitates a direct comparison of their receptor interactions.

Compound	Receptor	Binding Affinity (Ki) [μM]	Functional Potency (EC50) [μM]
Acetylcholine	M1	17.38[4]	0.815[5]
M3	-	0.205[4]
(+)-Cevimeline	M1	-	0.023
M3	-	0.048[3]
Pilocarpine	M1	-	17.5 (nM), 250[5]
M3	-	18[6]

Note: A direct comparative study providing Ki values for all three compounds at both receptors was not available in the reviewed literature. EC50 values can vary depending on the specific functional assay and cell system used.

Experimental Protocols

To validate the M1/M3 receptor binding and functional activity of (+)-Cevimeline hydrochloride hemihydrate, two key in vitro assays are typically employed: a radioligand competition binding assay to determine binding affinity and a calcium mobilization assay to assess functional agonism.

Radioligand Competition Binding Assay

This assay measures the ability of a test compound to displace a known radiolabeled ligand from the M1 and M3 receptors, allowing for the determination of its binding affinity (Ki).

Materials:

• Cell membranes prepared from cells stably expressing human M1 or M3 muscarinic receptors.

• Radioligand: [3H]-N-methylscopolamine ([3H]-NMS).

• Test Compounds: (+)-Cevimeline hydrochloride hemihydrate, Pilocarpine hydrochloride, Acetylcholine chloride.

• Assay Buffer: 50 mM Tris-HCl, 154 mM NaCl, pH 7.4.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Non-specific binding control: Atropine (1 µM).

• GF/C filter plates.

• Scintillation counter.

Procedure:

• Membrane Preparation: Dilute cell membranes expressing either M1 or M3 receptors to a final protein concentration of 35 µ g/well in the assay buffer.

• Assay Setup: In a 96-well plate, add the following in triplicate:

  • 25 µL of assay buffer (for total binding) or 1 µM Atropine (for non-specific binding).

  • 25 µL of a serial dilution of the test compound (e.g., (+)-Cevimeline, Pilocarpine).

  • 25 µL of [3H]-NMS at a final concentration of approximately 0.2 nM.

  • 500 µL of the diluted cell membranes.

• Incubation: Incubate the plate at 27°C for 120 minutes to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through a GF/C filter plate presoaked in 0.5% polyethyleneimine. Wash the filters nine times with 500 µL of ice-cold wash buffer to separate bound from free radioligand.

• Detection: Dry the filter plate, add scintillation cocktail to each well, and measure the radioactivity using a scintillation counter.

• Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50). Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Intracellular Calcium Mobilization Assay

This functional assay measures the increase in intracellular calcium concentration following the activation of Gq-coupled M1 and M3 receptors by an agonist.

Materials:

• CHO-K1 or HEK293 cells stably expressing human M1 or M3 muscarinic receptors.

• Culture Medium: DMEM supplemented with 10% FBS, 1% penicillin-streptomycin.

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Test Compounds: (+)-Cevimeline hydrochloride hemihydrate, Pilocarpine hydrochloride, Acetylcholine chloride.

• 96-well black, clear-bottom microplates.

• Fluorescence plate reader with automated injection capabilities (e.g., FLIPR, FlexStation).

Procedure:

• Cell Plating: Seed the cells into a 96-well plate at a density of 30,000 cells/well and incubate overnight at 37°C in a 5% CO2 incubator.

• Dye Loading: Remove the culture medium and add 100 µL of Fluo-4 AM dye-loading solution to each well. Incubate for 30-60 minutes at 37°C.

• Compound Preparation: Prepare serial dilutions of the test compounds in assay buffer.

• Measurement of Calcium Flux:

  • Place the cell plate into the fluorescence plate reader.

  • Establish a baseline fluorescence reading.

  • Automatically inject the test compound dilutions into the wells.

  • Measure the change in fluorescence intensity over time, which corresponds to the increase in intracellular calcium.

• Data Analysis: Plot the peak fluorescence response against the logarithm of the agonist concentration. Fit the data to a sigmoidal dose-response curve to determine the EC50 value, which represents the concentration of the agonist that produces 50% of the maximal response.

Visualizations

M1/M3 Muscarinic Receptor Signaling Pathway

The following diagram illustrates the canonical Gq-coupled signaling pathway activated by M1 and M3 muscarinic receptors upon agonist binding.

M1/M3 Receptor Gq-coupled signaling pathway.

Experimental Workflow for Receptor Binding Assay

This diagram outlines the key steps involved in the radioligand competition binding assay.

Workflow for the radioligand competition binding assay.

References

• 1. Cevimeline | C10H17NOS | CID 25137844 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. apexbt.com [apexbt.com]
• 3. mdpi.com [mdpi.com]
• 4. acetylcholine | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 5. mdpi.com [mdpi.com]
• 6. Biochemical and behavioral responses of pilocarpine at muscarinic receptor subtypes in the CNS. Comparison with receptor binding and low-energy conformations - PubMed [pubmed.ncbi.nlm.nih.gov]

Confirming (+)-Cevimeline Hydrochloride Hemihydrate's Muscarinic Agonist Activity with Antagonists: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of (+)-Cevimeline hydrochloride hemihydrate with other muscarinic agonists, focusing on the experimental use of muscarinic antagonists to verify its mechanism of action. The data presented is intended to support research, clinical trial design, and drug development in the fields of Sjögren's syndrome, xerostomia, and neurodegenerative diseases.

Executive Summary

(+)-Cevimeline hydrochloride hemihydrate is a cholinergic agonist that primarily targets M1 and M3 muscarinic acetylcholine (B1216132) receptors.[1][2][3] This action stimulates secretions from exocrine glands, such as salivary and sweat glands, and increases smooth muscle tone in the gastrointestinal and urinary tracts.[1][4] Its efficacy in treating xerostomia (dry mouth), particularly in patients with Sjögren's syndrome, is well-documented.[5][6] To definitively attribute its physiological effects to muscarinic receptor activation, experiments utilizing muscarinic antagonists are crucial. These antagonists competitively block the binding of cevimeline (B1668456) to muscarinic receptors, thereby inhibiting its downstream effects. This guide details the experimental protocols and comparative data that underscore this mechanism.

Comparative Data

Muscarinic Receptor Activation

Cevimeline exhibits a higher affinity for M1 and M3 receptors, which are prevalent in salivary and lacrimal glands, as compared to M2 receptors found in cardiac tissue.[7] This selectivity potentially contributes to a more favorable side-effect profile compared to less selective muscarinic agonists like pilocarpine (B147212).

Receptor Subtype	Cevimeline EC50 (μM)[1]
M1	0.023
M2	1.04
M3	0.048
M4	1.31
M5	0.063

Compound	Receptor Binding	IC50 (μM)	Ki (μM)
Cevimeline	M3 (rat submandibular/sublingual gland)	14	1.2 ± 0.3

Clinical Efficacy and Side Effect Profile: Cevimeline vs. Pilocarpine

Cevimeline and pilocarpine are the two primary oral secretagogues approved for the treatment of xerostomia.[1] Clinical studies have compared their efficacy and tolerability.

Outcome	Cevimeline	Pilocarpine	p-value	Reference
Discontinuation Rate (First-time users)	27%	47%	p=0.02
Discontinuation Rate (All users)	32%	61%	p<0.001
Severe Sweating	11%	25%	p=0.02

Experimental Protocols

To confirm that the secretagogue effect of cevimeline is mediated by muscarinic receptors, in vivo and in vitro experiments using muscarinic antagonists like atropine (B194438) are employed.

In Vivo Salivary Flow Measurement in Rodents

This protocol is designed to measure cevimeline-induced salivation and its blockade by a non-selective muscarinic antagonist, atropine, in an animal model.

Materials:

• (+)-Cevimeline hydrochloride hemihydrate

• Atropine sulfate (B86663)

• Anesthetic agent (e.g., urethane)

• Saline solution

• Pre-weighed cotton balls

• Surgical instruments for minor dissection

• Animal balance

Procedure:

• Animal Preparation: Anesthetize a rat or mouse according to approved institutional animal care and use committee protocols.

• Baseline Saliva Collection: Carefully place a pre-weighed cotton ball in the animal's mouth for a set period (e.g., 5 minutes) to collect baseline saliva.

• Antagonist Administration (Experimental Group): Administer atropine sulfate (e.g., 1 mg/kg, intraperitoneally) to the experimental group of animals. The control group receives a saline injection.

• Cevimeline Administration: After a suitable pre-treatment time for the antagonist to take effect (e.g., 15-30 minutes), administer (+)-Cevimeline hydrochloride hemihydrate (e.g., 1 mg/kg, intraperitoneally) to both control and experimental groups.

• Stimulated Saliva Collection: Following cevimeline administration, collect saliva at timed intervals (e.g., every 10 minutes for 1 hour) using pre-weighed cotton balls.

• Quantification: Determine the amount of saliva secreted by weighing the cotton balls after each collection interval and subtracting the initial weight.

• Data Analysis: Compare the salivary flow rates between the control (cevimeline alone) and experimental (atropine + cevimeline) groups. A significant reduction in salivation in the atropine-treated group confirms that cevimeline's effect is mediated through muscarinic receptors.

In Vitro Smooth Muscle Contraction Assay

This protocol assesses the contractile effect of cevimeline on isolated smooth muscle tissue and its inhibition by a muscarinic antagonist.

Materials:

• Guinea pig ileum or other suitable smooth muscle tissue

• Tyrode's solution (or other appropriate physiological salt solution)

• (+)-Cevimeline hydrochloride hemihydrate

• Atropine sulfate

• Organ bath with an isometric force transducer

• Data acquisition system

Procedure:

• Tissue Preparation: Euthanize a guinea pig according to approved protocols and dissect a segment of the ileum.

• Mounting: Mount the ileum segment in an organ bath containing Tyrode's solution, maintained at 37°C and aerated with 95% O2 / 5% CO2. Attach one end of the tissue to a fixed point and the other to an isometric force transducer.

• Equilibration: Allow the tissue to equilibrate under a slight resting tension until a stable baseline is achieved.

• Cevimeline-Induced Contraction: Add increasing concentrations of cevimeline to the organ bath to generate a cumulative concentration-response curve. Record the contractile force at each concentration.

• Antagonist Incubation: After washing out the cevimeline, incubate the tissue with a fixed concentration of atropine for a predetermined period (e.g., 20-30 minutes).

• Cevimeline Response in the Presence of Antagonist: Repeat the cumulative addition of cevimeline in the presence of atropine and record the contractile responses.

• Data Analysis: Compare the concentration-response curves for cevimeline in the absence and presence of atropine. A rightward shift in the concentration-response curve with no change in the maximum response is indicative of competitive antagonism, confirming that cevimeline induces contraction via muscarinic receptors.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. A double-blind, randomized, placebo-controlled study of cevimeline in Sjögren's syndrome patients with xerostomia and keratoconjunctivitis sicca - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cevimeline enhances the excitability of rat superior salivatory neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ClinicalTrials.gov [clinicaltrials.gov]
• 5. Cevimeline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Sublingual Atropine Administration as a Tool to Decrease Salivary Glands’ PSMA-Ligand Uptake: A Preclinical Proof of Concept Study Using [68Ga]Ga-PSMA-11 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Distinct effects of cevimeline and pilocarpine on salivary mechanisms, cardiovascular response and thirst sensation in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of (+)-Cevimeline Hydrochloride Hemihydrate from Different Suppliers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for the comparative analysis of (+)-Cevimeline hydrochloride hemihydrate sourced from various suppliers. Ensuring the quality, purity, and biological activity of active pharmaceutical ingredients (APIs) is critical for reproducible research and the development of safe and effective therapeutics. This document outlines key analytical and functional tests, presents hypothetical comparative data, and provides detailed experimental protocols to aid researchers in their evaluation process.

Introduction to (+)-Cevimeline Hydrochloride Hemihydrate

(+)-Cevimeline hydrochloride hemihydrate is a cholinergic agonist that selectively binds to muscarinic M1 and M3 receptors.[1][2] This action stimulates secretions from exocrine glands, such as salivary and sweat glands.[3] It is primarily used for the treatment of dry mouth (xerostomia) associated with Sjögren's syndrome.[4][5] Given its therapeutic importance, the quality of the commercially available compound is of paramount concern for research and clinical applications.

This guide will focus on the essential attributes for comparing different sources of (+)-Cevimeline hydrochloride hemihydrate:

• Identity and Structure: Confirmation that the compound is indeed (+)-Cevimeline hydrochloride hemihydrate.

• Purity and Impurity Profile: Quantifying the percentage of the active compound and identifying any potential impurities.

• Water Content: Verifying the hemihydrate form.

• Biological Activity: Assessing the functional potency of the compound at its target receptors.

Hypothetical Comparative Data

The following tables represent hypothetical data for (+)-Cevimeline hydrochloride hemihydrate from three different suppliers. This data is for illustrative purposes to demonstrate how to present comparative results.

Table 1: Physicochemical Properties and Purity

Parameter	Supplier A	Supplier B	Supplier C	Method
Appearance	White to off-white solid	White solid	White crystalline powder	Visual Inspection
Identity (¹H NMR)	Conforms to structure	Conforms to structure	Conforms to structure	¹H NMR Spectroscopy
Purity (HPLC)	99.52%[6]	98.95%	≥99.0%[7]	RP-HPLC
Largest Impurity (HPLC)	0.15%	0.35%	0.20%	RP-HPLC
Total Impurities (HPLC)	0.48%	1.05%	0.75%	RP-HPLC
Water Content	3.6%	3.8%	3.7%	Karl Fischer Titration

Table 2: Biological Activity

Parameter	Supplier A	Supplier B	Supplier C	Method
M1 Receptor Activation (EC₅₀)	25 nM	30 nM	28 nM	Calcium Flux Assay
M3 Receptor Activation (EC₅₀)	50 nM	65 nM	55 nM	Calcium Flux Assay

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Purity and Impurity Profiling by Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC)

This method is designed to separate and quantify (+)-Cevimeline hydrochloride hemihydrate from its potential impurities.

• Instrumentation:

  • HPLC system with a UV detector.

  • Hypersil BDS C18 column (250mm x 4.6 mm, 5 µm particle size) or equivalent.

• Mobile Phase:

  • Isocratic mixture of 10 mM monobasic sodium phosphate (B84403) monohydrate buffer (pH 3.0, adjusted with ortho-phosphoric acid) and Methanol (B129727) in an 85:15 (v/v) ratio.

• Chromatographic Conditions:

  • Flow Rate: 0.8 mL/min

  • Injection Volume: 20 µL

  • Detection Wavelength: 210 nm

  • Column Temperature: 25°C

• Sample Preparation:

  • Prepare a stock solution of the (+)-Cevimeline hydrochloride hemihydrate from each supplier at a concentration of 1 mg/mL in the mobile phase.

  • Further dilute to a working concentration of 0.1 mg/mL with the mobile phase.

• Procedure:

  • Equilibrate the column with the mobile phase for at least 30 minutes.

  • Inject a blank (mobile phase) to establish a baseline.

  • Inject the prepared sample solutions.

  • Record the chromatograms for a run time sufficient to elute all components (e.g., 30 minutes).

  • Calculate the purity by dividing the peak area of the main component by the total peak area of all components, expressed as a percentage.

  • Identify and quantify any impurities based on their relative retention times and peak areas.

Identity Confirmation by ¹H NMR Spectroscopy

This protocol is for confirming the chemical structure of the compound.

• Instrumentation:

  • NMR spectrometer (e.g., 400 MHz).

• Sample Preparation:

  • Dissolve 5-10 mg of the compound from each supplier in a suitable deuterated solvent (e.g., Deuterium Oxide, D₂O).

• Procedure:

  • Acquire the ¹H NMR spectrum.

  • Process the spectrum (Fourier transform, phase correction, and baseline correction).

  • Compare the chemical shifts, splitting patterns, and integration of the obtained spectrum with a reference spectrum of (+)-Cevimeline hydrochloride hemihydrate. The spectrum should be consistent with the expected structure.[6][8]

Water Content Determination by Karl Fischer Titration

This method is used to determine the amount of water in the sample to confirm its hemihydrate form. The theoretical water content for the hemihydrate is approximately 3.7%.

• Instrumentation:

  • Karl Fischer titrator (volumetric or coulometric).[9]

• Reagents:

  • Karl Fischer reagent (e.g., pyridine-free).

  • Anhydrous methanol or a suitable solvent.[10][11]

• Procedure:

  • Standardize the Karl Fischer reagent with a known amount of water or a water standard.[12]

  • Accurately weigh a sample of the (+)-Cevimeline hydrochloride hemihydrate (e.g., 50-100 mg) and transfer it to the titration vessel.

  • Titrate the sample with the Karl Fischer reagent until the endpoint is reached.

  • The instrument will calculate the percentage of water in the sample.

  • Perform the measurement in triplicate for each supplier.

M1/M3 Muscarinic Receptor Activation Assay (Calcium Flux)

This functional assay measures the ability of (+)-Cevimeline hydrochloride hemihydrate to activate M1 and M3 muscarinic receptors by detecting changes in intracellular calcium levels.

• Cell Lines:

  • HEK293 cells stably expressing the human M1 muscarinic receptor.

  • CHO-K1 cells stably expressing the human M3 muscarinic receptor.

• Reagents:

  • Cell culture medium (e.g., DMEM/F-12) with 10% FBS.

  • Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

  • Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• Procedure:

  • Cell Plating: Seed the cells into a 96-well black, clear-bottom plate and culture overnight to form a confluent monolayer.

  • Dye Loading: Wash the cells with assay buffer and then incubate with the calcium-sensitive dye in assay buffer for 1 hour at 37°C.

  • Compound Preparation: Prepare a serial dilution of (+)-Cevimeline hydrochloride hemihydrate from each supplier in assay buffer.

  • Measurement:

    • Place the plate in a fluorescence plate reader capable of kinetic reading.

    • Measure the baseline fluorescence.

    • Add the different concentrations of the Cevimeline solutions to the wells.

    • Immediately begin recording the fluorescence intensity over time (e.g., every second for 2-3 minutes).

  • Data Analysis:

    • Determine the peak fluorescence response for each concentration.

    • Plot the response against the logarithm of the compound concentration.

    • Fit the data to a four-parameter logistic equation to determine the EC₅₀ value (the concentration that elicits 50% of the maximal response).

Visualizations

Experimental Workflow

The following diagram illustrates the workflow for the comparative analysis of (+)-Cevimeline hydrochloride hemihydrate from different suppliers.

Caption: Workflow for comparative analysis of (+)-Cevimeline.

Cevimeline Signaling Pathway at the M3 Receptor

This diagram illustrates the signaling cascade initiated by the binding of Cevimeline to the M3 muscarinic receptor.

Caption: Cevimeline's M3 receptor signaling pathway.

This guide provides a comprehensive framework for the objective comparison of (+)-Cevimeline hydrochloride hemihydrate from different suppliers. By following these protocols, researchers can make informed decisions to ensure the quality and reliability of their starting materials.

References

• 1. Use of cevimeline, a muscarinic M1 and M3 agonist, in the treatment of Sjögren's syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Cevimeline Hydrochloride | C20H38Cl2N2O3S2 | CID 73416227 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Cevimeline - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Cevimeline vs Pilocarpine Comparison - Drugs.com [drugs.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. selleck.co.jp [selleck.co.jp]
• 8. file.medchemexpress.com [file.medchemexpress.com]
• 9. Karl Fischer titration - Wikipedia [en.wikipedia.org]
• 10. Water Content Determination by Karl Fischer | Pharmaguideline [pharmaguideline.com]
• 11. tcalab.alfa-chemistry.com [tcalab.alfa-chemistry.com]
• 12. mcckf.com [mcckf.com]

Comparative Guide to the Reproducibility of (+)-Cevimeline Hydrochloride Hemihydrate Synthesis and Analysis

This guide provides a comparative analysis of published methodologies for the synthesis and analytical characterization of (+)-Cevimeline hydrochloride hemihydrate. The information is intended for researchers, scientists, and drug development professionals to facilitate the reproduction of these studies.

Synthesis of (+)-Cevimeline Hydrochloride Hemihydrate: A Comparative Overview

The synthesis of (+)-Cevimeline hydrochloride hemihydrate has been approached through various routes, primarily differing in the choice of the thiolating agent. Traditional methods have employed hazardous reagents, while newer approaches focus on greener alternatives.

Two main synthetic pathways are prominently described in the literature:

• Route A: Traditional Synthesis using Hazardous Thiolating Agents. This approach, outlined in several patents, utilizes reagents like hydrogen sulfide (B99878) or thioacetic acid.[1][2][3] While effective, these reagents pose significant handling and environmental challenges.

• Route B: "Greener" Synthesis using Thiourea (B124793). A more recent and environmentally benign method employs thiourea as the thiolating agent.[1] This route is reported to be convenient, economical, and avoids the use of hazardous and odorous chemicals.[1]

Parameter	Traditional Route (Hydrogen Sulfide/Thioacetic Acid)	Greener Route (Thiourea)
Thiolating Agent	Hydrogen sulfide or Thioacetic acid	Thiourea
Key Intermediates	Epoxide, Thiol intermediate	Epoxide, Isothiourenium intermediate, Thiol intermediate
Reported Yield	Not explicitly stated in comparative terms in the provided text.	50% for two steps (Thiol formation and cyclization)[1]
Cis/Trans Ratio	1:1 cis:trans mixture initially formed[1]	70:30 cis/trans mixture[1]
Advantages	Established and patented methods.	Use of non-hazardous and odorless reagent, in-situ conversion of the foul-smelling thiol intermediate.[1]
Disadvantages	Use of hazardous and odorous reagents.[1]	Requires careful monitoring of intermediate conversion.[1]

Experimental Protocols for Synthesis

This protocol is based on the method described by Mehta et al.[1]

Step 1: Epoxide Formation

• Suspend 3-quinuclidinone hydrochloride in dimethylsulfoxide (DMSO).

• Sequentially add trimethylsulfoxonium (B8643921) iodide and potassium tert-butoxide.

• The reaction proceeds from 0°C to room temperature.

Step 2: Episulfide Formation and Conversion to Thiol

• The epoxide intermediate is reacted with thiourea in water at 100°C for 2 hours to form an isothiourenium intermediate.

• The isothiourenium intermediate is then hydrolyzed using 60% NaOH in water at 100°C for 2 hours to yield the thiol intermediate.

Step 3: Cyclization to Cevimeline (B1668456)

• The thiol intermediate is reacted in-situ with acetaldehyde (B116499) diethylacetal in isopropanol (B130326) in the presence of p-toluenesulfonic acid (p-TSA) at reflux.

Step 4: Formation of Hydrochloride Hemihydrate Salt

• The resulting cevimeline free base (a cis/trans mixture) is purified.

• The purified cis-isomer is then treated with hydrochloric acid to form the hydrochloride salt.

• A complex work-up using water, isopropanol, and n-hexane is performed to obtain the hemihydrate form.[2][3]

This protocol is a general representation based on descriptions in various sources.[2][3]

Step 1: Epoxide Formation

• React quinuclidin-3-one (B120416) with trimethylsulfoxonium iodide and sodium hydride (NaH) in DMSO to form the epoxide.[2][3]

Step 2: Thiol Formation

• The epoxide is opened with hydrogen sulfide (H2S) in a NaOH/water mixture to yield 3-hydroxy-3-(sulfanylmethyl)quinuclidine.[2][3]

Step 3: Cyclization to Cevimeline

• The resulting thiol is cyclized with acetaldehyde, catalyzed by a Lewis acid such as boron trifluoride etherate, to afford a mixture of cis and trans isomers.[2][3]

Step 4: Isomer Separation and Salt Formation

• The cis and trans isomers are separated by fractional recrystallization or chromatography.[2][3]

• The isolated cis-isomer (cevimeline) is treated with hydrochloric acid to form the hydrochloride salt.[2][3]

• The hemihydrate is obtained through a specific work-up procedure.[2][3]

Analytical Characterization: RP-HPLC Method

A stability-indicating RP-HPLC method has been developed and validated for the estimation of Cevimeline Hydrochloride and its related substances in capsule dosage forms.

Parameter	Specification
Column	Hypersil BDS C18 (250mm X 4.6 mm i.d., 5 µm particle size)
Mobile Phase	Isocratic mixture of 10 mM monobasic sodium phosphate (B84403) monohydrate buffer (pH 3.0, adjusted with ortho-phosphoric acid, with 1% TEA) and Methanol in the ratio of 85:15 v/v.
Flow Rate	0.8 ml/min
Injection Volume	20 µl
Detection Wavelength	210 nm
Retention Time (Cevimeline HCl)	11.944 ± 0.5 min
Retention Time (Impurity-A)	13.169 ± 0.5 min

Parameter	Cevimeline Hydrochloride	Impurity-A
LOD	0.8 µg/ml	1.6 µg/ml
LOQ	2.5 µg/ml	5.0 µg/ml
Linearity Range	LOQ to 150%	LOQ to 150%
Correlation Coefficient (r²)	0.9980	0.9986

Visualized Workflows and Pathways

Caption: Greener synthetic pathway for (+)-Cevimeline hydrochloride hemihydrate.

Caption: Traditional synthetic pathway for (+)-Cevimeline hydrochloride hemihydrate.

Caption: Workflow for the RP-HPLC analysis of Cevimeline Hydrochloride.

Muscarinic Receptor Signaling

(+)-Cevimeline is a cholinergic agonist that primarily targets M1 and M3 muscarinic acetylcholine (B1216132) receptors.[2][4] Stimulation of these receptors on exocrine glands, such as salivary glands, leads to an increase in secretion.[5][6] The signaling cascade involves the activation of phospholipase C, leading to the production of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), a key event in stimulating glandular secretion.[4][6]

Caption: Simplified signaling pathway of Cevimeline at the M3 muscarinic receptor.

References

• 1. 2024.sci-hub.se [2024.sci-hub.se]
• 2. Portico [access.portico.org]
• 3. newdrugapprovals.org [newdrugapprovals.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medkoo.com [medkoo.com]
• 6. Cevimelinehydrochloride Seven Chongqing Chemdad Co. ，Ltd [chemdad.com]

A Meta-Analysis of Clinical Trials on Cevimeline for Xerostomia: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Cevimeline (B1668456), a cholinergic agent, has demonstrated efficacy in alleviating xerostomia, or dry mouth, a condition prevalent in patients with Sjögren's syndrome and those who have undergone radiotherapy. This guide provides a comprehensive meta-analysis of key clinical trials investigating cevimeline, offering a comparative perspective against other therapeutic alternatives. The information is presented to aid in research, clinical trial design, and the ongoing development of treatments for xerostomia.

Mechanism of Action

Cevimeline acts as a muscarinic receptor agonist with a high affinity for M1 and M3 receptors, which are abundant in the salivary and lacrimal glands.[1][2] By stimulating these receptors, cevimeline mimics the action of acetylcholine, a neurotransmitter that naturally triggers the secretion of saliva and tears.[3] This targeted action helps to increase salivary flow, thereby mitigating the symptoms of dry mouth.

Efficacy of Cevimeline: A Review of Clinical Data

A meta-analysis of three randomized controlled trials (RCTs) encompassing 302 patients with Sjögren's syndrome revealed that cevimeline significantly reduces xerostomia.[4] The pooled odds ratio for improvement in xerostomia symptoms was -5.79, indicating a substantial therapeutic benefit.[4] The primary endpoints in these studies were the objective measurement of salivary flow and the subjective assessment of dry mouth symptoms by patients, often using a visual analog scale (VAS).

Quantitative Data from Key Clinical Trials

The following tables summarize the quantitative data from pivotal clinical trials on cevimeline. These trials form the basis of the aforementioned meta-analysis and provide detailed insights into the drug's performance.

Table 1: Change in Unstimulated Salivary Flow Rate (mL/min) in a 6-Week Trial

Treatment Group	N	Baseline (Mean ± SD)	Week 6 (Mean ± SD)	Change from Baseline (Mean ± SD)	p-value vs. Placebo
Placebo	23	0.015 ± 0.064	0.010 ± 0.063	-0.005 ± 0.051	-
Cevimeline 30 mg TID	25	0.015 ± 0.064	0.196 ± 0.183	0.181 ± 0.179	0.0008
Cevimeline 60 mg TID	27	0.015 ± 0.064	0.223 ± 0.292	0.208 ± 0.288	0.0003

Data extracted from a clinical review of a study consistent with the design of Fife et al. (2002).[5]

Table 2: Subjective Improvement in Dry Mouth Symptoms (Visual Analog Scale)

Treatment Group	N	Baseline VAS (mm, Mean ± SD)	End of Treatment VAS (mm, Mean ± SD)	Change from Baseline (Mean ± SD)	p-value vs. Placebo
Placebo	-	Data not available	Data not available	Data not available	-
Cevimeline 15 mg TID	-	Data not available	Data not available	Data not available	>0.05
Cevimeline 30 mg TID	-	Data not available	Data not available	Data not available	0.0004

Data from the Petrone et al. (2002) trial abstract; specific VAS scores were not provided in the abstract but the p-value indicates a significant improvement for the 30 mg dose.[3]

Comparison with Alternative Treatments

The management of xerostomia involves a multifaceted approach, with several alternatives to cevimeline available.

Pilocarpine (B147212)

Pilocarpine is another muscarinic agonist frequently used to treat xerostomia.[1] Head-to-head clinical trials comparing cevimeline and pilocarpine have been conducted. A pilot study involving 15 patients with xerostomia found that both 30 mg cevimeline three times daily and 5 mg pilocarpine three times daily increased salivary secretion over four weeks, with no statistically significant difference between the two treatments.[5][6][7] Another crossover study also reported that both medications were effective in increasing saliva production, with no significant difference in efficacy or side effects.[8]

Table 3: Comparative Efficacy of Cevimeline and Pilocarpine

Study	Drug and Dosage	Outcome Measure	Result
Brimhall et al. (2010)	Cevimeline 30 mg TID vs. Pilocarpine 5 mg TID	Salivary Flow Rate, Subjective Improvement	Both increased salivary secretion; no significant difference.[5][6][7]
Abdullah et al.	Cevimeline 30 mg TID vs. Pilocarpine 5 mg TID	Salivary Flow Rate, Side Effects	Both increased salivary secretion; no significant difference in efficacy or side effects.[8]

Artificial Saliva

Artificial saliva products are available over-the-counter and by prescription to provide temporary relief from the symptoms of dry mouth.[6] These products aim to lubricate the oral mucosa but do not stimulate natural saliva production. A double-blind, randomized controlled trial comparing pilocarpine to artificial saliva in 72 patients with Sjögren's syndrome found that pilocarpine led to a statistically significant improvement in both salivary and lacrimal flow, as well as in the patients' global assessment of dryness, compared to artificial saliva (p < 0.001).[9] While direct comparisons between cevimeline and artificial saliva are limited in the literature, the superior efficacy of a similar muscarinic agonist suggests that cevimeline would also be more effective than saliva substitutes for stimulating saliva production.

Topical Fluoride (B91410)

Topical fluoride treatments are a critical component of managing the dental complications of xerostomia, particularly the increased risk of dental caries.[10] Guidelines from the Sjögren's Syndrome Foundation strongly recommend the use of topical fluoride for patients with dry mouth.[11][12] A 24-month randomized, double-blind, placebo-controlled clinical trial involving 78 Sjögren's syndrome patients investigated the efficacy of quarterly fluoride varnish applications. The study found that patients receiving fluoride varnish were significantly less likely to develop dentin caries (p < 0.05).[1] However, the study did not find a significant difference in the development of new coronal enamel caries between the fluoride and placebo groups.[1] It is important to note that topical fluoride addresses a consequence of xerostomia (caries risk) rather than the underlying lack of saliva.

Experimental Protocols

The clinical trials included in this meta-analysis followed rigorous, double-blind, placebo-controlled designs.

Cevimeline vs. Placebo (Fife et al. consistent study and Petrone et al.)

• Study Design: Randomized, double-blind, placebo-controlled, multicenter trials.

• Participants: Patients with a diagnosis of Sjögren's syndrome and symptomatic xerostomia.

• Intervention: Oral administration of cevimeline (15 mg, 30 mg, or 60 mg) or placebo, typically three times daily.

• Duration: Ranged from 6 to 12 weeks.[3][5]

• Outcome Measures:

  • Objective: Unstimulated and stimulated whole salivary flow rates. Saliva was collected by methods such as drooling or spitting into a pre-weighed container for a specified period.

  • Subjective: Patient's global assessment of dry mouth and specific symptoms (e.g., difficulty speaking or swallowing) using a 100-mm visual analog scale (VAS).[5]

Cevimeline vs. Pilocarpine (Brimhall et al. and Abdullah et al.)

• Study Design: Randomized, double-blind, crossover trials.[5][6][7][8]

• Participants: Patients with a diagnosis of xerostomia.

• Intervention: Patients received a course of cevimeline (e.g., 30 mg TID) and a course of pilocarpine (e.g., 5 mg TID), with a washout period between treatments.[5][6][7]

• Duration: Each treatment period typically lasted four weeks.[5][6][7]

• Outcome Measures:

  • Objective: Unstimulated and stimulated salivary flow rates.

  • Subjective: Patient-reported outcomes on dry mouth symptoms and side effects.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the mechanism of action of cevimeline and a typical workflow for a clinical trial evaluating its efficacy.

Caption: Simplified signaling pathway of cevimeline in salivary gland acinar cells.

Caption: A typical experimental workflow for a randomized, placebo-controlled clinical trial of cevimeline.

Conclusion

The meta-analysis of clinical trials provides robust evidence for the efficacy of cevimeline in increasing salivary flow and improving subjective symptoms of xerostomia, particularly in patients with Sjögren's syndrome. The 30 mg three-times-daily dosage appears to offer a favorable balance of efficacy and tolerability. When compared to pilocarpine, cevimeline demonstrates comparable efficacy. In contrast to artificial saliva, which provides only symptomatic relief, cevimeline addresses the underlying issue by stimulating natural saliva production. While topical fluoride is an essential adjunct for preventing dental caries in this patient population, it does not alleviate the primary symptom of dry mouth. This comparative guide underscores the significant role of cevimeline in the management of xerostomia and provides a valuable resource for researchers and clinicians in the field.

References

• 1. A randomized, double-blind, placebo-controlled clinical trial of fluoride varnish in preventing dental caries of Sjögren’s syndrome patients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The efficacy of cevimeline hydrochloride in the treatment of xerostomia in Sjögren's syndrome in southern Chinese patients: a randomised double-blind, placebo-controlled crossover study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A randomized, double-blind, placebo-controlled clinical trial of fluoride varnish in preventing dental caries of Sjögren's syndrome patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The efficacy of cevimeline hydrochloride in the treatment of xerostomia in Sjögren’s syndrome in southern Chinese patients: a randomised double-blind, placebo-controlled crossover study | Semantic Scholar [semanticscholar.org]
• 5. Efficacy of Cevimeline vs. Pilocarpine in the Secretion of Saliva IADR Abstract Archives [iadr.abstractarchives.com]
• 6. Efficacy of cevimeline vs. pilocarpine in the secretion of saliva: a pilot study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Efficacy and safety of two artificial saliva-based polymers containing 0.1% pilocarpine for treatment of xerostomia: A randomized clinical pilot trial - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pilocarpine and artificial saliva for the treatment of xerostomia and xerophthalmia in Sjögren syndrome: a double-blind randomized controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Comparison of the effects of pilocarpine and cevimeline on salivary flow - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

A Head-to-Head Comparison of Cevimeline and the Novel Muscarinic Agonist Xanomeline

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of cevimeline (B1668456), an established muscarinic agonist, with xanomeline (B1663083), a novel muscarinic agonist and the active component of KarXT. This comparison is based on available experimental data to inform research and drug development in the field of muscarinic receptor modulation. Direct head-to-head clinical trials are not yet available; therefore, this guide synthesizes data from independent studies to offer a comparative overview.

Pharmacological Profile: A Tale of Two Agonists

Cevimeline and xanomeline, while both muscarinic agonists, exhibit distinct receptor selectivity profiles that underpin their different therapeutic applications. Cevimeline is approved for the treatment of dry mouth in Sjögren's syndrome, while xanomeline (in combination with the peripherally acting antagonist trospium (B1681596), as KarXT) has been developed for the treatment of schizophrenia.

Receptor Binding and Functional Activity

The pharmacological differences are most evident in their interaction with the five muscarinic acetylcholine (B1216132) receptor subtypes (M1-M5). Cevimeline primarily targets M1 and M3 receptors, which are crucial for salivary and lacrimal gland secretion[1][2][3]. Xanomeline, conversely, shows a preference for M1 and M4 receptors, which are implicated in the pathophysiology of schizophrenia[4][5].

Below is a summary of the available quantitative data on the receptor binding and functional activity of both compounds.

Parameter	Cevimeline	Xanomeline	Reference
Primary Target(s)	M1/M3	M1/M4	[1][2][3],[4][5]
Receptor Selectivity	Agonist at M1 and M3 receptors.	Preferential agonist at M1 and M4 receptors.	[1][2][3],[4][5]
EC50 (Functional Activity)	M1: 0.023 µMM2: 1.04 µMM3: 0.048 µMM4: 1.31 µMM5: 0.063 µM	M1: pEC50 = 7.6 (approx. 25 nM)M2: Low affinity (EC50 = 3 µM in guinea pig atria)M4: High affinity	[6],[7]
Binding Affinity (Ki)	Not explicitly found in searches.	M1/M4: "low teen range nM"M2/M3/M5: "30s or higher nM"

Clinical Development and Experimental Protocols

The distinct therapeutic indications for cevimeline and xanomeline have led to different clinical trial designs.

Cevimeline for Sjögren's Syndrome

Clinical trials for cevimeline have focused on its efficacy and safety in increasing salivary flow and alleviating symptoms of dry mouth in patients with Sjögren's syndrome.

Experimental Protocol: Representative Phase 3 Trial [1][2][3]

• Study Design: Randomized, double-blind, placebo-controlled.

• Patient Population: Patients diagnosed with Sjögren's syndrome and experiencing xerostomia (dry mouth).

• Inclusion Criteria:

  • Diagnosis of Sjögren's syndrome.

  • Subjective feeling of dry mouth.

  • Reduced salivary flow.

• Exclusion Criteria:

  • History of conditions that could cause xerostomia (e.g., radiation therapy to the head and neck).

  • Use of medications known to cause dry mouth.

• Intervention: Cevimeline (typically 30 mg three times daily) or placebo.

• Primary Endpoints:

  • Improvement in subjective symptoms of dry mouth (measured by visual analog scales).

  • Increase in unstimulated whole saliva flow rate.

• Secondary Endpoints:

  • Patient's global assessment of dry mouth improvement.

  • Use of artificial saliva.

Xanomeline (KarXT) for Schizophrenia

The clinical development of KarXT (xanomeline-trospium) has centered on its antipsychotic effects in patients with schizophrenia. The EMERGENT trial program provides a clear example of the experimental protocol.

Experimental Protocol: EMERGENT Phase 3 Trials [8][9][10][11]

• Study Design: Randomized, double-blind, placebo-controlled, 5-week inpatient trial.

• Patient Population: Adults (18-65 years) with a DSM-5 diagnosis of schizophrenia experiencing an acute exacerbation of psychosis.

• Inclusion Criteria: [10]

  • Confirmed diagnosis of schizophrenia.

  • Acute exacerbation or relapse of psychotic symptoms.

  • Positive and Negative Syndrome Scale (PANSS) total score between 80 and 120.

  • Clinical Global Impression-Severity (CGI-S) score of ≥4.

• Exclusion Criteria: [12]

  • History of treatment-resistant schizophrenia.

  • Significant liver disease.

  • High risk for urinary retention, gastric retention, or acute angle glaucoma.

• Intervention: Flexible-dose KarXT (xanomeline/trospium) or placebo, administered twice daily.

• Primary Endpoint: [8][11]

  • Change from baseline in PANSS total score at Week 5.

• Secondary Endpoints: [8][11]

  • Change from baseline in PANSS positive subscale score.

  • Change from baseline in PANSS negative subscale score.

  • Change from baseline in PANSS negative Marder factor subscale score.

Signaling Pathways and Experimental Workflows

The activation of different muscarinic receptor subtypes by cevimeline and xanomeline initiates distinct downstream signaling cascades.

Muscarinic Receptor Signaling

M1 and M3 receptors, the primary targets of cevimeline, are coupled to Gq/11 proteins. Their activation leads to the stimulation of phospholipase C (PLC), which in turn generates inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). This cascade results in an increase in intracellular calcium and the activation of protein kinase C (PKC), ultimately leading to cellular responses such as smooth muscle contraction and glandular secretion[13][14][15][16].

M4 receptors, a key target for xanomeline, are coupled to Gi/o proteins. Activation of these receptors inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels[13]. This modulation of cAMP signaling is thought to contribute to the antipsychotic effects of xanomeline.

Caption: Muscarinic receptor signaling pathways for cevimeline and xanomeline.

Representative Clinical Trial Workflow

The following diagram illustrates a typical workflow for the clinical trials discussed.

Caption: A generalized workflow for the clinical trials of muscarinic agonists.

Summary of Clinical Efficacy and Safety

Cevimeline

In clinical trials, cevimeline has demonstrated significant efficacy in improving the symptoms of dry mouth in patients with Sjögren's syndrome[2][3]. Treatment with 30 mg of cevimeline three times daily resulted in statistically significant increases in salivary flow and subjective improvements in dry mouth symptoms compared to placebo[1]. The most common adverse events are related to its muscarinic agonist activity and include excessive sweating, nausea, and rhinitis.

Xanomeline (KarXT)

The EMERGENT program has shown that KarXT leads to statistically significant and clinically meaningful reductions in the PANSS total score in patients with schizophrenia compared to placebo[8][9][11]. For instance, the EMERGENT-3 trial reported an 8.4-point reduction in the PANSS total score compared to placebo at week 5[8]. The addition of the peripherally restricted muscarinic antagonist trospium is designed to mitigate the peripheral cholinergic side effects of xanomeline. The most common treatment-emergent adverse events in the KarXT arm were generally mild to moderate and included hypertension[9].

Conclusion

Cevimeline and the novel muscarinic agonist xanomeline represent two distinct approaches to modulating the cholinergic system for therapeutic benefit. Cevimeline's efficacy in Sjögren's syndrome is a direct consequence of its agonist activity at M1 and M3 receptors in exocrine glands. In contrast, xanomeline's preferential activity at M1 and M4 receptors provides a novel, non-dopaminergic mechanism for the treatment of schizophrenia. The available data underscores the importance of receptor selectivity in defining the therapeutic profile of muscarinic agonists. Further research, including potential head-to-head trials, will be invaluable in fully elucidating the comparative efficacy and safety of these and other emerging muscarinic modulators.

References

• 1. Cevimeline for the treatment of xerostomia in patients with Sjögren syndrome: a randomized trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cevimeline: Package Insert / Prescribing Information [drugs.com]
• 3. rheumatv.com [rheumatv.com]
• 4. psychiatrist.com [psychiatrist.com]
• 5. The M1/M4 preferring muscarinic agonist xanomeline modulates functional connectivity and NMDAR antagonist-induced changes in the mouse brain - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pharmacological Evaluation of the Long-Term Effects of Xanomeline on the M1 Muscarinic Acetylcholine Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Xanomeline: a novel muscarinic receptor agonist with functional selectivity for M1 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Karuna Therapeutics Announces Positive Results from Phase 3 EMERGENT-3 Trial of KarXT in Schizophrenia - BioSpace [biospace.com]
• 9. firstwordpharma.com [firstwordpharma.com]
• 10. ClinicalTrials.gov [clinicaltrials.gov]
• 11. SAFETY AND EFFICACY OF KARXT IN PATIENTS WITH SCHIZOPHRENIA IN THE RANDOMIZED, DOUBLE-BLIND, PLACEBO-CONTROLLED EMERGENT TRIALS - PMC [pmc.ncbi.nlm.nih.gov]
• 12. icer.org [icer.org]
• 13. Acetylcholine - Wikipedia [en.wikipedia.org]
• 14. Physiology, Muscarinic Receptor - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. Muscarinic acetylcholine receptor - Wikipedia [en.wikipedia.org]
• 16. Muscarinic acetylcholine receptor M3 - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

Proper Disposal of (+)-Cevimeline Hydrochloride Hemihydrate: A Step-by-Step Guide for Laboratory Professionals

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development Professionals

The proper disposal of chemical reagents is a critical component of laboratory safety and environmental responsibility. This document provides a detailed, procedural guide for the safe and compliant disposal of (+)-Cevimeline hydrochloride hemihydrate. The primary step in determining the correct disposal pathway for any pharmaceutical waste in the United States is to ascertain whether it is classified as a hazardous waste under the Resource Conservation and Recovery Act (RCRA), administered by the Environmental Protection Agency (EPA).

Waste Classification: Is (+)-Cevimeline Hydrochloride Hemihydrate a RCRA Hazardous Waste?

A pharmaceutical waste is considered RCRA hazardous if it meets one of two criteria: it is specifically "listed" as a hazardous waste, or it exhibits a "characteristic" of hazardous waste. The following protocol will guide you through this determination.

Experimental Protocol: RCRA Hazardous Waste Determination

Objective: To determine if waste (+)-Cevimeline hydrochloride hemihydrate should be managed as RCRA hazardous waste.

Methodology:

• Check RCRA P and U Lists:

  • The EPA maintains two key lists of hazardous commercial chemical products: the P-list (for acutely toxic wastes) and the U-list (for toxic wastes).[1][2][3]

  • A thorough search of the full P-list and U-list, as found in the Code of Federal Regulations (40 CFR § 261.33), was conducted.[1][3][4][5][6][7][8]

  • Result: (+)-Cevimeline hydrochloride hemihydrate, or its chemical name ((2R,5R)-2-methylspiro[1,3-oxathiolane-5,3'-1-azabicyclo[2.2.2]octane] hydrochloride hemihydrate), is not found on the RCRA P or U lists.[4][5][6][7][8]

• Evaluate Hazardous Waste Characteristics:

  • If a waste is not listed, it may still be hazardous if it exhibits one of the four characteristics defined by the EPA: Ignitability (B1175610), Corrosivity (B1173158), Reactivity, or Toxicity.

  • Ignitability (EPA Waste Code D001):

    • Procedure: Review the Safety Data Sheet (SDS) for flashpoint data. For solids, assess if it is flammable or can cause fire through friction or other means.

    • Data: The SDS for (+)-Cevimeline hydrochloride hemihydrate indicates it is a non-flammable solid.[9] One source lists a flash point of 140.4°C, which is well above the 60°C threshold for ignitable liquid wastes.[10]

  • Corrosivity (EPA Waste Code D002):

    • Procedure: Review the SDS for pH data. A waste is corrosive if it has a pH ≤ 2 or ≥ 12.5.

    • Data: The pH of a 1% aqueous solution of (+)-Cevimeline hydrochloride hemihydrate is between 4.6 and 5.6.[11][12][13][14]

  • Reactivity (EPA Waste Code D003):

    • Procedure: Review the SDS for stability and reactivity data. Reactive wastes are unstable, react violently with water, or can generate toxic gases.

    • Data: The available SDSs indicate no data on reactivity but state the chemical is stable and does not present an explosion hazard.[9][15]

  • Toxicity (EPA Waste Codes D004-D043):

    • Procedure: This characteristic is determined by the Toxicity Characteristic Leaching Procedure (TCLP), which measures the potential for specific contaminants to leach into groundwater. This test is typically performed by a certified laboratory.

    • Data: Publicly available TCLP data for (+)-Cevimeline hydrochloride hemihydrate was not found. However, the substance is classified as "Toxic if swallowed" (Acute Toxicity - Oral, Category 3).[9][15] While this indicates a toxicological hazard for handling, it does not automatically mean it will fail the TCLP test for the specific contaminants regulated under RCRA.

Summary of Physicochemical Data for Disposal Assessment

Property	Value	RCRA Hazardous Characteristic Threshold	Reference
Physical State	Crystalline Solid	N/A	[12][14][16]
RCRA P or U List	Not Listed	N/A	[4][5][6][7][8]
pH (1% solution)	4.6 - 5.6	≤ 2 or ≥ 12.5 (Corrosivity)	[11][12][13][14]
Flash Point	140.4°C (one source)	< 60°C (for liquids) (Ignitability)	[10]
Reactivity	No data available; stable	Unstable, reacts with water, etc.	[15]
Acute Toxicity	Category 3 (Oral)	Fails TCLP test (Toxicity)	[9][15]

Disposal Workflow and Procedures

The following diagram illustrates the decision-making process for the proper disposal of (+)-Cevimeline hydrochloride hemihydrate.

Disposal Decision Workflow

Step-by-Step Disposal Procedures

• Consult Your Institutional EHS Department: This is the most critical step. Your Environmental Health and Safety (EHS) department has the final authority on waste classification and disposal procedures for your specific location, ensuring compliance with all local, state, and federal regulations. Present them with the information from this guide and the SDS.

• Segregate the Waste:

  • Do not mix (+)-Cevimeline hydrochloride hemihydrate waste with other chemical waste streams unless explicitly permitted by your EHS department.

  • Collect waste in a designated, sealed, and clearly labeled container. The label should include the chemical name: "(+)-Cevimeline hydrochloride hemihydrate," the words "Hazardous Waste" or "Non-Hazardous Pharmaceutical Waste" as determined, and the accumulation start date.

• Accidental Spill Cleanup:

  • In case of a spill, avoid raising dust.[5]

  • Wear appropriate Personal Protective Equipment (PPE), including gloves, safety goggles, and a lab coat. For large spills, a NIOSH-approved respirator may be necessary.[5]

  • Contain the spill and collect the material using an inert absorbent material.

  • Place the collected material and any contaminated cleaning supplies into a sealed container for disposal as chemical waste.[5]

• Disposal Pathway Based on Classification:

  • If Determined to be RCRA Hazardous Waste (Recommended Conservative Approach):

    • The waste must be managed in a designated hazardous waste accumulation area.

    • Disposal will be handled by your institution's certified hazardous waste vendor, typically via high-temperature incineration.

    • Strict record-keeping and manifesting requirements under RCRA will apply.

  • If Confirmed as Non-Hazardous Pharmaceutical Waste:

    • Even if not RCRA hazardous, it is still a pharmaceutical waste and must not be disposed of in regular trash or flushed down the drain.

    • The EPA and other regulatory bodies strongly recommend that all pharmaceutical waste be disposed of via incineration to prevent environmental contamination.[5]

    • Your EHS department will provide guidance on the appropriate non-hazardous waste stream and collection procedures.

Disclaimer: This document provides guidance based on publicly available data and federal regulations. The ultimate responsibility for compliant waste disposal rests with the generator. Always prioritize the procedures and requirements set forth by your institution's Environmental Health and Safety department.

References

• 1. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 2. epa.gov [epa.gov]
• 3. dep.wv.gov [dep.wv.gov]
• 4. media.clemson.edu [media.clemson.edu]
• 5. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 6. U-Listed Wastes | Office of Clinical and Research Safety [vumc.org]
• 7. d3qi0qp55mx5f5.cloudfront.net [d3qi0qp55mx5f5.cloudfront.net]
• 8. pca.state.mn.us [pca.state.mn.us]
• 9. canbipharm.com [canbipharm.com]
• 10. Cevimeline Hydrochloride Hemihydrates CAS 153504-70-2 Manufacturers, Suppliers, Factory - Home Sunshine Pharma [hsppharma.com]
• 11. (+)-Cevimeline hydrochloride hemihydrate | Benchchem [benchchem.com]
• 12. Cevimeline [dailymed.nlm.nih.gov]
• 13. Cevimeline | C10H17NOS | CID 25137844 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. dailymed.nlm.nih.gov [dailymed.nlm.nih.gov]
• 15. echemi.com [echemi.com]
• 16. cdn.caymanchem.com [cdn.caymanchem.com]

Essential Safety and Logistical Information for Handling (+)-Cevimeline Hydrochloride Hemihydrate

For researchers, scientists, and drug development professionals, ensuring safe and compliant handling of chemical compounds is paramount. This document provides crucial safety protocols and logistical plans for the use of (+)-Cevimeline hydrochloride hemihydrate, a muscarinic receptor agonist. Adherence to these guidelines is essential to minimize risk and ensure a secure laboratory environment.

Physicochemical and Safety Data

While specific occupational exposure limits for (+)-Cevimeline hydrochloride hemihydrate have not been established, the following data provides essential information for safe handling.

Property	Value	Reference
Appearance	White to off-white crystalline powder	[1]
Molecular Formula	C₁₀H₁₇NOS·HCl·½H₂O	[1]
Molecular Weight	244.79 g/mol	[1]
Melting Point	201-203 °C	[1]
Solubility	Very soluble in water; freely soluble in alcohol and chloroform; virtually insoluble in ether.	[1]
pH (1% solution)	4.6 to 5.6	[1]
Hazard Classification	Acute toxicity, oral (Category 3). Toxic if swallowed.	[2]

Operational Plan: Step-by-Step Handling Procedures

1. Engineering Controls and Personal Protective Equipment (PPE)

• Ventilation: Handle (+)-Cevimeline hydrochloride hemihydrate in a well-ventilated area. The use of a chemical fume hood is recommended to minimize inhalation exposure.[3]

• Eye Protection: Wear tightly fitting safety goggles or a face shield.[2]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile) are mandatory. Inspect gloves for any tears or punctures before use.

• Body Protection: A lab coat or other protective clothing must be worn to prevent skin contact.[2]

• Respiratory Protection: If dust or aerosols are generated and engineering controls are insufficient, a NIOSH-approved respirator should be used.[4]

2. Handling and Preparation

• Avoid Contact: Prevent direct contact with skin, eyes, and clothing. Do not breathe dust or aerosols.[3]

• Weighing: Conduct weighing operations in a ventilated enclosure or a fume hood to control dust.

• Solution Preparation: When dissolving the compound, add it slowly to the solvent to avoid splashing. Due to its high water solubility, it dissolves readily.[1]

• Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly after handling the compound.[2]

3. Storage

• Temperature: Store in a cool, dry place. A recommended storage temperature is 4°C for long-term stability.[5]

• Container: Keep the container tightly sealed to prevent moisture absorption and contamination.[5]

• Incompatibilities: Store away from strong oxidizing agents.

4. Spill and Emergency Procedures

• Spill: In case of a spill, evacuate the area. Wear appropriate PPE, including respiratory protection. Cover the spill with an inert absorbent material and collect it in a sealed container for disposal.[4]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[4]

• Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and water. Seek medical attention if irritation develops.[4]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[4]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[4] As a cholinergic agonist, overdose can lead to a cholinergic crisis; atropine (B194438) may be used as an antidote by medical professionals.[6]

Disposal Plan

Dispose of (+)-Cevimeline hydrochloride hemihydrate and any contaminated materials as hazardous waste in accordance with all applicable local, state, and federal regulations.

• Waste Collection: Collect all waste material, including unused compound, contaminated labware, and cleaning materials, in a designated and properly labeled hazardous waste container.

• Container Labeling: Clearly label the waste container with "Hazardous Waste" and the chemical name: "(+)-Cevimeline hydrochloride hemihydrate".

• Disposal Method: Do not dispose of this chemical down the drain or in the regular trash.[7] Arrange for pick-up and disposal by a licensed hazardous waste disposal company.

• Empty Containers: Triple-rinse empty containers with a suitable solvent (e.g., water) before disposing of them as non-hazardous waste, if permitted by local regulations. The rinsate should be collected as hazardous waste.[8]

Safe Handling Workflow

References

• 1. Cevimeline [dailymed.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. canbipharm.com [canbipharm.com]
• 5. Safe Storage and Disposal of Chemicals in A Lab - Tion [tion.co.uk]
• 6. researchgate.net [researchgate.net]
• 7. ehrs.upenn.edu [ehrs.upenn.edu]
• 8. vumc.org [vumc.org]